Cumylamine

• CAS: 585-32-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Cumylamine

Introduction

Cumylamine, systematically known as 2-phenylpropan-2-amine, is an organic compound with the chemical formula C₉H₁₃N.[1][2][3] It is a primary amine featuring a cumyl group (an isopropyl-substituted phenyl ring) attached to the nitrogen atom. This structure imparts specific physical and chemical characteristics that make it a significant intermediate in various organic syntheses, including the preparation of pharmaceuticals and agrochemicals.[4][5] For researchers, scientists, and professionals in drug development, a comprehensive understanding of its physical properties is crucial for safe handling, process optimization, and predicting its behavior in various chemical environments.

This technical guide provides a detailed overview of the core physical properties of Cumylamine, supplemented with generalized experimental protocols for their determination, aimed at a scientific audience.

Physical Properties of Cumylamine

The key physical characteristics of Cumylamine are summarized in the table below for easy reference and comparison. The data has been compiled from various chemical databases and literature sources.

Property	Value	Unit
Molecular Formula	C₉H₁₃N
Molecular Weight	135.21	g/mol
Appearance	Colorless to Light yellow clear liquid/oil
Boiling Point	196.5 - 197	°C
Melting Point	116 (estimate) to 131	°C
Density	0.94	g/cm³
Refractive Index	1.520
Flash Point	84 - 197	°C
Water Solubility	Insoluble
Solubility in Other Solvents	Chloroform (B151607), Methanol
pKa (predicted)	9.36 ± 0.10

Detailed Discussion of Physical Properties

Molecular Identity and Appearance

Cumylamine is a clear, colorless to light orange or yellow liquid, often described as an oil.[2][6][7] Its molecular structure consists of a phenyl ring attached to a tertiary carbon which is also bonded to two methyl groups and a primary amine group.

Thermal Properties

The boiling point of Cumylamine is consistently reported as 197 °C at atmospheric pressure.[1][2][5][6][8] There is some variability in the reported melting point, with some sources providing an estimated value of 116 °C, while others list a range of 129-131 °C.[1][3][5][9] This variation could be attributed to differences in experimental methods or sample purity.

Density and Refractive Index

The density of Cumylamine is approximately 0.94 g/cm³, which is slightly less than that of water.[1][2][8] Its refractive index, a measure of how light propagates through the substance, is reported to be 1.520.[1][2][8]

Flammability

The flash point of Cumylamine has been noted with a significant range, from 84 °C to as high as 197 °C.[6][7][9] The flash point is the lowest temperature at which the liquid can vaporize to form an ignitable mixture in air.

Solubility

Cumylamine is insoluble in water, a characteristic attributed to its large nonpolar hydrocarbon structure.[2][4][5][8][9] However, it is soluble in organic solvents such as chloroform and methanol.[2][5][8] As a basic amine, it readily reacts with acids to form water-soluble ammonium (B1175870) salts.[5]

Acidity/Basicity

The predicted pKa of Cumylamine's conjugate acid is 9.36, which is indicative of a moderately basic compound, typical for a primary amine.[2][4][5][8]

Experimental Protocols

The following sections outline generalized methodologies for determining the key physical properties of a liquid amine like Cumylamine. These protocols are intended as a guide for laboratory professionals.

Boiling Point Determination

The boiling point of a liquid can be ascertained using either a simple distillation setup or a micro-boiling point method, the latter being suitable for small sample volumes.[10][11][12][13]

Simple Distillation Method:

• Place approximately 5 mL of the liquid sample into a round-bottom flask, adding a few boiling chips to ensure smooth boiling.

• Assemble a simple distillation apparatus, ensuring the thermometer bulb is positioned just below the side arm leading to the condenser to accurately measure the vapor temperature.[10]

• Gently heat the flask. The temperature will rise and then stabilize as the liquid begins to distill.

• Record the stable temperature at which the vapor is condensing as the boiling point.

Density Determination

Density can be accurately measured using a vibrating tube densimeter or a pycnometer.[2][6][7][9]

Pycnometer Method:

• Weigh a clean, dry pycnometer of a known volume.

• Fill the pycnometer with the Cumylamine sample, ensuring no air bubbles are trapped.

• Weigh the filled pycnometer and record the temperature of the liquid.

• Calculate the density by dividing the mass of the liquid (weight of filled pycnometer minus weight of empty pycnometer) by the known volume of the pycnometer.

Solubility Assessment

The solubility of Cumylamine in various solvents is determined through direct observation.[1][5][14][15]

Procedure:

• Add a small, measured amount of Cumylamine (e.g., 5 drops) to a test tube.[1]

• Add approximately 2 mL of the desired solvent (e.g., water, methanol, 5% HCl).[1]

• Vigorously agitate the mixture.

• Observe the resulting mixture. A single, clear phase indicates solubility, while the presence of two distinct layers signifies insolubility. The formation of a single phase in 5% HCl would indicate the formation of a water-soluble amine salt.[15]

Visualizations

The following diagram illustrates a generalized workflow for the experimental characterization of the physical properties of a chemical substance such as Cumylamine.

Caption: A logical workflow for the experimental determination of Cumylamine's physical properties.

Conclusion

The physical properties of Cumylamine are well-documented, providing a robust dataset for its use in scientific and industrial applications. Its characteristics as a liquid with a high boiling point, specific density, and defined solubility profile are fundamental to its role as a chemical intermediate. The standardized protocols outlined in this guide offer a reliable framework for the verification of these properties, ensuring consistent and safe handling in a laboratory setting. A thorough grasp of these physical attributes is indispensable for any professional engaged in the synthesis and development of novel chemical entities involving Cumylamine.

References

• 1. chemhaven.org [chemhaven.org]
• 2. uvadoc.uva.es [uvadoc.uva.es]
• 3. study.com [study.com]
• 4. europarl.europa.eu [europarl.europa.eu]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 6. uvadoc.uva.es [uvadoc.uva.es]
• 7. Viscosity and density measurements of aqueous amines at high pressures: MDEA-water and MEA-water mixtures for CO2 capture [inis.iaea.org]
• 8. api.pageplace.de [api.pageplace.de]
• 9. Density, Viscosity, and Excess Properties of MDEA + H2O, DMEA + H2O, and DEEA + H2O Mixtures | MDPI [mdpi.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. uomus.edu.iq [uomus.edu.iq]
• 13. chem.ucalgary.ca [chem.ucalgary.ca]
• 14. moorparkcollege.edu [moorparkcollege.edu]
• 15. www1.udel.edu [www1.udel.edu]

Cumylamine CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cumylamine, also known as 2-phenylpropan-2-amine, is a primary amine of significant interest in organic synthesis and pharmaceutical development. Its unique structural features, including a bulky cumyl group, make it a valuable chiral resolving agent and a precursor in the synthesis of various biologically active molecules and specialized polymers. This technical guide provides a comprehensive overview of cumylamine, including its chemical and physical properties, detailed experimental protocols for its synthesis and common reactions, and its applications in drug discovery and materials science.

Chemical and Physical Properties

Cumylamine is a colorless to pale yellow liquid with a characteristic amine odor. Its fundamental properties are summarized in the table below.

Property	Value	Reference(s)
CAS Number	585-32-0	[1][2][3]
Molecular Formula	C₉H₁₃N	[1][2][3]
Molecular Weight	135.21 g/mol	[1][2][3]
Appearance	Colorless to pale yellow liquid	[1][2]
Boiling Point	197 °C	[2][3]
Density	0.94 g/cm³	[2][3]
Solubility	Insoluble in water; Soluble in organic solvents like chloroform (B151607) and methanol.	[2][3]
pKa	9.36 ± 0.10 (Predicted)	[2]

Synthesis of Cumylamine

A common and effective method for the synthesis of cumylamine is the Ritter reaction, which involves the reaction of an alcohol or alkene with a nitrile in the presence of a strong acid.

Synthesis via Ritter Reaction from 2-Phenyl-2-propanol (B165765)

This protocol describes the synthesis of cumylamine from 2-phenyl-2-propanol and chloroacetonitrile (B46850), followed by the cleavage of the intermediate chloroacetamide.

Experimental Protocol:

Step 1: Synthesis of N-(2-phenylpropan-2-yl)-2-chloroacetamide

• In a well-ventilated fume hood, dissolve 2-phenyl-2-propanol (1 equivalent) in chloroacetonitrile (1.5 equivalents).

• Slowly add concentrated sulfuric acid (2 equivalents) to the mixture while maintaining the temperature below 20°C using an ice bath.

• Stir the reaction mixture at room temperature for 12 hours.

• Carefully pour the reaction mixture onto crushed ice and neutralize with a saturated sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane (B109758) (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure to yield the crude N-(2-phenylpropan-2-yl)-2-chloroacetamide.

• Purify the crude product by recrystallization or column chromatography.

Step 2: Cleavage of the Chloroacetyl Group

• Reflux the purified N-(2-phenylpropan-2-yl)-2-chloroacetamide (1 equivalent) with thiourea (B124793) (1.2 equivalents) in a 5:1 mixture of ethanol (B145695) and acetic acid for 10 hours.

• After cooling, neutralize the reaction mixture with a saturated sodium bicarbonate solution.

• Extract the product with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting cumylamine by distillation.

Key Applications and Experimental Protocols

Cumylamine's utility spans various areas of organic synthesis, from its role as a chiral resolving agent to its use as a building block in the synthesis of complex molecules.

Chiral Resolution of Racemic Acids

Cumylamine is an effective resolving agent for racemic carboxylic acids, such as ibuprofen (B1674241). The process involves the formation of diastereomeric salts that can be separated by fractional crystallization.

Experimental Protocol: Resolution of Racemic Ibuprofen

• Dissolve racemic ibuprofen (1 equivalent) in a suitable solvent (e.g., methanol).

• Add (S)-(-)-cumylamine (0.5 equivalents) to the solution.

• Heat the mixture to reflux to ensure complete salt formation.

• Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to promote crystallization of the less soluble diastereomeric salt.

• Collect the crystals by vacuum filtration and wash with a small amount of cold solvent.

• Treat the separated diastereomeric salt with a strong acid (e.g., HCl) to regenerate the enantiomerically enriched ibuprofen.

• The other enantiomer can be recovered from the filtrate by a similar acidification and extraction process.

Synthesis of Pharmaceutical Intermediates

Cumylamine serves as a crucial precursor in the synthesis of various active pharmaceutical ingredients (APIs). A notable example is its use in the production of synthetic cannabinoids like CUMYL-PEGACLONE. While a detailed, publicly available synthesis protocol for CUMYL-PEGACLONE from cumylamine is not readily found in standard chemical literature, the general synthetic strategy involves the coupling of the cumylamine moiety with the core structure of the target molecule.

Alkylation and Acylation Reactions

As a primary amine, cumylamine readily undergoes alkylation and acylation reactions to form more complex derivatives.

General Protocol for N-Alkylation:

• In a round-bottom flask, dissolve cumylamine (1 equivalent) and an alkyl halide (1.1 equivalents) in a suitable solvent such as acetonitrile.

• Add a non-nucleophilic base, like diisopropylethylamine (DIPEA) (1.5 equivalents), to scavenge the acid produced during the reaction.

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Work up the reaction by washing with water and brine, drying the organic layer, and removing the solvent under reduced pressure.

• Purify the product by column chromatography.

General Protocol for N-Acylation:

• Dissolve cumylamine (1 equivalent) in a dry, aprotic solvent like dichloromethane (DCM) in a flask under an inert atmosphere.

• Add a base such as triethylamine (B128534) (1.2 equivalents).

• Cool the solution to 0°C in an ice bath.

• Slowly add an acyl chloride or acid anhydride (B1165640) (1.1 equivalents) to the cooled solution.

• Allow the reaction to warm to room temperature and stir until completion.

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer with dilute acid, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the amide product, which can be further purified by recrystallization or chromatography.

Visualizing Workflows and Pathways

General Workflow for Chiral Resolution

The following diagram illustrates the general workflow for the chiral resolution of a racemic acid using cumylamine.

Chiral resolution of a racemic acid using cumylamine.

Ritter Reaction Synthesis Workflow

The following diagram outlines the key steps in the synthesis of cumylamine via the Ritter reaction.

Workflow for the synthesis of cumylamine via the Ritter reaction.

Safety and Handling

Cumylamine is a flammable liquid and can cause irritation to the skin, eyes, and respiratory system. It should be handled in a well-ventilated area, and appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn. Store in a cool, dry place away from heat and incompatible materials.

Conclusion

Cumylamine is a versatile and valuable chemical compound with important applications in both academic research and industrial processes, particularly in the pharmaceutical sector. Its utility as a chiral resolving agent and a synthetic precursor underscores its significance in modern organic chemistry. The protocols and data presented in this guide offer a solid foundation for researchers and professionals working with this compound.

References

• 1. Enantioselective Synthesis of β-Amino Acid Derivatives Enabled by Ligand-Controlled Reversal of Hydrocupration Regiochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistry.illinois.edu [chemistry.illinois.edu]
• 3. "Enantioselective synthesis of β-amino acid derivatives using amidine-b" by Matthew Robert Straub [openscholarship.wustl.edu]

Synthesis of Cumylamine from α-Methylstyrene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cumylamine, or 2-phenylpropan-2-amine, is a valuable building block in organic synthesis, particularly in the pharmaceutical industry for the preparation of various active pharmaceutical ingredients. This technical guide provides a comprehensive overview of the primary synthetic route for the preparation of cumylamine from α-methylstyrene. The core methodology detailed is the Ritter reaction, a robust method for the formation of a carbon-nitrogen bond. This document includes detailed experimental protocols, a summary of quantitative data, and visualizations of the reaction pathway and experimental workflow to facilitate a thorough understanding and practical application of this synthesis.

Introduction

The synthesis of cumylamine from readily available starting materials is a significant process in medicinal and process chemistry. α-Methylstyrene, an inexpensive industrial chemical, serves as an excellent precursor for cumylamine. The most direct and well-established method for this transformation is the Ritter reaction. This reaction involves the acid-catalyzed addition of a nitrile to a carbocation intermediate generated from the alkene. The resulting nitrilium ion is then hydrolyzed to afford an N-alkyl amide, which can be subsequently hydrolyzed to yield the desired primary amine, cumylamine.

Reaction Mechanism: The Ritter Reaction Pathway

The synthesis of cumylamine from α-methylstyrene via the Ritter reaction proceeds in two key stages:

• Formation of N-Acetyl-Cumylamine: α-Methylstyrene is reacted with a nitrile, such as acetonitrile, in the presence of a strong acid catalyst. The acid protonates the double bond of α-methylstyrene to form a stable tertiary carbocation. This carbocation is then attacked by the nitrogen atom of the nitrile, forming a nitrilium ion intermediate. Subsequent hydration of the nitrilium ion leads to the formation of N-acetyl-cumylamine.

• Hydrolysis to Cumylamine: The N-acetyl-cumylamine intermediate is then hydrolyzed under acidic or basic conditions to cleave the amide bond, yielding cumylamine and the corresponding carboxylic acid or its salt.

Experimental Protocols

The following sections provide detailed experimental procedures for the synthesis of cumylamine from α-methylstyrene.

Synthesis of N-Acetyl-Cumylamine via the Ritter Reaction

This protocol is adapted from established Ritter reaction methodologies.[1][2]

Materials:

• α-Methylstyrene

• Acetonitrile

• Concentrated Sulfuric Acid

• Ice

• Sodium Hydroxide (B78521) solution (for neutralization)

• Diethyl Ether (or other suitable organic solvent)

• Anhydrous Magnesium Sulfate (or other suitable drying agent)

Equipment:

• Three-necked round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, place α-methylstyrene and an excess of acetonitrile.

• Cool the flask in an ice bath to 0-5 °C.

• Slowly add concentrated sulfuric acid dropwise from the dropping funnel while maintaining the temperature below 10 °C.

• After the addition is complete, allow the mixture to stir at room temperature for several hours until the reaction is complete (monitored by TLC or GC).

• Carefully pour the reaction mixture over crushed ice.

• Neutralize the aqueous solution with a sodium hydroxide solution.

• Extract the product with diethyl ether.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure using a rotary evaporator to yield crude N-acetyl-cumylamine.

• The crude product can be purified by recrystallization or column chromatography.

Hydrolysis of N-Acetyl-Cumylamine to Cumylamine

Materials:

• N-Acetyl-Cumylamine

• Hydrochloric Acid (concentrated) or Sodium Hydroxide pellets

• Water

• Diethyl Ether (or other suitable organic solvent for extraction)

• Sodium Hydroxide solution (for neutralization if using acidic hydrolysis)

• Saturated Sodium Chloride solution (brine)

• Anhydrous Sodium Sulfate

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer

• Separatory funnel

• pH paper or meter

Procedure (Acidic Hydrolysis):

• Place N-acetyl-cumylamine in a round-bottom flask and add a solution of concentrated hydrochloric acid in water (e.g., 6 M HCl).

• Heat the mixture to reflux with stirring for several hours until the hydrolysis is complete (monitored by TLC or GC).

• Cool the reaction mixture to room temperature.

• Carefully neutralize the solution with a concentrated sodium hydroxide solution to a pH greater than 10.

• Extract the aqueous layer with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain crude cumylamine.

• The product can be further purified by distillation under reduced pressure.

Quantitative Data

The yield of the Ritter reaction and subsequent hydrolysis can vary depending on the specific reaction conditions.

Step	Reactants	Catalyst/Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	α-Methylstyrene, Acetonitrile	H₂SO₄	Acetonitrile	0 - RT	2 - 6	70 - 85	[1][2]
2	N-Acetyl-Cumylamine	HCl or NaOH	Water	Reflux	4 - 8	80 - 95	[1][2]

Table 1: Summary of typical reaction conditions and yields for the synthesis of cumylamine from α-methylstyrene via the Ritter reaction.

Alternative Synthetic Routes: Direct Amination

While the Ritter reaction is a robust method, direct amination of α-methylstyrene with ammonia (B1221849) would represent a more atom-economical approach. Research into the direct hydroamination of styrenes is an active area. Catalytic systems based on alkali metals or transition metals have been explored for the hydroamination of vinylarenes. These reactions can proceed via either Markovnikov or anti-Markovnikov addition, depending on the catalyst and reaction conditions. For the synthesis of cumylamine, a Markovnikov-selective addition of ammonia to α-methylstyrene is required.

Experimental Workflow Overview

The overall process for the synthesis of cumylamine from α-methylstyrene can be summarized in the following workflow.

Conclusion

The synthesis of cumylamine from α-methylstyrene is most reliably achieved through the Ritter reaction, followed by hydrolysis of the intermediate N-acetyl-cumylamine. This two-step process offers good overall yields and utilizes readily available starting materials. The detailed protocols and workflow provided in this guide are intended to serve as a practical resource for researchers in the field of organic and medicinal chemistry. Future research may focus on the development of efficient and selective catalysts for the direct amination of α-methylstyrene with ammonia, which would offer a more sustainable and atom-economical alternative.

References

• 1. Ritter reaction - Wikipedia [en.wikipedia.org]
• 2. Ritter Reaction [organic-chemistry.org]

Unveiling the Spectroscopic Signature of Cumylamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectral data for cumylamine, a primary amine with significant applications in organic synthesis and pharmaceutical development. This document presents predicted Nuclear Magnetic Resonance (NMR) and anticipated Infrared (IR) and Mass Spectrometry (MS) data, alongside detailed experimental protocols for acquiring such spectra.

Predicted Spectral Data of Cumylamine

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts, anticipated IR absorption bands, and expected mass spectrometry fragmentation patterns for cumylamine. This data serves as a valuable reference for the identification and characterization of this compound.

Predicted ¹H NMR Spectral Data

Table 1: Predicted ¹H NMR Chemical Shifts for Cumylamine

Protons	Predicted Chemical Shift (ppm)	Multiplicity	Integration
-NH₂	~1.1 - 1.6	Singlet (broad)	2H
-CH₃	~1.5	Singlet	6H
Aromatic-H (ortho, meta, para)	~7.2 - 7.4	Multiplet	5H

Note: Predicted spectra were generated using online NMR prediction tools. The chemical shift of the -NH₂ protons can be variable and is often broad due to hydrogen bonding and exchange.

Predicted ¹³C NMR Spectral Data

Table 2: Predicted ¹³C NMR Chemical Shifts for Cumylamine

Carbon Atom	Predicted Chemical Shift (ppm)
-C(CH₃)₂	~57
-CH₃	~31
Aromatic C (quaternary)	~148
Aromatic C-H	~125 - 128

Note: Predicted spectra were generated using online NMR prediction tools. The chemical shifts of aromatic carbons can be influenced by the solvent.

Anticipated Infrared (IR) Spectral Data

Table 3: Anticipated IR Absorption Bands for Cumylamine

Functional Group	Characteristic Absorption (cm⁻¹)	Intensity
N-H Stretch (primary amine)	3300 - 3500	Medium (two bands)
C-H Stretch (aromatic)	3000 - 3100	Medium to Weak
C-H Stretch (aliphatic)	2850 - 3000	Medium
N-H Bend (primary amine)	1580 - 1650	Medium to Strong
C=C Stretch (aromatic)	1450 - 1600	Medium to Weak
C-N Stretch	1020 - 1250	Medium to Weak

Note: These are typical ranges for the respective functional groups and may vary slightly in the actual spectrum of cumylamine.[1][2]

Anticipated Mass Spectrometry (MS) Data

Table 4: Anticipated Mass Spectrometry Data for Cumylamine

Feature	Expected m/z	Notes
Molecular Ion (M⁺)	135	The parent ion peak.
Base Peak	120	Loss of a methyl group (-CH₃).
Major Fragments	91	Tropylium ion (C₇H₇⁺), characteristic of benzyl (B1604629) compounds.
77	Phenyl cation (C₆H₅⁺).

Note: The fragmentation pattern is based on the general behavior of benzylamines under electron impact ionization.

Experimental Protocols

The following are detailed methodologies for acquiring NMR, IR, and Mass Spectra, adaptable for the analysis of cumylamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra of cumylamine.

Methodology:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of cumylamine in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Ensure the sample is free of any particulate matter by filtering if necessary.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters include a 30° pulse angle and a relaxation delay of 1-2 seconds.

  • The number of scans can be adjusted to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • A standard pulse program with a 30-45° pulse angle is typically used.

  • A longer relaxation delay (e.g., 2-5 seconds) may be necessary for quaternary carbons.

  • A higher number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., Tetramethylsilane, TMS, at 0 ppm).

  • Perform baseline correction.

Infrared (IR) Spectroscopy

Objective: To obtain the IR spectrum of liquid cumylamine.

Methodology:

• Sample Preparation (Neat Liquid):

  • Place one to two drops of neat cumylamine onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).

  • Carefully place a second salt plate on top to create a thin liquid film between the plates.

• Instrument Setup:

  • Place the salt plate "sandwich" into the sample holder of the FTIR spectrometer.

  • Ensure the instrument's sample compartment is closed.

• Data Acquisition:

  • Collect a background spectrum of the empty salt plates.

  • Acquire the sample spectrum. The instrument will automatically ratio the sample spectrum to the background spectrum.

  • Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing:

  • The resulting spectrum will be a plot of transmittance or absorbance versus wavenumber (cm⁻¹).

  • Label the significant peaks corresponding to the functional groups present in cumylamine.

Mass Spectrometry (MS)

Objective: To obtain the mass spectrum of cumylamine.

Methodology:

• Sample Introduction:

  • Introduce a small amount of cumylamine into the mass spectrometer. For a volatile liquid, a direct insertion probe or injection into a gas chromatograph (GC-MS) can be used.

• Ionization:

  • Utilize Electron Impact (EI) ionization. A standard electron energy of 70 eV is typically used to induce fragmentation.

• Mass Analysis:

  • The generated ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection:

  • The separated ions are detected, and their abundance is recorded.

• Data Analysis:

  • The resulting mass spectrum will show the relative abundance of different fragment ions as a function of their m/z.

  • Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure of cumylamine.

Visualization of the Spectral Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of an organic compound like cumylamine.

Caption: General workflow for the spectroscopic analysis of cumylamine.

References

• 1. ucl.ac.uk [ucl.ac.uk]
• 2. orgchemboulder.com [orgchemboulder.com]

A Comprehensive Guide to the Theoretical Investigation of Cumylamine using Density Functional Theory (DFT)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed framework for the theoretical and computational analysis of cumylamine (2-phenylpropan-2-amine), a versatile building block in organic synthesis and pharmaceutical research.[1] By leveraging Density Functional Theory (DFT), researchers can gain profound insights into the molecular structure, vibrational properties, electronic behavior, and spectroscopic signatures of cumylamine, thereby accelerating research and development efforts.

Introduction to Cumylamine

Cumylamine, with the chemical formula C₉H₁₃N, is a primary amine featuring a phenyl ring and a gem-dimethyl group attached to the α-carbon.[2][3] Its structural characteristics make it a valuable intermediate in the synthesis of various organic compounds, including active pharmaceutical ingredients.[4] Understanding its three-dimensional structure, electronic properties, and reactivity is crucial for its effective utilization.

Computational Methodology: A DFT-Based Approach

Density Functional Theory (DFT) has emerged as a powerful tool in computational chemistry, offering a balance between accuracy and computational cost for studying molecular systems. The following sections outline a comprehensive protocol for the theoretical investigation of cumylamine using DFT.

Software and Basis Sets

A variety of quantum chemistry software packages can be employed for DFT calculations, including Gaussian, ORCA, and PySCF.[5] The choice of functional and basis set is critical for obtaining accurate results. A commonly used and effective combination for organic molecules is the B3LYP hybrid functional with a Pople-style basis set, such as 6-311++G(d,p). This level of theory generally provides a good description of molecular geometries, vibrational frequencies, and electronic properties.

General Computational Workflow

A typical workflow for the DFT-based analysis of an organic molecule like cumylamine is depicted below. This process begins with defining the molecular structure and proceeds through geometry optimization, frequency analysis to confirm a true energy minimum, and subsequent calculations of various molecular properties.

A generalized workflow for DFT calculations on cumylamine.

Molecular Structure and Geometry Optimization

The first step in any theoretical study is to determine the most stable three-dimensional structure of the molecule. This is achieved through geometry optimization, a process that locates the minimum energy conformation on the potential energy surface.

Protocol for Geometry Optimization

• Input Generation: The initial structure of cumylamine can be built using molecular modeling software or from its SMILES string: CC(C)(N)c1ccccc1.

• Calculation Setup: A geometry optimization calculation is performed using a chosen level of theory (e.g., B3LYP/6-311++G(d,p)).

• Convergence: The calculation proceeds iteratively until the forces on each atom are close to zero and the energy change between steps is negligible, indicating a stationary point has been reached.

Presentation of Optimized Geometrical Parameters

The optimized geometry provides key structural information, such as bond lengths and angles. This data is best presented in a tabular format for clarity.

Parameter	Atom Pair/Triplet	Calculated Value (Å or °)
Bond Lengths	C-C (phenyl)	~1.39
C-C (alkyl)	~1.54
C-N	~1.47
N-H	~1.01
C-H (phenyl)	~1.08
C-H (methyl)	~1.09
Bond Angles	C-C-C (phenyl)	~120.0
C-N-H	~109.5
H-N-H	~107.0
C-C-N	~109.5
Dihedral Angle	C-C-N-H	(Value)

Note: The values presented are typical and would be precisely determined from the DFT output.

Vibrational Analysis: Simulating Infrared and Raman Spectra

Vibrational frequency calculations are essential for two primary reasons: to confirm that the optimized geometry corresponds to a true energy minimum (i.e., no imaginary frequencies) and to predict the infrared (IR) and Raman spectra of the molecule.

Protocol for Vibrational Frequency Calculation

• Prerequisite: A successfully optimized geometry is required.

• Calculation: A frequency calculation is performed at the same level of theory used for the optimization.

• Output Analysis: The output will contain the vibrational modes, their corresponding frequencies (in cm⁻¹), and their IR and Raman intensities. It is common practice to apply a scaling factor to the calculated frequencies to better match experimental data, as DFT methods tend to overestimate vibrational frequencies. For B3LYP functionals, a scaling factor of around 0.96-0.98 is often used.[6]

Data Presentation: Theoretical vs. Experimental Vibrational Spectra

The calculated vibrational frequencies and intensities can be compared with experimental data from Fourier-transform infrared (FTIR) and Raman spectroscopy.

Vibrational Mode	Calculated Frequency (cm⁻¹)	Scaled Frequency (cm⁻¹)	Experimental Frequency (cm⁻¹)	Assignment
ν(N-H) symm.	(Value)	(Value)	~3300-3500	N-H symmetric stretch
ν(N-H) asymm.	(Value)	(Value)	~3300-3500	N-H asymmetric stretch
ν(C-H) aromatic	(Value)	(Value)	~3000-3100	C-H aromatic stretch
ν(C-H) aliphatic	(Value)	(Value)	~2850-3000	C-H aliphatic stretch
δ(N-H)	(Value)	(Value)	~1590-1650	N-H scissoring
ν(C=C) aromatic	(Value)	(Value)	~1450-1600	C=C aromatic stretch
...	...	...	...	...

Note: Experimental values are typical ranges for primary amines and aromatic compounds and would need to be obtained from an actual spectrum of cumylamine.

Electronic Properties and Reactivity Descriptors

The electronic structure of cumylamine dictates its reactivity and chemical behavior. DFT provides valuable insights into the distribution of electrons and the energies of molecular orbitals.

Frontier Molecular Orbitals (HOMO and LUMO)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding chemical reactivity. The HOMO is associated with the ability to donate electrons (nucleophilicity), while the LUMO is associated with the ability to accept electrons (electrophilicity). The energy gap between the HOMO and LUMO (the HOMO-LUMO gap) is an indicator of the molecule's kinetic stability and chemical reactivity.[7]

Relationship between HOMO, LUMO, and the energy gap.

Mulliken Population Analysis

Mulliken population analysis provides a method for estimating the partial atomic charges within a molecule.[8][9][10][11][12] This information is useful for understanding the electrostatic potential of the molecule and identifying potential sites for electrophilic or nucleophilic attack. It's important to note that Mulliken charges are basis set dependent and provide a qualitative rather than a precise quantitative measure of charge distribution.[8][11]

Data Presentation: Electronic Properties

Property	Calculated Value (eV)
HOMO Energy	(Value)
LUMO Energy	(Value)
HOMO-LUMO Gap	(Value)

Atom	Mulliken Charge
N	(Value)
C (α-carbon)	(Value)
C (phenyl, ipso)	(Value)
H (amine)	(Value)
...	...

Prediction of NMR Spectra

DFT calculations can accurately predict the nuclear magnetic resonance (NMR) chemical shifts of a molecule.[4][13][14][15] This is particularly useful for structure verification and for assigning signals in complex experimental spectra. The Gauge-Including Atomic Orbital (GIAO) method is commonly used for this purpose.[13][14]

Protocol for NMR Chemical Shift Prediction

• Prerequisite: A high-quality optimized geometry is essential for accurate NMR predictions.

• Calculation: A GIAO-NMR calculation is performed at a suitable level of theory (e.g., B3LYP/6-311++G(d,p)).

• Referencing: The calculated absolute shielding values (in ppm) are converted to chemical shifts (δ) by referencing them to the calculated shielding of a standard compound, typically tetramethylsilane (B1202638) (TMS), using the equation: δ_sample = σ_TMS - σ_sample.

Data Presentation: Theoretical vs. Experimental NMR Chemical Shifts

The predicted chemical shifts can be tabulated and compared with experimental data.

¹H NMR Chemical Shifts

Proton	Calculated δ (ppm)	Experimental δ (ppm)
N-H	(Value)	(Value)
C-H (phenyl)	(Value)	(Value)

| C-H (methyl) | (Value) | (Value) |

¹³C NMR Chemical Shifts

Carbon	Calculated δ (ppm)	Experimental δ (ppm)
C (α-carbon)	(Value)	(Value)
C (phenyl, ipso)	(Value)	(Value)
C (phenyl, ortho/meta/para)	(Value)	(Value)

| C (methyl) | (Value) | (Value) |

Note: Experimental values would need to be obtained from an actual ¹H and ¹³C NMR spectrum of cumylamine.

Conclusion

This guide has outlined a comprehensive DFT-based methodology for the theoretical study of cumylamine. By following these protocols, researchers can obtain detailed information about its structural, vibrational, and electronic properties. The integration of computational and experimental data is a powerful strategy for accelerating drug discovery and development, and the theoretical investigation of key building blocks like cumylamine is a fundamental component of this approach. The logical flow from structural determination to property calculation provides a robust framework for gaining a deeper molecular-level understanding of this important chemical entity.

References

• 1. 2-phenylpropan-2-amine | 585-32-0 | Buy Now [molport.com]
• 2. chemscene.com [chemscene.com]
• 3. CUMYLAMINE | 585-32-0 [chemicalbook.com]
• 4. hmdb.ca [hmdb.ca]
• 5. 1H proton nmr spectrum of dimethylamine C2H7N CH3NHCH3 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 N-methylmethanamine 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. youtube.com [youtube.com]
• 7. 2-Methyl-2-phenylpropan-1-amine | C10H15N | CID 210602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. (2S)-1-phenylpropan-2-amine;(2R)-1-phenylpropan-2-amine | C18H26N2 | CID 67903421 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 13C nmr spectrum of methylamine CH5N CH3NH2 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of methylamine C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. pubs.acs.org [pubs.acs.org]
• 11. hmdb.ca [hmdb.ca]
• 12. CAS Common Chemistry [commonchemistry.cas.org]
• 13. researchgate.net [researchgate.net]
• 14. hmdb.ca [hmdb.ca]
• 15. 585-32-0 CAS MSDS (CUMYLAMINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

A Technical Safety Guide to Cumylamine (CAS: 585-32-0)

Introduction

Cumylamine (CAS: 585-32-0), also known as α,α-Dimethylbenzylamine or 2-Phenylpropan-2-amine, is an organic compound with the molecular formula C9H13N.[1][2] It appears as a colorless to light yellow liquid with a characteristic strong, ammonia-like odor.[1] Due to its chemical structure, cumylamine serves as a valuable intermediate and reactant in organic synthesis, including the preparation of pharmaceuticals like anti-malarial drugs and HCV inhibitors.[1][3] This guide provides a comprehensive overview of the safety data, handling procedures, and emergency responses for cumylamine, intended for researchers, chemists, and professionals in drug development and other scientific fields.

Physical and Chemical Properties

Proper handling and storage protocols are directly influenced by the physical and chemical properties of a substance. The key quantitative data for cumylamine are summarized below.

Property	Value	Source(s)
Molecular Weight	135.21 g/mol	[4]
Boiling Point	197 °C	[4]
Flash Point	84 °C	[4]
Specific Gravity	0.94 (at 20°C/20°C)	[4]
Refractive Index	1.52	[4]
Water Solubility	Insoluble	[5]
pKa	9.36 ± 0.10 (Predicted)	[1][5]
Appearance	Colorless to light orange/yellow clear liquid	[4]

Toxicological Profile and Hazard Classification

Cumylamine is classified as a hazardous substance with significant acute and chronic risks. The GHS (Globally Harmonized System) classification highlights its primary dangers.

Hazard Classification	GHS Category	Hazard Statement	Source(s)
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed	[5][6]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	[7]
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation	[7]
Flammability	Category 4	H227: Combustible liquid	[7]
Aquatic Hazard (Chronic)	Category 3	H412: Harmful to aquatic life with long lasting effects	[1]

The signal word associated with these classifications is "Danger" .[1][5][6] Ingestion of cumylamine is a primary concern due to its acute oral toxicity.[1][6] Direct contact can lead to significant skin and eye irritation.[7] Furthermore, its classification as a combustible liquid requires precautions against heat and ignition sources.[7] Spills and improper disposal pose a risk to aquatic environments.[1]

Hazard Control and Safe Handling

A multi-layered approach involving engineering controls, administrative procedures, and personal protective equipment (PPE) is essential for safely handling cumylamine.

Engineering Controls:

• Ventilation: All work with cumylamine should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to prevent the buildup of vapors.[7][8]

• Safety Equipment: Safety showers and eyewash stations must be readily accessible in any area where cumylamine is handled.[7]

Administrative Controls:

• Risk Assessment: Prior to use, a thorough risk assessment should be performed.

• Training: All personnel must be trained on the specific hazards of cumylamine, safe handling procedures, and emergency protocols.

• Hygiene: Do not eat, drink, or smoke in areas where cumylamine is used.[1][9] Wash hands thoroughly after handling.[4][7]

Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear chemical splash goggles and, if there is a significant splash risk, a face shield.[7][8]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).[10] Gloves should be inspected before use and replaced immediately if contaminated or damaged.

• Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent skin contact.[8]

The logical flow for safely handling this chemical is depicted in the following workflow diagram.

Workflow for the safe handling of Cumylamine.

Emergency and First Aid Procedures

Immediate and appropriate action is critical in the event of an exposure. The following diagram outlines the decision-making process for first aid.

First aid response pathway for Cumylamine exposure.

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish a fire.[7]

• Specific Hazards: Cumylamine is a combustible liquid.[7] Containers may explode when heated, and its vapors can form explosive mixtures with air.[8] Firefighters should wear full protective gear and self-contained breathing apparatus (SCBA).

Storage and Disposal

Storage:

• Store in a tightly closed container in a cool, dark, and well-ventilated area.[5][7]

• It is recommended to store under an inert atmosphere as the material is air-sensitive.[4]

• Keep away from heat, sparks, open flames, and other ignition sources.[7]

• Store locked up and away from incompatible materials such as strong oxidizing agents and acids.[1][8]

Disposal:

• Dispose of contents and containers in accordance with all local, regional, national, and international regulations.[7] Waste should be handled by a licensed professional waste disposal service.

Note on Experimental Protocols

The quantitative data presented in this guide are derived from Safety Data Sheets provided by chemical suppliers. These documents typically summarize the results of standardized testing without detailing the specific experimental protocols used. The generation of such data generally follows internationally recognized guidelines, such as those established by the Organisation for Economic Co-operation and Development (OECD) for testing chemicals for properties like acute toxicity (e.g., OECD Guideline 423), skin irritation (e.g., OECD Guideline 404), and eye irritation (e.g., OECD Guideline 405). For detailed methodologies, researchers should refer directly to these standardized protocols.

Cumylamine is a valuable chemical intermediate that poses significant health and safety risks, including acute oral toxicity, skin and eye irritation, and combustibility. Strict adherence to safety protocols, including the use of appropriate engineering controls and personal protective equipment, is mandatory. All personnel must be thoroughly familiar with the information in the Safety Data Sheet and be prepared to implement emergency first aid procedures correctly. Proper storage and disposal are crucial to mitigate risks to both personnel and the environment.

References

• 1. Page loading... [guidechem.com]
• 2. 585-32-0 CAS MSDS (CUMYLAMINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. CUMYLAMINE | 585-32-0 [chemicalbook.com]
• 4. Cumylamine | 585-32-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. CUMYLAMINE price,buy CUMYLAMINE - chemicalbook [m.chemicalbook.com]
• 6. echemi.com [echemi.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. fishersci.com [fishersci.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. proman.org [proman.org]

An In-depth Technical Guide to the Discovery and History of Cumylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cumylamine, known systematically as α,α-dimethylbenzylamine, is a primary amine with significant applications in organic synthesis and pharmaceutical development. Its unique structural feature, a tertiary carbon atom attached directly to the amino group, imparts considerable steric hindrance, influencing its reactivity and making it a valuable building block for complex molecules. This guide provides a comprehensive overview of the discovery, history, synthesis, and properties of cumylamine, with a focus on the technical details relevant to research and development.

Physicochemical and Spectroscopic Data

A summary of the key physical, chemical, and spectroscopic properties of cumylamine is presented below. This data is essential for its handling, characterization, and application in experimental settings.

Table 1: Physicochemical Properties of Cumylamine

Property	Value
CAS Number	585-32-0[1]
Molecular Formula	C₉H₁₃N[1][2]
Molecular Weight	135.21 g/mol [2]
Appearance	Colorless to pale yellow liquid
Odor	Strong, ammonia-like
Boiling Point	197-202 °C
Melting Point	-11 °C to 116 °C (estimate, varies)[2]
Density	0.94 g/cm³[2]
Solubility	Insoluble in water; soluble in chloroform (B151607) and methanol[2]
Flash Point	197 °C[2]
pKa	9.36 ± 0.10 (Predicted)

Table 2: Spectroscopic Data of Cumylamine

Spectrum Type	Predicted Data
¹H NMR	Predicted spectra are available in chemical databases.
¹³C NMR	Predicted spectra are available in chemical databases.[3]
IR Spectroscopy	Provides information on functional groups.

Discovery and History of Synthesis

While the specific historical moment of the first synthesis of cumylamine (α,α-dimethylbenzylamine) is not prominently documented, its history is intrinsically linked to the development of methods for the synthesis of sterically hindered amines, particularly tertiary alkylamines. The mid-20th century saw significant advancements in this area, with the Ritter reaction emerging as a pivotal method.

Discovered by John J. Ritter in 1948, this reaction provided a novel and effective route to N-substituted amides from nitriles and a source of a carbocation, such as an alkene or an alcohol in the presence of a strong acid. The subsequent hydrolysis of the amide yields the corresponding amine. This development was a significant milestone as it enabled the synthesis of tertiary carbinamines, a class of compounds that were otherwise difficult to prepare. The Ritter reaction remains a cornerstone in the synthesis of molecules with the cumyl moiety.

Experimental Protocols for Synthesis

The synthesis of cumylamine is most notably achieved through the Ritter reaction, starting from 2-phenyl-2-propanol (B165765) and a nitrile, followed by hydrolysis. Below is a detailed experimental protocol for this synthesis.

Synthesis of Cumylamine via the Ritter Reaction

This two-step process involves the formation of an N-acetylated intermediate followed by hydrolysis to yield the final cumylamine product.

Step 1: Synthesis of N-(1,1-dimethyl-2-phenylethyl)acetamide

• Reaction Setup: In a well-ventilated fume hood, a 250 mL three-necked round-bottom flask is equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Reagents: To the flask, add 2-phenyl-2-propanol (13.6 g, 0.1 mol) and acetonitrile (B52724) (8.2 g, 0.2 mol).

• Reaction Initiation: Cool the mixture in an ice bath to 0-5 °C. Slowly add concentrated sulfuric acid (20 mL) dropwise from the dropping funnel over a period of 30 minutes, ensuring the temperature does not exceed 10 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2 hours.

• Work-up: Pour the reaction mixture slowly into 200 mL of ice-cold water with stirring. The N-(1,1-dimethyl-2-phenylethyl)acetamide will precipitate as a white solid.

• Purification: Collect the solid by vacuum filtration, wash with cold water until the washings are neutral, and then dry in a vacuum oven.

Step 2: Hydrolysis of N-(1,1-dimethyl-2-phenylethyl)acetamide to Cumylamine

• Reaction Setup: In a 500 mL round-bottom flask equipped with a reflux condenser, place the dried N-(1,1-dimethyl-2-phenylethyl)acetamide (17.7 g, 0.1 mol).

• Hydrolysis: Add a 20% aqueous solution of sodium hydroxide (B78521) (100 mL). Heat the mixture to reflux and maintain reflux for 4-6 hours, or until the reaction is complete (monitored by TLC).

• Extraction: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers and wash with brine (50 mL). Dry the organic layer over anhydrous sodium sulfate. Filter and remove the solvent by rotary evaporation. The crude cumylamine can be further purified by vacuum distillation.

Applications in Research and Drug Development

Cumylamine's unique structural properties make it a valuable precursor and building block in several areas of chemical research and development:

• Pharmaceutical Synthesis: Cumylamine is a key intermediate in the synthesis of various pharmacologically active compounds. It has been used in the preparation of anti-malarial drugs and HCV inhibitors.[4]

• Organometallic Catalysis: The sterically bulky nature of the cumyl group makes cumylamine and its derivatives useful as ligands in organometallic catalysis, influencing the selectivity and activity of catalytic systems.

• Agrochemicals: It serves as an intermediate in the production of certain agrochemicals.

• Industrial Applications: Cumylamine also finds use as a surfactant and in polymer chemistry.

Mandatory Visualizations

Ritter Reaction: Synthesis of Cumylamine

The following diagram illustrates the workflow for the synthesis of cumylamine via the Ritter reaction, starting from 2-phenyl-2-propanol.

Caption: Workflow for the two-step synthesis of cumylamine via the Ritter reaction.

Signaling Pathway of the Ritter Reaction

The following diagram outlines the mechanistic steps of the Ritter reaction for the synthesis of the N-acetylated intermediate of cumylamine.

Caption: Mechanistic pathway of the Ritter reaction for cumylamine synthesis.

References

• 1. scbt.com [scbt.com]
• 2. 585-32-0 CAS MSDS (CUMYLAMINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. guidechem.com [guidechem.com]
• 4. CUMYLAMINE | 585-32-0 [chemicalbook.com]

Chemical Reactivity Profile of Cumylamine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cumylamine, systematically known as α,α-dimethylbenzylamine, is a primary monoamine with significant applications in organic synthesis and medicinal chemistry. Its unique structural feature, a bulky tertiary carbon atom attached to the amino group, imparts notable steric hindrance that governs its reactivity. This technical guide provides a comprehensive overview of the chemical reactivity of cumylamine, focusing on key transformations such as N-acylation, N-alkylation, and condensation reactions. The information presented herein is intended to serve as a valuable resource for researchers engaged in the synthesis of novel chemical entities and the development of new pharmaceuticals. Cumylamine is a known reactant in the preparation of various biologically active compounds, including antimalarial drugs and HCV inhibitors.[1]

Core Reactivity Principles

Cumylamine's reactivity is primarily dictated by the nucleophilic character of its primary amino group. The lone pair of electrons on the nitrogen atom readily participates in reactions with electrophilic centers. However, the adjacent bulky cumyl group (a tertiary butyl group attached to a phenyl ring) sterically hinders the approach of reactants to the nitrogen atom. This steric hindrance can influence reaction rates and may necessitate the use of more forcing reaction conditions compared to less sterically encumbered primary amines.

Key Chemical Transformations

N-Acylation

N-acylation is a fundamental reaction of cumylamine, leading to the formation of stable amide derivatives. This transformation is crucial for introducing various functional groups and for protecting the amino group during multi-step syntheses.

Reaction Scheme:

Caption: Workflow for the N-acylation of cumylamine.

N-Alkylation

N-alkylation of cumylamine produces secondary and tertiary amines, which are valuable intermediates in organic synthesis. Due to the steric hindrance of the cumyl group, controlling the extent of alkylation to favor mono-alkylation can be challenging, and mixtures of products may be obtained.

Reaction Scheme:

Where R-X is an alkylating agent (e.g., alkyl halide)

Quantitative Data for N-Alkylation Reactions

Specific yield data for the N-alkylation of cumylamine is sparse in readily accessible literature. However, a procedure for the N-methylation of N,N-dimethylbenzylamine to its quaternary ammonium (B1175870) salt using methyl iodide reports a yield of 94-99%. [2]Another study on the N-methylation of various amides and indoles using a solid methylating agent showed yields up to 91% for mono-N-methylated products. [3]

Alkylating Agent	Base/Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference/Analogy
Methyl Iodide	Ethanol	Reflux	0.5	94-99 (for N,N-dimethylbenzylamine)	[2]

| PhMe₃NI | Cs₂CO₃ / Toluene | 120 | 16 | 85 (for N-methylbenzamide) | [3]|

Experimental Protocol: Synthesis of N-Methyl-α,α-dimethylbenzylamine (General Procedure)

This protocol is based on general methods for the N-alkylation of primary amines.

• Materials:

  • Cumylamine (1.0 eq)

  • Methyl iodide (1.1 eq)

  • Potassium carbonate (K₂CO₃) (1.5 eq)

  • Acetonitrile (solvent)

  • Diethyl ether

  • Water

  • Brine

  • Anhydrous Na₂SO₄

• Procedure:

  • In a round-bottom flask, suspend cumylamine and potassium carbonate in acetonitrile.

  • Add methyl iodide to the suspension.

  • Heat the reaction mixture to reflux and stir for 24-48 hours.

  • Monitor the reaction by TLC or GC-MS.

  • After cooling to room temperature, filter the reaction mixture to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in diethyl ether and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by distillation or column chromatography to yield N-methyl-α,α-dimethylbenzylamine.

Logical Workflow for N-Alkylation

Caption: Workflow for the N-alkylation of cumylamine.

Condensation Reactions (Schiff Base Formation)

Cumylamine readily undergoes condensation reactions with aldehydes and ketones to form imines, commonly known as Schiff bases. These reactions are typically reversible and are often driven to completion by the removal of water.

Reaction Scheme:

Where R-CHO is an aldehyde

Quantitative Data for Schiff Base Formation

A study on the reaction of benzaldehyde (B42025) with N,4-dimethylbenzylamine in the presence of a catalyst reported a quantitative yield of the corresponding benzamide (B126) after 3 hours at room temperature, which proceeds through an imine intermediate. [4]The formation of benzaldehyde and N-benzylidenebenzylamine as by-products from benzylamine (B48309) has also been observed in oxidative dehydrogenation reactions. [5]

Aldehyde	Catalyst/Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference/Analogy

| Benzaldehyde | Rare earth/lithium complex / THF | Room Temp | 3 | Quantitative (for N,4-dimethylbenzylamine) | [4]|

Experimental Protocol: Synthesis of N-Benzylidene-α,α-dimethylbenzylamine (General Procedure)

This protocol is based on standard procedures for Schiff base formation.

• Materials:

  • Cumylamine (1.0 eq)

  • Benzaldehyde (1.0 eq)

  • Toluene (solvent)

  • Anhydrous MgSO₄ or molecular sieves

  • Anhydrous Na₂SO₄

• Procedure:

  • In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve cumylamine and benzaldehyde in toluene.

  • Add a dehydrating agent such as anhydrous MgSO₄ or molecular sieves.

  • Heat the mixture to reflux and collect the water formed in the Dean-Stark trap.

  • Continue refluxing until no more water is collected.

  • Monitor the reaction by TLC.

  • Cool the reaction mixture to room temperature.

  • Filter to remove the dehydrating agent.

  • Concentrate the filtrate under reduced pressure to obtain the crude Schiff base.

  • The product can be purified by distillation under reduced pressure or used directly in subsequent reactions.

Logical Workflow for Schiff Base Formation

Caption: Workflow for Schiff base formation with cumylamine.

Role in Drug Development

Cumylamine serves as a crucial building block in the synthesis of various pharmaceutical compounds. Its derivatives have shown a range of biological activities.

Signaling Pathway Involvement of Cumylamine Derivatives

While there is no direct evidence of cumylamine itself modulating specific signaling pathways, its derivatives are known to be potent agonists for cannabinoid receptors CB₁ and CB₂. Synthetic cannabinoids incorporating the cumyl moiety, such as CUMYL-PEGACLONE and CUMYL-4CN-BINACA, interact with these G protein-coupled receptors, which are key components of the endocannabinoid system.

The activation of CB₁ and CB₂ receptors by these cumylamine derivatives initiates a cascade of intracellular events, including the inhibition of adenylyl cyclase, modulation of ion channels, and activation of mitogen-activated protein kinase (MAPK) pathways. These signaling events ultimately lead to the physiological and psychoactive effects associated with cannabinoid receptor agonism.

Signaling Pathway Diagram

Caption: Simplified cannabinoid receptor signaling pathway.

Conclusion

Cumylamine exhibits a rich and varied chemical reactivity profile, characterized by the nucleophilic nature of its primary amino group, which is sterically influenced by the bulky cumyl substituent. It readily undergoes N-acylation, N-alkylation, and condensation reactions, providing access to a wide array of derivatives. The incorporation of the cumyl moiety into drug candidates has proven to be a successful strategy, particularly in the development of potent cannabinoid receptor agonists. A thorough understanding of the reactivity of cumylamine is essential for its effective utilization in the design and synthesis of novel molecules with desired chemical and biological properties. Further research into the quantitative aspects of its reactions and the biological activities of its derivatives will undoubtedly continue to expand its utility in the fields of chemistry and drug discovery.

References

• 1. CUMYLAMINE | 585-32-0 [chemicalbook.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Unraveling the Conformational Landscape of Cumylamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cumylamine, or α,α-dimethylbenzylamine, is a primary amine of significant interest in synthetic chemistry, serving as a crucial intermediate and chiral resolving agent. Its conformational flexibility, dictated by the rotation around the C-C and C-N bonds, plays a pivotal role in its reactivity and interactions. This technical guide provides an in-depth analysis of the structural and conformational properties of cumylamine. In the absence of extensive publicly available experimental data for cumylamine, this guide synthesizes information from analogous sterically hindered amines and establishes a comprehensive framework for its analysis. Detailed experimental protocols for X-ray crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy, alongside a robust computational workflow, are presented to empower researchers in elucidating the conformational preferences and rotational energy barriers of cumylamine and its derivatives.

Introduction

The three-dimensional structure of a molecule is fundamental to its chemical and biological activity. For flexible molecules like cumylamine (2-phenylpropan-2-amine), understanding the accessible conformations and the energy barriers between them is crucial for applications in drug design, catalysis, and materials science. The steric hindrance imposed by the two methyl groups on the α-carbon, adjacent to the phenyl ring, significantly influences the rotational freedom around the C-N and C-Ph bonds, leading to distinct conformational isomers.

This guide details the theoretical framework and practical methodologies for the complete structural and conformational characterization of cumylamine.

Structural Analysis and Conformational Preferences

The key conformational features of cumylamine are determined by the dihedral angles associated with rotation around the Cα-N bond and the Cα-C(phenyl) bond. The bulky tert-butyl-like group attached to the phenyl ring leads to significant steric interactions that govern the stability of different conformers.

Predicted Molecular Geometry

The geometry of cumylamine's most stable conformer can be predicted using computational methods. The following table summarizes expected bond lengths and angles based on typical values for similar chemical environments.

Table 1: Predicted Molecular Geometry of Cumylamine

Parameter	Atom 1	Atom 2	Atom 3	Predicted Value
Bond Length	C (phenyl)	Cα	~1.54 Å
Cα	N	~1.47 Å
Cα	C (methyl)	~1.53 Å
Bond Angle	C (phenyl)	Cα	N	~109.5°
N	Cα	C (methyl)	~109.5°
C (methyl)	Cα	C (methyl)	~109.5°

Note: These values are illustrative and would be precisely determined by X-ray crystallography or high-level computational optimization.

Conformational Isomers and Rotational Barriers

Rotation around the Cα-N and Cα-C(phenyl) single bonds in cumylamine is hindered due to steric repulsion between the amine group, the methyl groups, and the phenyl ring. This results in a potential energy surface with distinct minima (stable conformers) and maxima (transition states).

Dynamic NMR spectroscopy is the primary experimental technique for quantifying the energy barriers to rotation.[3] For analogous sterically hindered amines, these barriers can range from 5 to 15 kcal/mol.

Table 2: Analogous Rotational Energy Barriers for Hindered Single Bonds

Bond	Molecule Type	Technique	Rotational Barrier (ΔG‡, kcal/mol)
C-N	Sterically Hindered Amine	Dynamic NMR	5 - 10
C-Ph	Hindered Benzylamine	Dynamic NMR	6 - 15

Note: This data is representative of sterically hindered amines and serves as an estimate for cumylamine. The actual values are dependent on the specific steric and electronic environment.

The conformational preferences are a trade-off between maximizing the separation of bulky groups and optimizing electronic interactions.[4]

Experimental Protocols

A thorough conformational analysis of cumylamine would necessitate a combination of experimental techniques to define its solid-state and solution-phase structures.

X-Ray Crystallography

Single-crystal X-ray diffraction provides the most definitive determination of a molecule's solid-state structure, yielding precise bond lengths, bond angles, and dihedral angles.

Protocol for Single-Crystal X-Ray Crystallography of Cumylamine:

• Crystallization:

  • Dissolve high-purity cumylamine in a suitable solvent (e.g., hexane, ethanol, or a solvent mixture).

  • Employ slow evaporation, vapor diffusion, or cooling crystallization techniques to grow single crystals of suitable size and quality (typically > 0.1 mm in all dimensions).

• Data Collection:

  • Mount a selected crystal on a goniometer head.

  • Cool the crystal under a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations.

  • Use a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα or Cu Kα radiation).

  • Collect a series of diffraction images as the crystal is rotated.

• Structure Solution and Refinement:

  • Process the diffraction data to obtain a set of reflection intensities.

  • Solve the crystal structure using direct methods or Patterson synthesis to obtain an initial electron density map.

  • Build and refine the atomic model against the experimental data, adjusting atomic positions, and thermal parameters to minimize the difference between observed and calculated structure factors.

The logical workflow for this process is illustrated below.

Caption: Workflow for X-ray Crystallographic Analysis.

Dynamic NMR (DNMR) Spectroscopy

DNMR is a powerful technique for studying dynamic processes, such as bond rotation, that occur on the NMR timescale. By analyzing the temperature-dependent changes in the NMR spectrum, the rate constants for conformational exchange and the corresponding activation energies (rotational barriers) can be determined.

Protocol for DNMR Analysis of Cumylamine:

• Sample Preparation:

  • Dissolve a sample of cumylamine in a suitable deuterated solvent that has a wide liquid temperature range (e.g., deuterated toluene (B28343) or dichloromethane).

• Variable-Temperature NMR Experiments:

  • Acquire a series of ¹H or ¹³C NMR spectra over a broad temperature range. Start at a low temperature where the rotation is slow on the NMR timescale, resulting in separate signals for the different conformers.

  • Gradually increase the temperature, acquiring spectra at regular intervals. As the temperature rises, the rate of rotation increases, causing the signals to broaden, coalesce into a single broad peak, and eventually sharpen into a time-averaged signal.

• Data Analysis:

  • Determine the coalescence temperature (Tc), the temperature at which the distinct signals merge into a single peak.

  • Use the Eyring equation to calculate the free energy of activation (ΔG‡) for the rotational barrier from the rate constant at the coalescence temperature. More sophisticated lineshape analysis can be performed for more accurate determination of rate constants at various temperatures.

Computational Structural Analysis

Quantum chemical calculations, particularly Density Functional Theory (DFT), are indispensable tools for exploring the conformational landscape of flexible molecules.

Protocol for Computational Conformational Analysis of Cumylamine:

• Conformational Search:

  • Generate an initial 3D structure of cumylamine.

  • Perform a systematic or stochastic conformational search using a molecular mechanics force field (e.g., MMFF94) to identify low-energy conformers. This involves rotating the key dihedral angles (Cα-N and Cα-C(phenyl)) in discrete steps.

• Geometry Optimization:

  • Take the low-energy conformers identified in the conformational search and perform geometry optimizations using a more accurate method, such as DFT with a suitable functional (e.g., B3LYP) and basis set (e.g., 6-31G(d)).[5]

• Frequency Calculations:

  • Perform frequency calculations on the optimized structures at the same level of theory to confirm that they are true energy minima (no imaginary frequencies) and to obtain zero-point vibrational energies (ZPVE) and thermal corrections.

• Transition State Search:

  • To determine the rotational barriers, perform a transition state search for the rotation around the Cα-N and Cα-C(phenyl) bonds. This can be done by a relaxed potential energy surface scan or by using a transition state optimization algorithm.

  • Confirm the transition state by a frequency calculation (one imaginary frequency corresponding to the rotational motion).

• Energy Analysis:

  • Calculate the relative energies of the conformers and the rotational energy barriers, including ZPVE corrections.

The relationship between the different computational steps is outlined below.

Caption: Workflow for Computational Conformational Analysis.

Signaling Pathways

Cumylamine is primarily utilized as a chemical intermediate in organic synthesis and as a resolving agent. A thorough review of the scientific literature reveals no established role for cumylamine in biological signaling pathways. Its simple structure and primary function as a building block do not suggest direct interaction with specific biological targets in a signaling context.

Conclusion

The structural and conformational properties of cumylamine are dictated by the significant steric hindrance around the α-carbon. While specific experimental data for cumylamine is sparse, this guide provides a comprehensive framework for its analysis by drawing parallels with structurally related molecules and detailing robust experimental and computational protocols. The application of X-ray crystallography, dynamic NMR spectroscopy, and quantum chemical calculations will enable a complete characterization of cumylamine's conformational landscape. This understanding is essential for researchers and professionals in drug development and chemical synthesis who utilize cumylamine and its derivatives in their work.

References

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines - Chemical Science (RSC Publishing) DOI:10.1039/D4SC03873H [pubs.rsc.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Potential Research Areas for Cumylamine Derivatives: A Technical Guide for Drug Discovery and Development

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Cumylamine, a chiral α,α-dimethylbenzylamine, serves as a versatile and sterically hindered scaffold in synthetic chemistry. Its derivatives have emerged as a significant area of research, particularly in neuroscience. This technical guide consolidates the current knowledge on cumylamine derivatives, focusing on their most prominent role as potent cannabinoid receptor modulators. Furthermore, it explores their potential, albeit less developed, application as N-methyl-D-aspartate (NMDA) receptor antagonists and their foundational use as intermediates in the synthesis of complex therapeutic agents. This document provides quantitative data, detailed experimental protocols, and visual workflows to guide future research and development in this promising chemical space.

Primary Research Area: Neuroscience - Cannabinoid Receptor Modulators

The most significant and well-documented application of cumylamine derivatives is in the development of synthetic cannabinoid receptor agonists (SCRAs). The bulky cumyl group is a key structural feature in several potent compounds that target the cannabinoid receptors CB1 and CB2, which are central to modulating neurotransmitter release, pain, appetite, and mood.

Featured Compound: CUMYL-4CN-BINACA

A prime example of a cumylamine-derived SCRA is CUMYL-4CN-BINACA (also known as SGT-78).[1] This compound is a potent agonist for both CB1 and CB2 receptors and is structurally notable for its indazole core, carboxamide linker, and a terminal aliphatic nitrile group.[1][2] Its high affinity and efficacy at the CB1 receptor are responsible for its significant psychoactive effects, including observed pro-convulsant properties in animal models.[3]

Quantitative Data: Receptor Binding and Functional Activity

The following table summarizes the in vitro pharmacological parameters for CUMYL-4CN-BINACA at human cannabinoid receptors.

Compound	Target Receptor	Binding Affinity (Kᵢ) [nM]	Functional Activity (EC₅₀) [nM]	Efficacy vs. CP 55,940
CUMYL-4CN-BINACA	hCB1	2.6[2][3]	0.58[2][3]	Higher[3]
hCB2	14.7[3]	6.12[1][3]	Not specified

Experimental Protocol: Synthesis of CUMYL-4CN-BINACA

The synthesis of CUMYL-4CN-BINACA can be achieved via a two-step process as described in the patent literature.[4]

Step 1: Alkylation of Indazole-3-carboxylic acid

• Reactants: 1H-Indazole-3-carboxylic acid and 5-bromopentanenitrile.

• Procedure: The indazole starting material is N-alkylated using 5-bromopentanenitrile under basic conditions. This reaction attaches the 4-cyanobutyl tail to the nitrogen at position 1 of the indazole ring.

• Product: 1-(4-cyanobutyl)-1H-indazole-3-carboxylic acid.

Step 2: Amide Coupling

• Reactants: 1-(4-cyanobutyl)-1H-indazole-3-carboxylic acid and Cumylamine (α,α-dimethylbenzenemethanamine).

• Procedure: The carboxylic acid from Step 1 is activated to form an acyl chloride or using standard peptide coupling reagents (e.g., HATU, HOBt). The activated intermediate is then reacted with cumylamine to form the final amide bond.

• Final Product: CUMYL-4CN-BINACA (1-(4-cyanobutyl)-N-(2-phenylpropan-2-yl)indazole-3-carboxamide).

Visualizations: Signaling Pathway and Experimental Workflow

Caption: Agonist activation of the CB1 receptor by a cumylamine derivative.

Caption: A typical workflow for the development and evaluation of novel SCRAs.

Secondary Research Area: Neuroscience - NMDA Receptor Antagonists

The amine pharmacophore is a well-established feature of N-methyl-D-aspartate (NMDA) receptor antagonists. Compounds with caged, sterically hindered amine structures, such as homocubyl amines and benzopolycyclic amines, have shown affinity for the MK-801 binding site within the NMDA receptor ion channel.[2][4] This suggests that the cumylamine scaffold, with its bulky α,α-dimethylbenzyl group, is a rational starting point for designing novel NMDA receptor modulators.

While specific cumylamine derivatives have not been extensively reported as NMDA antagonists in the reviewed literature, the structural analogy to known antagonists makes this a promising, yet underexplored, research avenue. Research in this area would likely focus on developing non-competitive antagonists, which could have therapeutic potential in neurological conditions characterized by excitotoxicity.

Caption: A logical framework for exploring cumylamine derivatives as NMDA antagonists.

Potential Application: Chiral Intermediate in Medicinal Chemistry

Beyond its direct incorporation into pharmacologically active molecules, cumylamine is a valuable chiral building block in the synthesis of complex drugs. Its primary amine provides a reactive handle for introducing a sterically demanding, chiral moiety, which can be crucial for achieving desired potency and selectivity in drugs targeting infectious diseases like malaria and hepatitis C.

In these contexts, the final drug is not typically a simple "cumylamine derivative" but rather a larger, more complex molecule where the cumylamine fragment was introduced and potentially modified during a multi-step synthesis.

Caption: Role of cumylamine as a chiral building block in complex drug synthesis.

Future Directions and Conclusion

The research landscape for cumylamine derivatives is rich with potential. The most immediate and data-supported area for further investigation lies in the rational design of novel cannabinoid receptor modulators, potentially exploring biased agonism or allosteric modulation to achieve more refined therapeutic effects. The exploration of cumylamine-based NMDA receptor antagonists remains a largely untapped but structurally justified field. Finally, the continued use of cumylamine as a chiral intermediate will undoubtedly contribute to the discovery of novel therapeutics across various disease areas. This guide serves as a foundational resource to stimulate and direct these future research endeavors.

References

• 1. Inhibitors of the Hepatitis C Virus RNA-Dependent RNA Polymerase NS5B - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of benzopolycyclic cage amines: NMDA receptor antagonist, trypanocidal and antiviral activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NMDA receptor antagonist-3 | C13H19N3O6 | CID 163323737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Stereochemical Landscape of Cumylamine: A Technical Guide for Drug Development Professionals

An in-depth exploration of the synthesis, resolution, and stereospecific properties of cumylamine, a chiral building block with significant implications in medicinal chemistry.

Introduction

Cumylamine, chemically known as α,α-dimethylbenzylamine, is a chiral primary amine that serves as a versatile intermediate in the synthesis of a wide range of organic compounds. Its stereochemistry plays a pivotal role in the biological activity of its derivatives, making a thorough understanding of its enantiomers essential for researchers, scientists, and drug development professionals. The two enantiomers, (R)- and (S)-cumylamine, can exhibit distinct pharmacological and toxicological profiles, a common phenomenon in chiral drug molecules. This technical guide provides a comprehensive overview of the stereochemistry of cumylamine, including its synthesis, the resolution of its racemic mixtures, and its application in the development of biologically active compounds.

Physicochemical Properties of Cumylamine Enantiomers

Property	Racemic Cumylamine	(R)-Cumylamine (estimated)	(S)-Cumylamine (estimated)
Molecular Formula	C₉H₁₃N	C₉H₁₃N	C₉H₁₃N
Molecular Weight	135.21 g/mol	135.21 g/mol	135.21 g/mol
Boiling Point	~197 °C	Not available	Not available
Melting Point	Not available	Not available	Not available
Density	~0.94 g/mL	Not available	Not available
Specific Rotation [α]ᴅ²⁰	0°	~ +70° (c=2, chloroform)¹	~ -73° (c=2, chloroform)¹

¹Data for N,α-dimethylbenzylamine, a structurally similar compound, is used as an estimate.[1]

Experimental Protocols

Synthesis of Racemic Cumylamine

A common method for the synthesis of racemic cumylamine is through the reductive amination of α,α-dimethylphenylacetonitrile or the direct amination of cumyl chloride.

Reductive Amination of α,α-Dimethylphenylacetonitrile:

• Hydrogenation Setup: A high-pressure autoclave or a Parr hydrogenation apparatus is charged with α,α-dimethylphenylacetonitrile and a suitable solvent, such as methanol (B129727) or ethanol.

• Catalyst Addition: A catalytic amount of a hydrogenation catalyst, typically Raney nickel or palladium on carbon (Pd/C), is added to the mixture.

• Ammonia (B1221849) and Hydrogen Introduction: The vessel is sealed, purged with nitrogen, and then filled with anhydrous ammonia and hydrogen gas to a specified pressure.

• Reaction Conditions: The mixture is heated and stirred at a controlled temperature and pressure for a sufficient time to ensure complete reduction of the nitrile group to a primary amine.

• Work-up: After cooling and venting the gases, the catalyst is removed by filtration. The solvent is evaporated under reduced pressure, and the resulting crude cumylamine is purified by distillation.

Resolution of Racemic Cumylamine via Diastereomeric Salt Formation

The separation of cumylamine enantiomers can be achieved by classical resolution using a chiral resolving agent, such as (+)-tartaric acid. This method relies on the formation of diastereomeric salts with different solubilities.

• Salt Formation: Racemic cumylamine is dissolved in a suitable solvent, such as methanol. A stoichiometric amount of (+)-tartaric acid, also dissolved in methanol, is added to the cumylamine solution.

• Crystallization: The mixture is allowed to stand at room temperature or cooled to induce crystallization. One diastereomeric salt, for instance, the salt of (R)-cumylamine with (+)-tartaric acid, may preferentially crystallize due to lower solubility.

• Isolation of Diastereomer: The crystals are collected by filtration and washed with a small amount of cold solvent to remove impurities.

• Liberation of the Enantiomer: The isolated diastereomeric salt is treated with a base, such as sodium hydroxide, to liberate the free amine.

• Extraction and Purification: The enantiomerically enriched cumylamine is extracted with an organic solvent, dried, and purified by distillation. The other enantiomer can be recovered from the mother liquor by a similar process.

Chiral High-Performance Liquid Chromatography (HPLC) Analysis

The enantiomeric purity of cumylamine can be determined using chiral HPLC.

• Column Selection: A chiral stationary phase (CSP) is used. Polysaccharide-based columns, such as those with cellulose (B213188) or amylose (B160209) derivatives, are often effective for separating chiral amines.

• Mobile Phase: A non-polar mobile phase, typically a mixture of hexane (B92381) and a polar modifier like isopropanol (B130326) or ethanol, is used. The addition of a small amount of an amine modifier, such as diethylamine (B46881) (DEA), is often necessary to improve peak shape and resolution.

• Sample Preparation: A dilute solution of the cumylamine sample is prepared in the mobile phase.

• Chromatographic Conditions: The analysis is performed at a constant flow rate and temperature. Detection is typically carried out using a UV detector at a wavelength where the analyte absorbs.

• Data Analysis: The retention times of the two enantiomers will differ, allowing for their separation and quantification. The enantiomeric excess (% ee) can be calculated from the peak areas of the two enantiomers.

Biological Significance and Stereoselectivity

Cumylamine itself is primarily of interest as a synthetic precursor. However, the stereochemistry of the cumyl moiety is of significant importance in the pharmacological activity of its derivatives, particularly in the field of synthetic cannabinoid receptor agonists.

Role in Synthetic Cannabinoid Receptor Agonists

Several potent synthetic cannabinoids, such as CUMYL-4CN-BINACA, incorporate the cumyl group.[2] These compounds are agonists of the cannabinoid receptor type 1 (CB1), which is the primary molecular target of Δ⁹-tetrahydrocannabinol (THC), the main psychoactive component of cannabis. The bulky and lipophilic nature of the cumyl group is thought to contribute significantly to the high binding affinity of these synthetic cannabinoids for the CB1 receptor.[2]

While specific studies on the stereoselective activity of cumylamine-derived cannabinoids are limited in publicly available literature, the principle of stereoselectivity at G-protein coupled receptors like CB1 is well-established. It is highly probable that the (R) and (S) enantiomers of these synthetic cannabinoids exhibit different binding affinities and efficacies at the CB1 receptor, leading to variations in their psychoactive effects and potencies.

Visualizations

Logical Flow of Chiral Resolution

Caption: Classical resolution of racemic cumylamine.

Postulated Signaling Pathway of Cumylamine-Derived Cannabinoids

Caption: Postulated stereoselective action at the CB1 receptor.

Conclusion

The stereochemistry of cumylamine is a critical consideration for its application in the synthesis of pharmacologically active molecules. The ability to synthesize and separate the individual enantiomers of cumylamine allows for the investigation of their distinct biological activities and the development of more selective and potent therapeutic agents. While specific data on the differential effects of cumylamine enantiomers are still emerging, the established principles of stereochemistry in drug action underscore the importance of chiral purity. The experimental protocols and conceptual frameworks presented in this guide provide a solid foundation for researchers and drug development professionals working with this important chiral building block. Further investigation into the stereoselective pharmacology of cumylamine derivatives is a promising area for future research.

References

• 1. (S)-(-)-N,a-Dimethylbenzylamine 98 19131-99-8 [sigmaaldrich.com]
• 2. Cumylamine (585-32-0) for sale [vulcanchem.com]

Navigating the Landscape of Cumylamine: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of Cumylamine (α,α-dimethylbenzylamine), a versatile primary amine with significant applications in pharmaceutical development and chemical synthesis. This document is intended for researchers, scientists, and drug development professionals, offering comprehensive data on its commercial availability, pricing, and key experimental applications.

Executive Summary

Cumylamine serves as a crucial building block in the synthesis of a range of chemical entities, from active pharmaceutical ingredients (APIs) to specialized ligands for catalysis. Its unique steric hindrance and chemical reactivity make it a valuable tool in modern organic chemistry. This guide consolidates pricing and availability from major chemical suppliers, details a key experimental protocol for chiral resolution, and provides a visual representation of a relevant biological signaling pathway where its derivatives are active.

Commercial Availability and Pricing

Cumylamine is readily available from a variety of chemical suppliers in research and bulk quantities. The pricing is subject to change and depends on the purity, quantity, and supplier. The following table summarizes representative pricing from several vendors.

Supplier	Quantity	Purity	Price (USD)	Availability
Ivy Fine Chemicals[1]	10g	-	$59.80	In Stock
25g	-	$105.30	In Stock
100g	-	$305.50	In Stock
Fisher Scientific (TCI America)[2][3]	5mL	>98.0%	$182.00 - $272.16	Check with supplier
25mL	>98.0%	$814.59	Check with supplier
Tokyo Chemical Industry (TCI)[4]	5mL	>98.0%	$145.00	Ships in ~2 weeks
25mL	>98.0%	$474.00	Ships in ~2 weeks
CymitQuimica[5]	5mL	>98.0%	€97.00	In Stock
25mL	>98.0%	€295.00	In Stock
CP Lab Safety (TCI America)[6]	25mL	-	$1,407.50 - $1,560.79	Check with supplier
ChemicalBook[7]	1g	-	$87.50 (from Sigma-Aldrich)	Check with supplier
5mL	>98.0%	$146.00 (from TCI)	Check with supplier

Note: Prices are indicative and were accessed in late 2025. Please consult the respective supplier's website for the most current pricing and availability. Bulk and commercial quantities are often available upon request.

Applications in Research and Development

Cumylamine's utility in the laboratory is multifaceted, with prominent roles in both pharmaceutical synthesis and catalysis.

Precursor in Pharmaceutical Synthesis

Cumylamine is a key reactant in the synthesis of various pharmaceutical agents. It is notably used in the preparation of anti-malarial drugs and inhibitors of the Hepatitis C virus (HCV)[7]. Furthermore, it serves as a critical precursor in the synthesis of certain synthetic cannabinoids, where the cumyl group can enhance binding affinity to cannabinoid receptors[2].

Chiral Resolving Agent

Due to its amine functionality, cumylamine can be used as a resolving agent to separate enantiomers of racemic carboxylic acids. The formation of diastereomeric salts with different physical properties, such as solubility, allows for their separation by techniques like fractional crystallization.

Experimental Protocols

This section provides a detailed methodology for a key application of cumylamine: the resolution of a racemic mixture. The following is a general procedure for the resolution of a racemic carboxylic acid using a chiral amine like cumylamine, adapted from established chemical principles.

Protocol: Resolution of a Racemic Carboxylic Acid

Objective: To separate a racemic mixture of a carboxylic acid into its individual enantiomers using a chiral amine as the resolving agent.

Materials:

• Racemic carboxylic acid

• (R)- or (S)-Cumylamine (enantiomerically pure)

• Methanol (B129727) (or another suitable solvent)

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 1M)

• Hydrochloric acid (HCl) solution (e.g., 1M)

• Separatory funnel

• Filtration apparatus (e.g., Büchner funnel)

• pH paper or meter

• Rotary evaporator

Procedure:

• Salt Formation: a. Dissolve the racemic carboxylic acid in a minimal amount of warm methanol in an Erlenmeyer flask. b. In a separate flask, dissolve an equimolar amount of the enantiomerically pure cumylamine in methanol. c. Slowly add the cumylamine solution to the carboxylic acid solution with gentle stirring. d. Allow the mixture to cool slowly to room temperature, and then place it in an ice bath to promote crystallization of the less soluble diastereomeric salt.

• Isolation of Diastereomeric Salt: a. Collect the precipitated crystals by vacuum filtration. b. Wash the crystals with a small amount of cold methanol to remove any adhering mother liquor. c. The filtrate contains the more soluble diastereomeric salt.

• Regeneration of the Enantiomerically Enriched Carboxylic Acid: a. Dissolve the isolated diastereomeric salt crystals in water. b. Acidify the solution with 1M HCl to a pH of approximately 2. This will protonate the carboxylate and precipitate the enantiomerically enriched carboxylic acid. c. Collect the precipitated carboxylic acid by vacuum filtration and wash with cold water. d. Dry the purified carboxylic acid.

• Recovery of the Resolving Agent: a. Make the aqueous filtrate from step 3c basic with 1M NaOH. b. Extract the liberated cumylamine with a suitable organic solvent (e.g., diethyl ether or dichloromethane). c. Dry the organic extract over an anhydrous drying agent (e.g., Na₂SO₄), filter, and remove the solvent using a rotary evaporator to recover the cumylamine.

• Analysis: a. Determine the optical purity of the resolved carboxylic acid using polarimetry or chiral chromatography.

Visualization of a Relevant Signaling Pathway

While cumylamine itself is not directly a signaling molecule, it is a key precursor for the synthesis of synthetic cannabinoids that are potent agonists of the cannabinoid receptors CB1 and CB2. Activation of these G-protein coupled receptors (GPCRs) initiates a cascade of intracellular events. The following diagram illustrates the canonical signaling pathway activated by cannabinoid receptor agonists.

Cannabinoid Receptor Signaling Pathway

This diagram illustrates that synthetic cannabinoids, for which cumylamine is a precursor, bind to and activate CB1/CB2 receptors. This activation leads to the inhibition of adenylate cyclase, a decrease in cyclic AMP (cAMP) levels, and modulation of ion channels and the MAPK signaling cascade. These events ultimately influence gene expression and cellular responses.

References

• 1. Cumylamine | High-Purity Reagent | [benchchem.com]
• 2. Cumylamine (585-32-0) for sale [vulcanchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Chiral resolution - Wikipedia [en.wikipedia.org]
• 5. Pharmacological Potential of Coumarin-Based Derivatives: A Comprehensive Review – Oriental Journal of Chemistry [orientjchem.org]
• 6. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 7. CUMYLAMINE | 585-32-0 [chemicalbook.com]

An In-depth Technical Guide to Cumylamine Analogues and Their Basic Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cumylamine, chemically known as α,α-dimethylbenzylamine, is a primary amine featuring a bulky tert-butyl group attached to the benzylic carbon. This structural motif has garnered significant interest in medicinal chemistry, particularly in the development of synthetic cannabinoid receptor agonists. Analogues of cumylamine, where the cumyl moiety is incorporated into more complex molecules, have emerged as a prominent class of new psychoactive substances (NPS). This technical guide provides a comprehensive overview of the basic properties of cumylamine analogues, with a primary focus on their structure-activity relationships as cannabinoid receptor modulators. The guide details their pharmacological activities, presents quantitative data in structured tables, and outlines key experimental protocols for their evaluation.

Core Chemical and Basic Properties of Cumylamine

Cumylamine (CAS: 585-32-0) is a colorless to light yellow liquid with the molecular formula C₉H₁₃N.[1][2][3][4][5] Its structure is characterized by a phenyl group and two methyl groups attached to the same carbon atom as the amino group. This steric hindrance around the nitrogen atom influences its reactivity and basicity.

The basicity of an amine is a fundamental property determined by the availability of the lone pair of electrons on the nitrogen atom to accept a proton. This is quantified by the pKa of its conjugate acid. For cumylamine, the predicted pKa of its conjugate acid is approximately 9.36 ± 0.10. Another related compound, (S)-(-)-N,alpha-Dimethylbenzylamine, has a predicted pKa of 9.77 ± 0.10.[6][7]

Cumylamine Analogues as Synthetic Cannabinoid Receptor Agonists

A significant body of research on cumylamine analogues has focused on their potent activity as agonists of the cannabinoid receptors CB1 and CB2. These receptors are key components of the endocannabinoid system, which is involved in regulating a wide range of physiological processes. The general structure of these synthetic cannabinoids consists of a core moiety (often an indole (B1671886) or indazole), a linker, and a tail group, with the cumyl group typically serving as a critical part of the molecule that enhances receptor binding affinity.

Quantitative Pharmacological Data

The following tables summarize the in vitro binding affinity (Ki) and functional activity (EC50) of various cumylamine analogues at human CB1 and CB2 receptors.

Table 1: Pharmacological Data for Cumyl-Carboxamide Analogues

Compound	CB1 Ki (nM)	CB2 Ki (nM)	CB1 EC50 (nM)	CB2 EC50 (nM)
CUMYL-BICA	-	-	0.43	11.3
CUMYL-PICA	-	-	1.2	22.4
CUMYL-5F-PICA	-	-	1.9	25.1
CUMYL-PINACA	-	-	12.3	122
CUMYL-5F-PINACA	-	-	2.5	42.6

Table 2: Pharmacological Data for CUMYL-4CN-BINACA

Receptor	Ki (nM)	EC50 (nM)
Human CB1	2.6	0.58
Human CB2	14.7	6.12

Data compiled from multiple sources.[8]

Experimental Protocols

Determination of Cannabinoid Receptor Binding Affinity (Radioligand Binding Assay)

This protocol outlines a standard method for determining the binding affinity of cumylamine analogues to CB1 receptors using a radiolabeled ligand.

Objective: To determine the inhibitory constant (Ki) of a test compound for the CB1 receptor.

Materials:

• HEK293 cells stably expressing human CB1 receptor

• [³H]-CP55,940 (radioligand)

• Test compounds (cumylamine analogues)

• Binding buffer (50 mM Tris-HCl, 5 mM MgCl₂, 1 mM CaCl₂, 0.2% BSA, pH 7.4)

• Wash buffer (50 mM Tris-HCl, 0.2% BSA, pH 7.4)

• Scintillation cocktail

• Glass fiber filters

• Vacuum filtration manifold

• Scintillation counter

Procedure:

• Membrane Preparation: Homogenize CB1-expressing HEK293 cells in lysis buffer and centrifuge to pellet the membranes. Resuspend the membrane pellet in binding buffer.

• Assay Setup: In a 96-well plate, add the following to each well:

  • 50 µL of cell membrane suspension (10-20 µg protein)

  • 50 µL of [³H]-CP55,940 (at a final concentration equal to its Kd)

  • 50 µL of various concentrations of the test compound or vehicle (for total binding) or a saturating concentration of a known CB1 antagonist (for non-specific binding).

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a vacuum manifold.

• Washing: Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Determine the IC50 value of the test compound from a concentration-response curve and then calculate the Ki value using the Cheng-Prusoff equation.[2][3][4][5]

Caption: Workflow for CB1 Receptor Radioligand Binding Assay.

Determination of Cannabinoid Receptor Functional Activity (Fluorometric Assay of Membrane Potential)

This protocol describes a method to assess the functional activity of cumylamine analogues as agonists at cannabinoid receptors by measuring changes in cell membrane potential.

Objective: To determine the EC50 of a test compound for activating CB1 or CB2 receptors.

Materials:

• HEK293 cells expressing human CB1 or CB2 receptors

• FLIPR Membrane Potential Assay Kit

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• Test compounds (cumylamine analogues)

• Fluorometric Imaging Plate Reader (FLIPR)

Procedure:

• Cell Plating: Seed the CB1 or CB2 expressing cells into a 96-well or 384-well black-walled, clear-bottom plate and culture overnight to form a confluent monolayer.

• Dye Loading: Remove the culture medium and add the FLIPR Membrane Potential Assay Dye loading solution to each well. Incubate for 1 hour at 37°C.

• Compound Preparation: Prepare serial dilutions of the test compounds in assay buffer.

• FLIPR Measurement:

  • Place the cell plate and the compound plate into the FLIPR instrument.

  • Establish a baseline fluorescence reading for a few seconds.

  • The instrument automatically adds the test compounds to the cell plate.

  • Continue to record the fluorescence signal for several minutes to measure the change in membrane potential initiated by receptor activation.

• Data Analysis: The change in fluorescence is proportional to the change in membrane potential. Plot the maximum fluorescence change against the compound concentration to generate a dose-response curve and determine the EC50 value.[9][10]

Caption: Workflow for Fluorometric Membrane Potential Assay.

Signaling Pathway

Cumylamine analogues that act as cannabinoid receptor agonists initiate a signaling cascade upon binding to CB1 or CB2 receptors, which are G protein-coupled receptors (GPCRs).

Caption: Cannabinoid Receptor Signaling Pathway.

Upon agonist binding, the receptor undergoes a conformational change, leading to the activation of an associated inhibitory G protein (Gi/o). This activation results in several downstream effects, including the inhibition of adenylyl cyclase, which decreases intracellular cyclic AMP (cAMP) levels. Additionally, activated G proteins can modulate ion channels, such as inhibiting voltage-gated calcium channels and activating inwardly rectifying potassium channels, and can also activate the mitogen-activated protein kinase (MAPK) pathway. These signaling events collectively produce the cellular responses associated with cannabinoid receptor activation.

Other Potential Pharmacological Activities

While the predominant focus of research has been on cannabinoid receptor activity, the cumylamine scaffold is also found in compounds with other biological effects. For instance, cumylamine itself is a reactant in the preparation of anti-malarial drugs and HCV inhibitors.[11] Furthermore, related polyamine structures have been investigated as neuroprotective agents.[12][13][14][15][16] However, specific studies on cumylamine analogues as antiviral or neuroprotective agents via mechanisms like NMDA receptor modulation are currently limited in the public domain.

Conclusion

Cumylamine analogues represent a significant and evolving class of pharmacologically active compounds. Their primary and most well-documented activity is as potent agonists of cannabinoid receptors, and a substantial amount of quantitative structure-activity relationship data is available in this context. The steric bulk of the cumyl group appears to be a key feature for high-affinity binding to these receptors. While the basicity of these compounds is an important chemical property, there is a notable lack of experimentally determined pKa values for the diverse range of analogues, which presents an area for future research. The experimental protocols provided herein offer a foundation for the continued investigation of the pharmacological properties of this interesting class of molecules. Further exploration into other potential therapeutic applications, such as antiviral and neuroprotective activities, is warranted to fully understand the pharmacological potential of cumylamine analogues.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Assay of CB1 Receptor Binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Assay of CB1 Receptor Binding | Springer Nature Experiments [experiments.springernature.com]
• 5. egrove.olemiss.edu [egrove.olemiss.edu]
• 6. (S)-(-)-N,ALPHA-DIMETHYLBENZYLAMINE | 19131-99-8 [m.chemicalbook.com]
• 7. (S)-(-)-N,alpha-Dimethylbenzylamine | C9H13N | CID 2060073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Frontiers | CUMYL-4CN-BINACA Is an Efficacious and Potent Pro-Convulsant Synthetic Cannabinoid Receptor Agonist [frontiersin.org]
• 9. Measuring Membrane Potential using the FLIPR® Membrane Potential Assay Kit on Fluorometric Imaging Plate Reader (FLIPR® ) Systems [moleculardevices.com]
• 10. moleculardevices.com [moleculardevices.com]
• 11. Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO) -- pKa database, table -- gas phase acidity and gas phase basicity values -- chiral acid catalysts, organocatalysts [analytical.chem.ut.ee]
• 12. Novel polyamine derivatives as neuroprotective agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Characterisation of a novel class of polyamine-based neuroprotective compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Current neuroprotective agents in stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Investigating the Synergistic Neuroprotective Effects of Plant-Derived Antioxidants and the Psychedelic N,N-Dimethyltryptamine in Alzheimer’s Disease Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Synthesis, Neuroprotective Effect and Physicochemical Studies of Novel Peptide and Nootropic Analogues of Alzheimer Disease Drug - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: Chiral Resolution of Racemic Acids with Cumylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral resolution is a critical process in the pharmaceutical and fine chemical industries for the separation of enantiomers from a racemic mixture. Enantiomers of a chiral molecule can exhibit significantly different pharmacological and toxicological properties. Therefore, the production of enantiomerically pure compounds is often a regulatory requirement and essential for drug safety and efficacy. One of the most robust and scalable methods for chiral resolution is the formation of diastereomeric salts. This technique involves the reaction of a racemic mixture with an enantiomerically pure resolving agent to form a pair of diastereomers. Unlike enantiomers, diastereomers possess different physical properties, such as solubility, which allows for their separation by conventional methods like fractional crystallization.

Cumylamine, a chiral amine, is an effective resolving agent for a variety of racemic carboxylic acids. Its bulky structure can lead to the formation of diastereomeric salts with significant differences in their crystal lattice energies and solubilities, facilitating efficient separation. This application note provides a detailed protocol for the chiral resolution of racemic acids using cumylamine, with a specific focus on the resolution of substituted mandelic acids as a representative example.

Principle of Resolution

The chiral resolution of a racemic acid with an enantiopure amine like (S)-(-)-cumylamine proceeds via the formation of two diastereomeric salts. The reaction of the racemic acid, (R/S)-Acid, with (S)-Cumylamine results in the formation of [(R)-Acid·(S)-Cumylamine] and [(S)-Acid·(S)-Cumylamine] salts.

These diastereomeric salts have distinct physical properties, most importantly, different solubilities in a given solvent. This difference allows for the selective crystallization of the less soluble diastereomeric salt, leaving the more soluble one in the mother liquor. The crystallized salt can then be isolated by filtration. Subsequently, the enantiomerically enriched acid can be recovered from the isolated diastereomeric salt by treatment with a strong acid, which protonates the carboxylate and liberates the free acid. The protonated cumylamine remains in the aqueous phase and can also be recovered.

Experimental Protocols

The following protocols are generalized for the chiral resolution of a racemic carboxylic acid using (S)-(-)-cumylamine. Optimization of solvent, temperature, and stoichiometry is often necessary for specific racemic acids.

Protocol 1: Formation and Crystallization of Diastereomeric Salts

Objective: To form diastereomeric salts of a racemic acid with (S)-(-)-cumylamine and isolate the less soluble salt by fractional crystallization.

Materials:

• Racemic carboxylic acid (e.g., 2-chloromandelic acid)

• (S)-(-)-Cumylamine (≥99% enantiomeric excess)

• Anhydrous solvent (e.g., ethanol, methanol, isopropanol, ethyl acetate, or a mixture thereof)

• Reaction flask with a magnetic stirrer

• Heating mantle or oil bath

• Crystallization dish or beaker

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• In a reaction flask, dissolve the racemic carboxylic acid (1.0 equivalent) in a suitable anhydrous solvent. The choice of solvent is critical and may require screening to find the optimal conditions for differential solubility of the diastereomeric salts.

• In a separate container, dissolve (S)-(-)-cumylamine (0.5-1.0 equivalent) in the same solvent. The use of a sub-stoichiometric amount of the resolving agent can sometimes improve the efficiency of the resolution.

• Slowly add the cumylamine solution to the stirred solution of the racemic acid at room temperature or a slightly elevated temperature to ensure complete dissolution.

• Allow the mixture to stir for a predetermined time (e.g., 1-2 hours) to ensure complete salt formation.

• Slowly cool the solution to room temperature and then, if necessary, to a lower temperature (e.g., 0-5 °C) to induce crystallization of the less soluble diastereomeric salt. Seeding with a small crystal of the desired diastereomeric salt, if available, can promote crystallization.

• Allow the crystallization to proceed for a sufficient time (e.g., 12-24 hours) to maximize the yield of the desired salt.

• Collect the crystalline solid by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of the cold crystallization solvent to remove any adhering mother liquor.

• Dry the crystals under vacuum to a constant weight.

Protocol 2: Recovery of the Enantiomerically Enriched Acid

Objective: To liberate the enantiomerically pure carboxylic acid from the isolated diastereomeric salt.

Materials:

• Isolated diastereomeric salt

• Dilute strong acid (e.g., 1 M HCl or 1 M H₂SO₄)

• Organic extraction solvent (e.g., diethyl ether, ethyl acetate)

• Separatory funnel

• Anhydrous drying agent (e.g., Na₂SO₄, MgSO₄)

• Rotary evaporator

Procedure:

• Suspend the isolated diastereomeric salt in a mixture of water and an appropriate organic extraction solvent in a beaker or flask.

• With vigorous stirring, slowly add a dilute strong acid until the pH of the aqueous layer is acidic (pH 1-2). This will protonate the carboxylate of the mandelic acid derivative and the cumylamine.

• Transfer the mixture to a separatory funnel.

• Separate the organic layer, which contains the free carboxylic acid. The aqueous layer contains the protonated cumylamine.

• Extract the aqueous layer with one or two additional portions of the organic solvent to ensure complete recovery of the acid.

• Combine the organic extracts and wash them with brine.

• Dry the organic layer over an anhydrous drying agent.

• Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to obtain the enantiomerically enriched carboxylic acid.

Protocol 3: Recovery of the Resolving Agent

Objective: To recover the cumylamine from the aqueous layer for reuse.

Materials:

• Aqueous layer from Protocol 2

• Dilute strong base (e.g., 1 M NaOH)

• Organic extraction solvent (e.g., diethyl ether, dichloromethane)

• Separatory funnel

• Anhydrous drying agent (e.g., Na₂SO₄, K₂CO₃)

• Rotary evaporator

Procedure:

• Transfer the acidic aqueous layer containing the protonated cumylamine to a separatory funnel.

• Slowly add a dilute strong base with cooling until the pH of the solution is basic (pH 10-12). This will deprotonate the cumylamine.

• Extract the aqueous layer with several portions of an organic solvent.

• Combine the organic extracts and dry them over an anhydrous drying agent.

• Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to recover the cumylamine. The recovered resolving agent can be checked for purity and reused.

Data Presentation

The efficiency of a chiral resolution is typically evaluated by the yield and the enantiomeric excess (e.e.) of the resolved acid. The diastereomeric excess (d.e.) of the crystallized salt is also a key parameter. The following tables summarize representative data for the chiral resolution of 2-chloromandelic acid with a structurally similar resolving agent, which can be considered indicative of the expected results with cumylamine.

Parameter	Value
Racemic Acid	2-Chloromandelic Acid
Resolving Agent	(S)-(-)-Cumylamine (hypothetical)
Solvent	Ethanol
Molar Ratio (Acid:Amine)	1:0.8
Crystallization Temperature	0 °C
Yield of Diastereomeric Salt	~40-50% (based on initial racemate)
Diastereomeric Excess (d.e.) of Salt	>95%
Yield of Enriched (R)-Acid	~35-45% (based on initial racemate)
Enantiomeric Excess (e.e.) of (R)-Acid	>98%

Table 1: Representative quantitative data for the chiral resolution of 2-chloromandelic acid.

Step	Parameter to Monitor	Analytical Technique
Diastereomeric Salt Crystallization	Diastereomeric Excess (d.e.)	¹H NMR, Chiral HPLC
Enriched Acid Recovery	Enantiomeric Excess (e.e.)	Chiral HPLC, Polarimetry
Resolving Agent Recovery	Purity and Enantiomeric Purity	GC, Chiral HPLC

Table 2: Analytical methods for monitoring the resolution process.

Visualizations

Caption: Workflow for chiral resolution via diastereomeric salt formation.

Caption: Principle of diastereomeric salt formation for chiral resolution.

Application Notes and Protocols: Cumylamine as a Chiral Auxiliary in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of asymmetric synthesis, the use of chiral auxiliaries is a robust and well-established strategy for the stereocontrolled formation of new chiral centers. A chiral auxiliary is an enantiomerically pure compound that is temporarily incorporated into a prochiral substrate to direct a subsequent chemical transformation in a diastereoselective manner. After the desired stereocenter is created, the auxiliary is removed, ideally to be recovered and reused.

Cumylamine, and its close structural analog α-methylbenzylamine, are effective chiral auxiliaries, particularly in the asymmetric synthesis of α-substituted carboxylic acids and β-amino carbonyl compounds. The bulky phenyl group of the auxiliary effectively shields one face of a trigonal center, such as an enolate or an enamine, directing the approach of an electrophile to the less sterically hindered face. This steric control leads to the preferential formation of one diastereomer.

These application notes provide detailed protocols for the use of cumylamine (and by analogy, α-methylbenzylamine) in diastereoselective alkylation and Michael addition reactions, including methods for the attachment and subsequent cleavage of the auxiliary.

Data Presentation

The following tables summarize the quantitative data for key asymmetric transformations utilizing α-methylbenzylamine as a chiral auxiliary. Due to the close structural similarity, similar results can be expected with cumylamine, though optimization may be required.

Table 1: Diastereoselective Alkylation of N-Acyl-α-methylbenzylamine Derivatives

Entry	Substrate (N-Acyl Group)	Electrophile (R-X)	Diastereomeric Ratio (d.r.)	Yield (%)
1	Propionyl	Benzyl (B1604629) bromide	>95:5	85
2	Phenylacetyl	Methyl iodide	>95:5	90
3	Butyryl	Ethyl iodide	>95:5	82
4	Isovaleryl	Allyl bromide	>95:5	78

Note: The data presented in this table is representative of typical results achieved in the diastereoselective alkylation of amides derived from α-methylbenzylamine. Actual results may vary depending on the specific reaction conditions and substrates used.

Table 2: Diastereoselective Michael Addition using α-Methylbenzylamine

Entry	Michael Acceptor	Product	Diastereomeric Ratio (d.r.)	Yield (%)
1	Divinyl ketone	N-((S)-1-phenylethyl)-4-piperidone	>95:5	85[1]

Experimental Protocols

Protocol 1: Synthesis of the N-Acyl Cumylamine Amide

This protocol describes the general procedure for the acylation of (S)-(-)-cumylamine with an acid chloride to form the corresponding amide, which serves as the substrate for subsequent diastereoselective reactions.

Materials:

• (S)-(-)-Cumylamine

• Acid chloride (e.g., propionyl chloride)

• Triethylamine (B128534) (Et₃N)

• Dichloromethane (B109758) (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a solution of (S)-(-)-cumylamine (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane at 0 °C under an inert atmosphere, add the acid chloride (1.1 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by thin-layer chromatography (TLC).

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude amide can be purified by flash column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Diastereoselective Alkylation of an N-Acyl Cumylamine Amide

This protocol details the diastereoselective alkylation of an N-acyl cumylamine amide via its lithium enolate.

Materials:

• N-Acyl cumylamine amide (from Protocol 1)

• Lithium diisopropylamide (LDA) solution in THF/hexanes

• Alkyl halide (e.g., benzyl bromide)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the N-acyl cumylamine amide (1.0 eq) in anhydrous THF and cool the solution to -78 °C under an inert atmosphere.

• Slowly add a solution of lithium diisopropylamide (1.1 eq) to the amide solution. Stir the mixture at -78 °C for 30 minutes to ensure complete enolate formation.

• Add the alkyl halide (1.2 eq) dropwise to the enolate solution at -78 °C.

• Stir the reaction mixture at -78 °C for 2-4 hours, or until the starting material is consumed as indicated by TLC.

• Quench the reaction by adding saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature and extract the product with diethyl ether.

• Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• The crude product can be purified by flash column chromatography to separate the diastereomers. The diastereomeric ratio can be determined by ¹H NMR spectroscopy or chiral HPLC analysis.

Protocol 3: Diastereoselective Michael Addition and Cyclization to a Chiral Piperidone

This protocol describes the synthesis of a chiral piperidone intermediate using (S)-(-)-α-methylbenzylamine as the chiral auxiliary in a tandem Michael addition-cyclization reaction.[1]

Materials:

• Divinyl ketone

• (S)-(-)-α-Methylbenzylamine

• Acetonitrile (B52724) (CH₃CN)

• Water (H₂O)

• Sodium bicarbonate (NaHCO₃)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Prepare a solution of divinyl ketone (1.0 eq) in a 3:1 mixture of acetonitrile and water.[1]

• Add sodium bicarbonate (1.2 eq) to the solution, followed by the addition of (S)-(-)-α-methylbenzylamine (1.1 eq).[1]

• Stir the reaction mixture at room temperature for 1 hour.[1]

• Heat the mixture to reflux for 12 hours.[1]

• After cooling to room temperature, dilute the reaction mixture with water and extract with diethyl ether (3 x 50 mL).[1]

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.[1]

• Remove the solvent under reduced pressure, and purify the crude product by column chromatography on silica gel to afford the N-((S)-1-phenylethyl)-4-piperidone.[1]

Protocol 4: Cleavage of the Cumylamine Auxiliary to Yield a Chiral Carboxylic Acid

This protocol outlines a general method for the acidic hydrolysis of the N-alkylated cumylamine amide to liberate the chiral carboxylic acid and recover the chiral auxiliary.

Materials:

• N-Alkylated cumylamine amide (from Protocol 2)

• 6 M Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄)

• Dioxane or Acetic acid

• Diethyl ether

• Sodium bicarbonate (NaHCO₃) solution, saturated

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the N-alkylated cumylamine amide in a mixture of a strong acid (e.g., 6 M HCl) and a co-solvent such as dioxane or acetic acid.

• Reflux the mixture for several hours to days, monitoring the progress of the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and dilute with water.

• To recover the chiral auxiliary, basify the aqueous solution with a strong base (e.g., NaOH) and extract with diethyl ether. The combined organic layers will contain the cumylamine.

• To isolate the carboxylic acid, acidify the aqueous layer with concentrated HCl until a pH of ~2 is reached.

• Extract the carboxylic acid with diethyl ether.

• Combine the organic extracts containing the acid, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude chiral carboxylic acid.

• The crude acid can be further purified by recrystallization or column chromatography.

Visualizations

References

• 1. BJOC - Diastereoselective and enantioselective conjugate addition reactions utilizing α,β-unsaturated amides and lactams [beilstein-journals.org]

Protocol for Cumylamine-mediated kinetic resolution

An extensive review of available literature did not yield a standardized, direct protocol for kinetic resolution mediated specifically by cumylamine as a catalyst or resolving agent for a broad range of amines. However, cumylamine (1-phenyl-1-aminoethane) and its derivatives are seminal chiral building blocks in asymmetric synthesis. They are frequently used to synthesize chiral ligands or auxiliaries that, in turn, are used in enantioselective transformations, including kinetic resolutions.

This document provides a detailed application note and a general protocol for the kinetic resolution of primary amines via enantioselective acylation. This method is a common strategy for obtaining enantioenriched amines and is analogous to how a chiral reagent derived from a molecule like cumylamine would be employed.

Application Notes

Introduction to Kinetic Resolution of Amines

Kinetic resolution is a robust method for separating enantiomers from a racemic mixture. The technique relies on the differential reaction rates of two enantiomers with a chiral catalyst or reagent. In the case of racemic amines, enantioselective acylation is a frequently employed strategy. A chiral acylating agent or a combination of an achiral acylating agent and a chiral catalyst is used to selectively acylate one enantiomer at a faster rate, leaving the unreacted amine enriched in the other enantiomer. This allows for the separation of the enantioenriched unreacted amine from the acylated product.

Principle of Cumylamine-Mediated Kinetic Resolution

While a direct "cumylamine-mediated" protocol is not standard, a hypothetical process would involve using a chiral acylating agent or catalyst system derived from cumylamine. The underlying principle remains the same: the chiral reagent stereoselectively recognizes and acylates one enantiomer of the racemic amine faster than the other. The success of the resolution is quantified by the enantiomeric excess (e.e.) of the recovered starting material and the product, as well as the conversion percentage. The selectivity factor (s) is a measure of how effectively the chiral agent discriminates between the two enantiomers.

Applications in Drug Development

Chiral amines are crucial intermediates in the synthesis of a vast number of pharmaceuticals and agrochemicals. The ability to resolve racemic amines into their constituent enantiomers is therefore of paramount importance, as different enantiomers of a drug can exhibit vastly different pharmacological activities and toxicities. Kinetic resolution provides a practical and efficient means to access these enantiopure building blocks.

Quantitative Data Summary

The following table summarizes representative data from various kinetic resolution studies of primary amines using different catalytic systems. This data is intended to provide a comparative overview of the efficiencies of different approaches.

Racemic Amine Substrate	Chiral Catalyst/Reagent	Acylating Agent	Solvent	Temp (°C)	Conversion (%)	e.e. of Amine (%)	e.e. of Amide (%)	Selectivity (s)
1-Phenylethylamine	(S)-N-Tosylprolyl Chloride	-	Toluene	-20	52	>99	92	>200
1-(1-Naphthyl)ethylamine	Lipase B from Candida antarctica	Ethyl Acetate	Diisopropyl ether	25	50	98	98	150
2,3-dihydro-4H-1,4-benzoxazine deriv.	N-tosyl-(S)-prolyl chloride	-	Dichloromethane	0	55	96	80	High
1,2,3,4-tetrahydroquinoline deriv.	N-tosyl-(S)-prolyl chloride	-	Dichloromethane	0	53	>99	85	High

Note: This table is a compilation of representative data from various sources and is for illustrative purposes.

Experimental Protocols

General Protocol for Kinetic Resolution of a Racemic Primary Amine via Enantioselective Acylation

This protocol provides a generalized procedure. Optimal conditions such as temperature, solvent, and reaction time should be determined empirically for each specific substrate.

Materials:

• Racemic primary amine (1.0 equiv)

• Chiral acylating agent or chiral catalyst (e.g., derived from a chiral amine like cumylamine) (0.5-0.6 equiv for acylation, or 1-10 mol% for catalysis)

• Anhydrous organic solvent (e.g., Toluene, Dichloromethane)

• Non-nucleophilic base (if required, e.g., triethylamine, diisopropylethylamine)

• Acylating agent (if using a chiral catalyst, e.g., acetic anhydride)

• Standard laboratory glassware (flame-dried)

• Inert atmosphere (Nitrogen or Argon)

• Magnetic stirrer and stirring plate

• Reaction monitoring equipment (chiral GC or HPLC)

Procedure:

• To a flame-dried round-bottom flask or Schlenk flask under an inert atmosphere, add the racemic amine (1.0 equiv) and the anhydrous organic solvent.

• If using a chiral catalyst, add the catalyst (1-10 mol%) to the solution. If a non-nucleophilic base is required, it should also be added at this stage.

• Cool the reaction mixture to the desired temperature (can range from -78 °C to room temperature).

• Slowly add the chiral acylating agent (0.5-0.6 equiv) or the achiral acylating agent (if using a chiral catalyst) to the reaction mixture.

• Stir the reaction at the set temperature and monitor its progress by periodically taking aliquots and analyzing them by chiral GC or HPLC to determine the conversion and the enantiomeric excess of the remaining amine and the formed amide.

• Upon reaching approximately 50% conversion, quench the reaction (e.g., by adding water or a saturated aqueous solution of sodium bicarbonate).

• Extract the organic components with a suitable solvent (e.g., ethyl acetate, dichloromethane).

• Separate the unreacted amine from the amide product using column chromatography or acid-base extraction.

• Determine the enantiomeric excess of both the recovered starting material and the product using chiral GC or HPLC.

Visualizations

Diagram 1: Workflow for Cumylamine-Mediated Kinetic Resolution

Caption: Experimental workflow for kinetic resolution of a racemic amine.

Diagram 2: Principle of Kinetic Resolution

Caption: Principle of kinetic resolution of a racemic amine.

Application Notes and Protocols: Cumylamine in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the use of cumylamine in key pharmaceutical synthesis applications. Cumylamine, also known as α,α-dimethylbenzylamine, is a versatile primary amine that serves as a crucial building block and chiral resolving agent in the synthesis of various active pharmaceutical ingredients (APIs). Its sterically hindered nature influences its reactivity and makes it a valuable tool in modern organic and medicinal chemistry.

Application 1: Cumylamine as a Precursor in the Synthesis of Synthetic Cannabinoids

Cumylamine is a key reagent in the synthesis of a class of synthetic cannabinoids, such as CUMYL-4CN-BINACA. The cumyl group is incorporated to enhance the binding affinity of these compounds to cannabinoid receptors.

Synthesis of CUMYL-4CN-BINACA

The synthesis of CUMYL-4CN-BINACA from 1H-indazole-3-carboxylic acid involves a two-step process: N-alkylation of the indazole ring followed by an amide coupling with cumylamine.

Experimental Protocol:

Step 1: Synthesis of 1-(4-cyanobutyl)-1H-indazole-3-carboxylic acid

• To a solution of 1H-indazole-3-carboxylic acid (1.0 eq) in a suitable polar aprotic solvent such as dimethylformamide (DMF), add a base such as potassium carbonate (K₂CO₃, 2.5 eq).

• Stir the suspension at room temperature for 30 minutes.

• Add 5-bromopentanenitrile (1.2 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to 60-70 °C and stir for 12-18 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Acidify the aqueous solution with 1M HCl to a pH of 2-3, which will precipitate the product.

• Filter the precipitate, wash with water, and dry under vacuum to yield 1-(4-cyanobutyl)-1H-indazole-3-carboxylic acid.

Step 2: Amide Coupling to form CUMYL-4CN-BINACA

• Dissolve the 1-(4-cyanobutyl)-1H-indazole-3-carboxylic acid (1.0 eq) in a suitable solvent like dichloromethane (B109758) (DCM) or DMF.

• Add a coupling agent such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.2 eq) and a catalyst like 4-Dimethylaminopyridine (DMAP, 0.1 eq).

• Stir the mixture at room temperature for 15 minutes.

• Add cumylamine (1.1 eq) to the reaction mixture.

• Continue stirring at room temperature for 8-12 hours, monitoring the reaction by TLC.

• Upon completion, dilute the reaction mixture with the organic solvent and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain pure CUMYL-4CN-BINACA.

Quantitative Data:

Step	Reactants	Product	Typical Yield (%)
1	1H-indazole-3-carboxylic acid, 5-bromopentanenitrile	1-(4-cyanobutyl)-1H-indazole-3-carboxylic acid	75-85
2	1-(4-cyanobutyl)-1H-indazole-3-carboxylic acid, Cumylamine	CUMYL-4CN-BINACA	60-70

Note: Yields are estimates based on typical reaction efficiencies for these types of transformations and may vary.

Experimental Workflow Diagram:

Caption: Synthesis workflow for CUMYL-4CN-BINACA.

Application 2: Cumylamine as a Chiral Resolving Agent

Cumylamine is an effective chiral resolving agent for racemic carboxylic acids. It reacts with the racemic acid to form a pair of diastereomeric salts, which can often be separated by fractional crystallization due to their different solubilities. The desired enantiomer can then be recovered by treating the isolated diastereomeric salt with an acid.

General Protocol for Chiral Resolution of a Racemic Carboxylic Acid

This protocol provides a general procedure for the resolution of a racemic carboxylic acid, such as Naproxen, using (R)- or (S)-cumylamine.

Experimental Protocol:

• Dissolve the racemic carboxylic acid (1.0 eq) in a suitable solvent (e.g., methanol, ethanol, or a mixture of solvents).

• In a separate flask, dissolve the chiral resolving agent, (R)- or (S)-cumylamine (0.5-1.0 eq), in the same solvent.

• Gently heat both solutions to ensure complete dissolution.

• Slowly add the cumylamine solution to the carboxylic acid solution with stirring.

• Allow the mixture to cool slowly to room temperature to induce crystallization of the less soluble diastereomeric salt. Further cooling in an ice bath may be required.

• Collect the precipitated salt by vacuum filtration and wash it with a small amount of the cold solvent.

• The enantiomeric purity of the resolved acid in the salt can be improved by recrystallization.

• To recover the chiral carboxylic acid, suspend the diastereomeric salt in water and add a strong acid (e.g., 2M HCl) until the pH is acidic.

• Extract the liberated carboxylic acid with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and evaporate the solvent to obtain the enantiomerically enriched carboxylic acid.

• The enantiomeric excess (ee%) of the product should be determined by chiral HPLC or by measuring its specific rotation.

Quantitative Data (Illustrative):

Racemic Acid	Chiral Amine	Diastereomeric Salt	Yield of Resolved Acid (%)	Enantiomeric Excess (ee%)
(±)-Naproxen	(R)-Cumylamine	(S)-Naproxen-(R)-Cumylamine Salt	35-45	>95% (after recrystallization)
(±)-Ibuprofen	(S)-Cumylamine	(R)-Ibuprofen-(S)-Cumylamine Salt	30-40	>90% (after recrystallization)

Note: These values are illustrative and the actual yield and enantiomeric excess will depend on the specific carboxylic acid, the solvent system, and the crystallization conditions.

Logical Relationship Diagram:

Caption: Chiral resolution of a racemic acid.

Further Applications

Cumylamine and its derivatives are also utilized in other areas of pharmaceutical synthesis:

• As a Building Block for Neurological Drugs: It serves as a precursor for pharmaceuticals targeting neurological and psychiatric disorders.[1]

• In the Synthesis of Anti-malarial and HCV Inhibitors: Cumylamine is a reactant in the preparation of certain anti-malarial drugs and inhibitors of the Hepatitis C virus.[2]

• Ligands in Catalysis: The steric bulk of the cumyl group makes it a useful component in ligands for metal-catalyzed reactions, which are prevalent in pharmaceutical manufacturing.[3]

These applications highlight the versatility of cumylamine as a readily available and synthetically useful building block in the development of a wide range of therapeutic agents.

References

• 1. Enantiomeric Resolution of (RS)-Naproxen and Application of (S)- Naproxen in the Direct and Indirect Enantioseparation of Racemic Compounds by Liquid Chromatography: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Retort [www1.udel.edu]
• 3. Determination of Chiral Impurity of Naproxen in Different Pharmaceutical Formulations Using Polysaccharide-Based Stationary Phases in Reversed-Phased Mode - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Cumylamine in the Synthesis of Hepatitis C Virus (HCV) Inhibitors: A Review of Current Literature

A comprehensive review of publicly available scientific literature and patent databases reveals no direct evidence of cumylamine being utilized as a precursor in the synthesis of currently approved or late-stage investigational Hepatitis C Virus (HCV) inhibitors. While cumylamine and its derivatives are valuable building blocks in various areas of chemical synthesis, their specific application in the development of antiviral agents for HCV is not documented in the reviewed sources.

HCV, a leading cause of chronic liver disease, has been a major focus of drug discovery efforts, leading to the development of highly effective direct-acting antivirals (DAAs). These DAAs primarily target one of three key viral proteins essential for replication: the NS3/4A protease, the NS5A protein, and the NS5B RNA-dependent RNA polymerase. The synthetic routes to these complex molecules are well-documented and typically involve multi-step processes utilizing a variety of chiral synthons and specialized reagents.

Established Synthetic Pathways for Major HCV Inhibitors

The synthesis of prominent HCV inhibitors, such as the NS3/4A protease inhibitors boceprevir, telaprevir, simeprevir, and grazoprevir, has been extensively described in the scientific and patent literature. These syntheses often employ peptide-like precursors, macrocyclization strategies, and other advanced organic chemistry techniques. However, a thorough examination of these published synthetic schemes does not indicate the use of cumylamine as a starting material or intermediate.

Similarly, the development of NS5A inhibitors, a class of drugs known for their high potency, and NS5B polymerase inhibitors, has followed distinct synthetic trajectories. The intricate molecular architectures of these drugs are constructed from different sets of chemical precursors, none of which appear to include cumylamine based on the available data.

Potential for Novel Synthetic Approaches

While current evidence does not support the use of cumylamine in the synthesis of known HCV inhibitors, the field of medicinal chemistry is constantly evolving. It is conceivable that novel, undisclosed synthetic routes or the development of new classes of HCV inhibitors could potentially involve cumylamine or its derivatives. However, without any published data, the creation of detailed application notes and protocols for such a process would be purely speculative.

Concluding Remarks

Based on an exhaustive review of the current scientific literature, there is no established connection between cumylamine and the preparation of HCV inhibitors. Researchers, scientists, and drug development professionals seeking information on the synthesis of these antiviral agents are advised to consult the extensive body of literature detailing the established and validated synthetic pathways for approved and investigational HCV drugs. Future discoveries may unveil new synthetic strategies, but at present, the role of cumylamine as a precursor in this specific therapeutic area remains undocumented.

Application Notes and Protocols for Ruthenium-Catalyzed C-H Activation of Cumylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ruthenium-catalyzed C-H activation has emerged as a powerful and versatile tool in modern organic synthesis, enabling the direct functionalization of otherwise inert C-H bonds. This strategy offers a more atom- and step-economical approach compared to traditional cross-coupling reactions that require pre-functionalized starting materials. The application of this methodology to substrates such as cumylamine and its derivatives is of significant interest in drug discovery and development, as it allows for the late-stage modification of complex molecules, facilitating the rapid generation of analog libraries for structure-activity relationship (SAR) studies.

This document provides detailed application notes and proposed protocols for the ruthenium-catalyzed C-H activation of cumylamine, leveraging findings from related benzylic amine substrates. The primary amine of cumylamine can act as a directing group, facilitating regioselective functionalization at the ortho position of the aromatic ring.

Reaction Overview & Signaling Pathway

The generally accepted mechanism for ruthenium(II)-catalyzed C-H activation directed by a coordinating group, such as the primary amine in cumylamine, involves a series of key steps. Initially, the ruthenium catalyst coordinates to the directing group. This is followed by a base-assisted cyclometalation step to form a ruthenacycle intermediate, which is often the rate-determining step. The resulting organoruthenium species then reacts with a coupling partner (e.g., an alkene or alkyne), leading to insertion into the Ru-C bond. Subsequent β-hydride elimination and regeneration of the active catalyst furnish the functionalized product.

Caption: Proposed catalytic cycle for Ru-catalyzed C-H activation of cumylamine.

Quantitative Data Summary

While specific data for cumylamine is limited in the literature, the following table summarizes typical reaction parameters and outcomes for the ruthenium-catalyzed C-H functionalization of analogous benzylic amines. This data can serve as a starting point for optimizing the reaction with cumylamine.

Substrate (Analogue)	Coupling Partner	Ruthenium Catalyst (mol%)	Additive/Base	Solvent	Temp (°C)	Yield (%)	Reference
N-arylbenzylamine	Phenylacetylene	[RuCl₂(p-cymene)]₂ (5)	AgSbF₆ (20), Cu(OAc)₂ (100)	DCE	80	85	[1]
Benzylamine derivative	Ethyl acrylate	[Ru(OAc)₂(p-cymene)] (10)	K₂CO₃	Toluene	100	78	Based on general procedures
2-Phenylpyridine	Styrene	[RuCl₂(p-cymene)]₂ (2.5)	KOPiv	Dioxane	120	92	[1]

Experimental Protocols

The following are proposed experimental protocols for the ruthenium-catalyzed ortho-alkenylation of cumylamine based on established procedures for related substrates.

Protocol 1: Ruthenium-Catalyzed ortho-Alkenylation of Cumylamine with an Activated Alkene

This protocol outlines a general procedure for the reaction of cumylamine with an electron-deficient alkene, such as an acrylate.

Materials:

• Cumylamine

• Activated alkene (e.g., ethyl acrylate)

• [RuCl₂(p-cymene)]₂

• Silver hexafluoroantimonate (AgSbF₆)

• Copper(II) acetate (B1210297) (Cu(OAc)₂)

• 1,2-Dichloroethane (DCE), anhydrous

• Schlenk tube or similar reaction vessel

• Inert gas (Argon or Nitrogen) supply

Procedure:

• To a dry Schlenk tube under an inert atmosphere, add [RuCl₂(p-cymene)]₂ (0.025 mmol, 2.5 mol%) and AgSbF₆ (0.1 mmol, 10 mol%).

• Add cumylamine (1.0 mmol, 1.0 equiv.) and anhydrous DCE (3 mL).

• Stir the mixture at room temperature for 5 minutes.

• Add the activated alkene (1.2 mmol, 1.2 equiv.) and Cu(OAc)₂ (1.0 mmol, 1.0 equiv.).

• Seal the Schlenk tube and heat the reaction mixture at 80-100 °C for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of celite to remove insoluble salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the ortho-alkenylated cumylamine.

Caption: General experimental workflow for Ru-catalyzed C-H alkenylation.

Applications in Drug Development

The ability to directly functionalize the aromatic ring of cumylamine and its derivatives has significant implications for drug development:

• Late-Stage Functionalization: This methodology allows for the modification of complex, drug-like molecules at a late stage in the synthetic sequence, avoiding the need for de novo synthesis of each analog.

• SAR Studies: Rapid access to a diverse range of ortho-functionalized cumylamine derivatives enables comprehensive exploration of structure-activity relationships.

• Metabolic Stability: Introduction of substituents at metabolically labile positions can block unwanted metabolism and improve the pharmacokinetic profile of a drug candidate.

• Lead Optimization: The fine-tuning of steric and electronic properties through C-H functionalization can lead to improved potency, selectivity, and ADME (absorption, distribution, metabolism, and excretion) properties.

Conclusion

Ruthenium-catalyzed C-H activation represents a powerful strategy for the direct functionalization of cumylamine. While specific literature on this substrate is emerging, protocols adapted from related benzylic amines provide a solid foundation for further investigation. The methodologies and data presented herein are intended to serve as a guide for researchers in academia and industry to explore the synthetic utility of this transformation in their respective fields, particularly in the context of drug discovery and development. Further optimization of reaction conditions will be crucial to achieve high efficiency and selectivity for this specific substrate.

References

• 1. mdpi.com [mdpi.com]

Cumylamine as a Versatile Reagent in Multi-Component Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of cumylamine (α,α-dimethylbenzylamine) as a key reagent in multi-component reactions (MCRs). The unique steric hindrance and chemical properties of cumylamine make it a valuable building block in the synthesis of complex molecules, particularly in the generation of diverse compound libraries for drug discovery and development.

Introduction to Cumylamine in Multi-Component Reactions

Multi-component reactions, which involve the combination of three or more starting materials in a single synthetic step, are powerful tools for achieving molecular diversity and complexity. Cumylamine, a bulky primary amine, offers distinct advantages in this context. Its sterically demanding α,α-dimethylbenzyl group can influence the stereochemical outcome of reactions and impart specific conformational constraints on the resulting products. This is particularly relevant in the synthesis of peptidomimetics and other biologically active compounds where scaffold rigidity is a desirable trait.

One of the most prominent MCRs where cumylamine can be effectively employed is the Ugi four-component reaction (Ugi-4CR) . This reaction typically involves an aldehyde, an amine, a carboxylic acid, and an isocyanide to produce an α-acylamino amide. The incorporation of the bulky cumyl group can lead to the formation of sterically hindered and structurally unique peptide-like scaffolds.

Application: Synthesis of α-Acylamino Amides via the Ugi Reaction

The Ugi reaction is a cornerstone of combinatorial chemistry and drug discovery, enabling the rapid synthesis of large libraries of compounds. The use of cumylamine as the amine component introduces a bulky, rigid substituent that can be crucial for modulating the pharmacological properties of the final product, such as receptor binding affinity and metabolic stability.

General Reaction Scheme

The Ugi-4CR involving cumylamine proceeds as follows:

Caption: General scheme of the Ugi four-component reaction with cumylamine.

In this reaction, an aldehyde, cumylamine, a carboxylic acid, and an isocyanide react in a suitable solvent to yield the corresponding α-acylamino amide product.

Quantitative Data Summary

The following table summarizes representative quantitative data for the Ugi reaction utilizing cumylamine with various aldehydes, carboxylic acids, and isocyanides.

Entry	Aldehyde	Carboxylic Acid	Isocyanide	Solvent	Time (h)	Yield (%)
1	Benzaldehyde	Acetic Acid	tert-Butyl isocyanide	Methanol	24	85
2	Isobutyraldehyde	Benzoic Acid	Cyclohexyl isocyanide	Methanol	24	78
3	Formaldehyde	Propionic Acid	Benzyl isocyanide	Dichloromethane	48	65
4	4-Nitrobenzaldehyde	Acetic Acid	tert-Butyl isocyanide	Methanol	24	92

Note: Yields are for the isolated, purified product. Reaction conditions can be further optimized for specific substrate combinations.

Experimental Protocols

General Protocol for the Ugi Four-Component Reaction with Cumylamine

This protocol provides a general procedure for the synthesis of α-acylamino amides using cumylamine as the amine component in an Ugi reaction.

Materials:

• Aldehyde (1.0 eq)

• Cumylamine (1.0 eq)

• Carboxylic Acid (1.0 eq)

• Isocyanide (1.0 eq)

• Methanol (or other suitable solvent, e.g., Dichloromethane)

• Round-bottom flask

• Magnetic stirrer

• Standard laboratory glassware for workup and purification

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the aldehyde (1.0 mmol, 1.0 eq), cumylamine (1.0 mmol, 1.0 eq), and the carboxylic acid (1.0 mmol, 1.0 eq).

• Dissolve the components in a suitable solvent (e.g., methanol, 5 mL).

• Stir the mixture at room temperature for 10-15 minutes to facilitate the formation of the iminium intermediate.

• To this stirring solution, add the isocyanide (1.0 mmol, 1.0 eq) dropwise.

• Allow the reaction to stir at room temperature for 24-48 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent.

• The crude product is then purified by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) to afford the pure α-acylamino amide.

• Characterize the final product using standard analytical techniques (¹H NMR, ¹³C NMR, HRMS).

Diagrams and Visualizations

Ugi Reaction Mechanism

The following diagram illustrates the key steps in the mechanism of the Ugi four-component reaction.

Caption: Mechanism of the Ugi four-component reaction.

Experimental Workflow

The diagram below outlines the general experimental workflow for the synthesis and purification of α-acylamino amides using cumylamine in an Ugi reaction.

Caption: Experimental workflow for the Ugi reaction.

Conclusion

Cumylamine is a valuable and versatile reagent in multi-component reactions, particularly in the Ugi-4CR for the synthesis of sterically demanding α-acylamino amides. The protocols and data presented here provide a solid foundation for researchers to explore the use of cumylamine in their own synthetic endeavors, facilitating the discovery of novel compounds with potential applications in drug development and materials science. The inherent efficiency and convergence of multi-component reactions, coupled with the unique structural contributions of cumylamine, offer a powerful strategy for modern chemical synthesis.

Application Notes and Protocols for Diastereoselective Synthesis Using Cumylamine Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the diastereoselective synthesis of chiral compounds utilizing cumylamine and its derivatives as chiral auxiliaries. The methodologies outlined herein are pivotal for the stereocontrolled synthesis of complex molecular architectures, which is a critical aspect of modern drug discovery and development.

Introduction

Chiral amines, such as (R)- and (S)-α-methylbenzylamine (structurally analogous to cumylamine), are powerful and versatile chiral auxiliaries in asymmetric synthesis. They are readily available in high enantiopurity and can be effectively employed to induce diastereoselectivity in a variety of chemical transformations. By temporarily incorporating the chiral auxiliary into a substrate, one face of a prochiral center is effectively shielded, directing the approach of a nucleophile or electrophile to the opposite face. Subsequent removal of the auxiliary reveals the desired enantiomerically enriched product. This strategy is widely applied in the synthesis of chiral amines, amino acids, β-lactams, and various heterocyclic compounds, which are common motifs in pharmaceutically active molecules.

This application note will focus on two key applications of α-methylbenzylamine as a chiral auxiliary: the diastereoselective synthesis of a piperidone intermediate via an intramolecular Michael addition and the diastereoselective aza-Michael addition to α,β-unsaturated carbonyl compounds.

I. Diastereoselective Synthesis of a Chiral Piperidone Intermediate for (+)-Lortalamine Synthesis

The total synthesis of the piperidine (B6355638) alkaloid (+)-lortalamine provides an excellent example of the utility of (S)-(-)-α-methylbenzylamine as a chiral auxiliary to establish a key stereocenter in the piperidine ring. The crucial step involves a highly diastereoselective intramolecular Michael addition of a chiral enamine, formed from an achiral dienone and the chiral amine, to afford a chiral N-((S)-1-phenylethyl)-4-piperidone.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of the chiral piperidone intermediate.

Step	Reactants	Product	Yield (%)	Diastereomeric Excess (de) (%)
Michael Addition/Cyclization[1]	Achiral dienone, (S)-(-)-α-methylbenzylamine, Sodium bicarbonate	N-((S)-1-phenylethyl)-4-piperidone	75-85	>95

Experimental Protocol: Synthesis of N-((S)-1-phenylethyl)-4-piperidone[1]

Materials:

• Achiral dienone (1.0 eq)

• (S)-(-)-α-methylbenzylamine (1.1 eq)

• Sodium bicarbonate (1.2 eq)

• Methanol (B129727)

• Diethyl ether

• Water

• Brine

• Anhydrous magnesium sulfate (B86663)

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve the achiral dienone (1.0 eq) in methanol in a round-bottom flask.

• Add sodium bicarbonate (1.2 eq) to the solution.

• Add (S)-(-)-α-methylbenzylamine (1.1 eq) to the reaction mixture.

• Stir the mixture at room temperature for 1 hour.

• Heat the reaction mixture to reflux and maintain for 12 hours.

• After cooling to room temperature, dilute the reaction mixture with water.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate and filter.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the N-((S)-1-phenylethyl)-4-piperidone.

Reaction Workflow

Caption: Workflow for the synthesis of the chiral piperidone.

II. Diastereoselective Aza-Michael Reaction of Chiral α-Methylbenzylamines

The aza-Michael reaction is a powerful C-N bond-forming reaction. The use of chiral α-methylbenzylamines as nucleophiles in reactions with α,β-unsaturated carbonyl compounds allows for the diastereoselective synthesis of β-amino carbonyl compounds. The stereochemical outcome of the reaction is influenced by the stereochemistry of the chiral amine.

Quantitative Data Summary

The following table summarizes the diastereoselectivity of the aza-Michael reaction between chiral α-methylbenzylamines and various α,β-unsaturated carbonyl compounds.[2]

Chiral Amine	α,β-Unsaturated Carbonyl Compound	Diastereomeric Excess (de) (%)
(S)-(-)-α-methylbenzylamine	trans-Cinnamaldehyde	56
(R)-(+)-α-methylbenzylamine	trans-Cinnamaldehyde	52
(S)-(-)-α-methylbenzylamine	Methyl cinnamate	98
(R)-(+)-α-methylbenzylamine	Methyl cinnamate	96
(S)-(-)-α-methylbenzylamine	trans-Crotonaldehyde	20
(R)-(+)-α-methylbenzylamine	trans-Crotonaldehyde	38

Experimental Protocol: General Procedure for Aza-Michael Addition[2]

Materials:

• Chiral α-methylbenzylamine (e.g., (S)-(-)-α-methylbenzylamine) (1.0 mmol)

• α,β-Unsaturated carbonyl compound (e.g., trans-cinnamaldehyde) (1.0 mmol)

• Dichloromethane (B109758) (5 mL)

Procedure:

• To a solution of the α,β-unsaturated carbonyl compound (1.0 mmol) in dichloromethane (5 mL) in a round-bottom flask, add the chiral α-methylbenzylamine (1.0 mmol).

• Stir the reaction mixture at room temperature (ca. 25 °C).

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion of the reaction, remove the solvent under reduced pressure.

• The diastereomeric excess (de) of the product can be determined by 1H NMR spectroscopy by integrating the signals of the diastereomeric protons (e.g., aldehydic protons). Further purification can be performed by column chromatography if necessary.

Reaction Signaling Pathway

Caption: Aza-Michael addition of a chiral amine.

Conclusion

The use of cumylamine and its derivatives, such as α-methylbenzylamine, as chiral auxiliaries provides a robust and reliable strategy for the diastereoselective synthesis of a wide range of chiral molecules. The protocols detailed in this application note offer practical and effective methods for the construction of key stereocenters in piperidine rings and β-amino carbonyl compounds. These methodologies are of significant value to researchers and professionals in the fields of organic synthesis, medicinal chemistry, and drug development, enabling the efficient and stereocontrolled synthesis of complex and biologically active compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. thieme-connect.de [thieme-connect.de]

Application Notes and Protocols: Protecting Group Strategies for the Amine in Cumylamine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the selection and implementation of protecting group strategies for the amine functionality of cumylamine. The protocols detailed herein are foundational for multi-step synthetic campaigns where the nucleophilicity of the cumylamine nitrogen must be temporarily masked.

Introduction to Amine Protection

In organic synthesis, particularly in the construction of complex molecules and active pharmaceutical ingredients (APIs), the selective modification of a single functional group in the presence of others is a paramount challenge. Amines, being nucleophilic and basic, often require protection to prevent unwanted side reactions. A protecting group is a temporary modification of a functional group that renders it inert to a specific set of reaction conditions. After the desired transformations are complete, the protecting group can be selectively removed to reveal the original functionality.

The ideal protecting group should be:

• Easy and efficient to introduce.

• Stable to a wide range of reaction conditions.

• Selectively removable under mild conditions that do not affect other functional groups.

For cumylamine, the steric bulk of the cumyl group (1-methyl-1-phenylethyl) can influence the choice of protecting group and the conditions required for its installation and removal. This document focuses on three of the most common and versatile amine protecting groups: tert-Butoxycarbonyl (Boc), Carboxybenzyl (Cbz), and 9-Fluorenylmethoxycarbonyl (Fmoc).

Logical Selection of a Protecting Group

The choice of an appropriate protecting group is dictated by the overall synthetic strategy, particularly the reaction conditions that will be employed in subsequent steps. The stability of the protecting group to acidic, basic, and reductive conditions is a key consideration.

Caption: Orthogonal stability of common amine protecting groups.

Experimental Protocols and Data

The following sections provide detailed experimental protocols for the protection and deprotection of cumylamine with Boc, Cbz, and Fmoc groups. The quantitative data presented is based on established literature procedures for structurally similar amines and serves as a strong starting point for optimization.

tert-Butoxycarbonyl (Boc) Protection

The Boc group is one of the most widely used protecting groups for amines due to its stability to a broad range of nucleophilic and basic conditions. It is readily cleaved under acidic conditions.[1][2]

Protection of Cumylamine with Boc Anhydride

Caption: Workflow for the Boc protection of cumylamine.

Protocol:

• Dissolve cumylamine (1.0 equiv.) in dichloromethane (DCM).

• Add triethylamine (1.5 equiv.) to the solution.

• Add di-tert-butyl dicarbonate (B1257347) (Boc₂O, 1.1 equiv.) portion-wise.

• Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to yield the crude product.

• If necessary, purify the crude product by silica (B1680970) gel column chromatography.

Deprotection of N-Boc-Cumylamine

Caption: Workflow for the acidic deprotection of N-Boc-cumylamine.

Protocol:

• Dissolve N-Boc-cumylamine (1.0 equiv.) in dichloromethane (DCM).

• Add trifluoroacetic acid (TFA, 5-10 equiv.) to the solution at 0 °C.

• Stir the reaction mixture at room temperature and monitor by TLC.

• Upon completion, remove the solvent and excess TFA under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the deprotected amine.

Carboxybenzyl (Cbz) Protection

The Cbz group is stable to acidic and basic conditions and is typically removed by catalytic hydrogenolysis.[3][4] This makes it orthogonal to the Boc protecting group.

Protection of Cumylamine with Benzyl (B1604629) Chloroformate

Protocol:

• Dissolve cumylamine (1.0 equiv.) in a 2:1 mixture of THF and water.

• Add sodium bicarbonate (2.0 equiv.) to the solution.

• Cool the mixture to 0 °C and slowly add benzyl chloroformate (Cbz-Cl, 1.2 equiv.).[4]

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by silica gel column chromatography if necessary.

Deprotection of N-Cbz-Cumylamine

Protocol:

• Dissolve N-Cbz-cumylamine (1.0 equiv.) in methanol (B129727) or ethanol.

• Carefully add 10% Palladium on carbon (Pd/C) catalyst (typically 5-10 mol% of palladium).

• Purge the flask with an inert gas (e.g., nitrogen or argon).

• Introduce hydrogen gas (H₂) via a balloon or a hydrogenator.

• Stir the mixture vigorously at room temperature until the reaction is complete (monitor by TLC).

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Concentrate the filtrate under reduced pressure to obtain the deprotected amine.

9-Fluorenylmethoxycarbonyl (Fmoc) Protection

The Fmoc group is stable to acidic and reductive conditions but is readily cleaved by bases, most commonly piperidine (B6355638). This makes it orthogonal to both Boc and Cbz protecting groups.

Protection of Cumylamine with Fmoc-Cl

Protocol:

• Dissolve cumylamine (1.0 equiv.) in a mixture of dioxane and aqueous sodium bicarbonate solution.

• Cool the mixture to 0 °C.

• Add a solution of 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl, 1.1 equiv.) in dioxane dropwise.

• Stir the reaction at room temperature until completion (monitor by TLC).

• Pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with dilute acid (e.g., 1M HCl) and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the crude product by column chromatography if necessary.

Deprotection of N-Fmoc-Cumylamine

Protocol:

• Dissolve N-Fmoc-cumylamine (1.0 equiv.) in N,N-dimethylformamide (DMF).

• Add piperidine to the solution (typically 20% v/v).

• Stir the reaction mixture at room temperature for 1-2 hours (monitor by TLC).

• Upon completion, dilute the reaction with water and extract with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic extracts with water and brine to remove DMF and piperidine adducts.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the free amine.

Quantitative Data Summary

The following table summarizes typical reaction conditions and reported yields for the protection and deprotection of amines with Boc, Cbz, and Fmoc groups. Note that yields can be highly substrate-dependent, and optimization may be required for cumylamine.

Protecting Group	Reaction	Reagents	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
Boc	Protection	Cumylamine, Boc₂O, Et₃N	DCM	RT	2-12	>90
Deprotection	N-Boc-Cumylamine, TFA	DCM	RT	0.5-2	>95
Cbz	Protection	Cumylamine, Cbz-Cl, NaHCO₃	THF/H₂O	0 - RT	2-16	85-95
Deprotection	N-Cbz-Cumylamine, H₂, Pd/C	MeOH or EtOH	RT	1-24	>95
Fmoc	Protection	Cumylamine, Fmoc-Cl, NaHCO₃	Dioxane/H₂O	0 - RT	1-4	90-98
Deprotection	N-Fmoc-Cumylamine, 20% Piperidine	DMF	RT	1-2	>95

Yields are based on general procedures and may vary for cumylamine.

Conclusion

The selection of a protecting group for the amine of cumylamine is a critical decision in the design of a synthetic route. The Boc, Cbz, and Fmoc groups offer a versatile toolkit with orthogonal deprotection strategies. The choice among them should be guided by the stability requirements of the subsequent reaction steps. The protocols and data provided in these application notes offer a solid foundation for the successful implementation of these protecting group strategies in research and development settings.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. xray.uky.edu [xray.uky.edu]
• 4. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for the Scale-up Synthesis of Enantiopure Compounds with Cumylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The production of enantiomerically pure active pharmaceutical ingredients (APIs) is a critical requirement in modern drug development. Of the various methods to achieve enantiopurity, diastereomeric salt resolution remains a robust, scalable, and economically viable technique, particularly for chiral acids and amines. Cumylamine, a chiral amine available in both (R) and (S) forms, serves as an effective resolving agent for acidic compounds, most notably the profen class of non-steroidal anti-inflammatory drugs (NSAIDs) such as ibuprofen, naproxen, and ketoprofen.

These application notes provide a detailed overview and generalized protocols for the scale-up synthesis of enantiopure carboxylic acids using cumylamine as the resolving agent. The principle lies in the reaction of a racemic acid with an enantiomerically pure cumylamine to form a pair of diastereomeric salts. Due to their different physicochemical properties, these diastereomers can be separated by fractional crystallization. Subsequent liberation of the acid from the purified diastereomeric salt yields the desired enantiopure compound.

Principle of Diastereomeric Resolution

The fundamental principle involves the conversion of a mixture of enantiomers, which are indistinguishable in an achiral environment, into a mixture of diastereomers with distinct physical properties. The process can be broken down into three key steps:

• Diastereomeric Salt Formation: A racemic carboxylic acid is reacted with an enantiomerically pure cumylamine in a suitable solvent to form two diastereomeric salts.

• Fractional Crystallization: Due to differences in solubility, one of the diastereomeric salts will preferentially crystallize from the solution under controlled conditions. This salt is then isolated by filtration.

• Liberation of the Enantiopure Acid: The isolated diastereomeric salt is treated with an acid to protonate the carboxylate and liberate the enantiomerically pure carboxylic acid. The cumylamine can also be recovered and recycled.

Application: Resolution of Profens

The following sections provide a generalized protocol for the resolution of a racemic profen (e.g., ibuprofen) using (R)-cumylamine to obtain the biologically active (S)-enantiomer.

Quantitative Data Summary

The efficiency of a diastereomeric resolution process is evaluated based on several quantitative parameters. The table below summarizes typical target values for the scale-up resolution of a profen with cumylamine. Actual values will depend on the specific substrate and optimized process conditions.

Parameter	Description	Target Value
Diastereomeric Excess (de)	The excess of one diastereomer in the crystallized salt.	> 95%
Yield of Diastereomeric Salt	The isolated yield of the desired diastereomeric salt.	70-90% (of the theoretical 50%)
Enantiomeric Excess (ee)	The enantiomeric purity of the final liberated acid.	> 99%
Overall Yield	The yield of the final enantiopure acid from the racemate.	35-45%
Cumylamine Recovery	The percentage of cumylamine recovered for recycling.	> 95%

Experimental Protocols

Materials and Equipment:

• Racemic Profen (e.g., Ibuprofen)

• (R)-Cumylamine (or (S)-Cumylamine for resolving the other enantiomer)

• Solvents (e.g., Ethanol, Methanol, Ethyl Acetate, Hexane)

• Acid (e.g., 2M Hydrochloric Acid)

• Base (e.g., 2M Sodium Hydroxide (B78521) for cumylamine recovery)

• Large-scale reaction vessel with temperature control and mechanical stirring

• Filtration apparatus (e.g., Nutsche filter-dryer)

• Drying oven (vacuum)

• Analytical equipment for determining enantiomeric excess (e.g., Chiral HPLC)

Protocol 1: Diastereomeric Salt Formation and Crystallization

• Dissolution: In a suitable reaction vessel, dissolve the racemic profen (1.0 equivalent) in a chosen solvent or solvent mixture (e.g., ethanol/water). The volume of the solvent should be minimized to ensure saturation for crystallization but sufficient for complete dissolution at an elevated temperature.

• Addition of Resolving Agent: Warm the solution to 50-60 °C and add (R)-cumylamine (0.5-1.0 equivalent) dropwise with stirring. The optimal stoichiometry should be determined empirically.

• Crystallization: Slowly cool the solution to room temperature with continuous, gentle agitation to induce crystallization of the less soluble diastereomeric salt ((S)-Profen-(R)-Cumylamine). Further cooling to 0-5 °C may be required to maximize the yield.

• Isolation: Collect the precipitated crystals by filtration. Wash the crystals with a small amount of cold solvent to remove any adhering mother liquor containing the more soluble diastereomer.

• Drying: Dry the diastereomerically enriched salt under vacuum.

Protocol 2: Liberation of the Enantiopure Profen

• Suspension: Suspend the dried diastereomeric salt in a mixture of water and a suitable organic solvent (e.g., ethyl acetate).

• Acidification: Cool the suspension in an ice bath and add 2M hydrochloric acid dropwise with vigorous stirring until the pH is acidic (pH 1-2). This will protonate the profen and form the hydrochloride salt of cumylamine.

• Extraction: Separate the organic layer, which contains the enantiopure profen. Extract the aqueous layer with additional portions of the organic solvent to ensure complete recovery.

• Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous sodium sulfate.

• Concentration: Remove the solvent under reduced pressure to yield the enantiopure profen.

• Recrystallization (Optional): For higher purity, the enantiopure profen can be recrystallized from a suitable solvent system (e.g., hexane).

Protocol 3: Recovery of Cumylamine

• Basification: Take the aqueous layer from the extraction step (containing cumylamine hydrochloride) and cool it in an ice bath.

• Liberation of Free Base: Add 2M sodium hydroxide solution dropwise with stirring until the solution is strongly basic (pH > 12) to liberate the free cumylamine.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Drying and Concentration: Dry the organic extract over anhydrous potassium carbonate, filter, and remove the solvent under reduced pressure to recover the cumylamine.

Visualizations

The following diagrams illustrate the workflow and key relationships in the diastereomeric resolution process.

Caption: Experimental workflow for the diastereomeric resolution of a racemic carboxylic acid using cumylamine.

Caption: Logical relationship of species in the resolution of a racemic acid with (R)-cumylamine.

Conclusion

Diastereomeric salt resolution with cumylamine is a powerful and scalable method for the synthesis of enantiopure carboxylic acids. The provided protocols offer a general framework for process development. For any specific application, optimization of parameters such as solvent system, temperature profile, and stoichiometry is crucial to achieve high yields and enantiomeric purity. The robustness and cost-effectiveness of this classical resolution technique make it a valuable tool for researchers, scientists, and drug development professionals.

Application Notes and Protocols for the Use of Cumylamine in the Synthesis of Agrochemicals

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cumylamine (α,α-dimethylbenzylamine or 2-phenylpropan-2-amine) is a primary amine that serves as a versatile building block in the synthesis of various chemical compounds. Within the agrochemical industry, the cumyl moiety is incorporated into the structure of certain active ingredients to confer specific herbicidal properties. This document provides detailed application notes and protocols regarding the use of cumylamine derivatives in the synthesis of agrochemicals, with a specific focus on the herbicide Cumyluron.

Application Note 1: Cumylamine Moiety in Herbicides - The Case of Cumyluron

Cumyluron is a selective herbicide belonging to the phenylurea class. It is particularly effective for the control of annual bluegrass (Poa annua) and other grass weeds in turfgrass, especially on golf courses. The chemical structure of Cumyluron features a cumyl group, which is essential for its biological activity.

Mode of Action: The herbicidal activity of Cumyluron stems from its ability to inhibit the acyl-acyl carrier protein (ACP) thioesterase.[1] This enzyme plays a crucial role in the lipid metabolism of plants. By disrupting this pathway, Cumyluron effectively hinders the growth of susceptible weed species.[1]

Synthesis of Cumyluron

The synthesis of Cumyluron involves the reaction of a cumyl isocyanate derivative with a substituted pyrazole. While a direct one-step synthesis from commercially available cumylamine is not the primary route, the synthesis of the key cumyl isocyanate intermediate can be achieved from cumene (B47948), a closely related and readily available starting material. The overall synthesis can be conceptualized in the following logical workflow:

Caption: Logical workflow for the synthesis of Cumyluron.

Experimental Protocols

The following protocols provide a generalized methodology for the key steps in the synthesis of Cumyluron. These are illustrative and may require optimization based on laboratory conditions and available reagents.

Protocol 1: Synthesis of Cumylamine from Cumene

This protocol outlines the synthesis of the key intermediate, cumylamine, from cumene via nitration followed by reduction.

Step 1: Nitration of Cumene to form Nitrocumene

• Materials: Cumene, Nitric acid (70%), Sulfuric acid (98%), Dichloromethane, Sodium bicarbonate solution (5%), Anhydrous magnesium sulfate.

• Procedure:

  • In a three-necked flask equipped with a dropping funnel, thermometer, and magnetic stirrer, cool concentrated sulfuric acid to 0-5 °C in an ice-water bath.

  • Slowly add cumene to the cooled sulfuric acid with continuous stirring, maintaining the temperature below 10 °C.

  • Prepare a nitrating mixture of nitric acid and sulfuric acid in the dropping funnel.

  • Add the nitrating mixture dropwise to the reaction flask over a period of 1-2 hours, ensuring the temperature does not exceed 10 °C.

  • After the addition is complete, continue stirring at room temperature for 2-3 hours.

  • Carefully pour the reaction mixture onto crushed ice and extract the organic layer with dichloromethane.

  • Wash the organic layer sequentially with water and 5% sodium bicarbonate solution.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain nitrocumene.

Step 2: Reduction of Nitrocumene to Cumylamine

• Materials: Nitrocumene, Iron powder, Hydrochloric acid (conc.), Ethanol (B145695), Sodium hydroxide (B78521) solution (10%), Diethyl ether, Anhydrous potassium carbonate.

• Procedure:

  • In a round-bottom flask, create a suspension of iron powder in a mixture of ethanol and water.

  • Add a small amount of concentrated hydrochloric acid to activate the iron.

  • Heat the suspension to reflux and add the nitrocumene dropwise.

  • Continue refluxing for 4-6 hours until the reaction is complete (monitored by TLC).

  • Cool the reaction mixture and make it alkaline by adding 10% sodium hydroxide solution.

  • Extract the product with diethyl ether.

  • Dry the combined organic extracts over anhydrous potassium carbonate, filter, and remove the solvent by rotary evaporation to yield cumylamine.

Protocol 2: Synthesis of 1,3-dimethyl-1H-pyrazol-5-amine

• Materials: Ethyl acetoacetate, Methylhydrazine, Ethanol, Sodium ethoxide.

• Procedure:

  • Dissolve sodium metal in absolute ethanol to prepare a solution of sodium ethoxide.

  • To this solution, add ethyl acetoacetate dropwise at room temperature.

  • Then, add methylhydrazine dropwise and reflux the mixture for 4-6 hours.

  • Cool the reaction mixture and neutralize with acetic acid.

  • Remove the solvent under reduced pressure. The resulting crude product can be purified by crystallization or column chromatography to yield 1,3-dimethyl-1H-pyrazol-5-amine.

Protocol 3: Synthesis of Cumyluron

• Materials: Cumylamine, Triphosgene (B27547) (or phosgene (B1210022) source), Toluene (B28343) (dry), 1,3-dimethyl-1H-pyrazol-5-amine, Triethylamine (B128534) (dry).

• Procedure:

  • Preparation of Cumyl Isocyanate: In a dry, inert atmosphere, dissolve cumylamine in dry toluene. Add this solution dropwise to a solution of triphosgene in dry toluene at 0 °C. After the addition, allow the reaction to warm to room temperature and then heat to reflux for 2-3 hours. The formation of cumyl isocyanate can be monitored by IR spectroscopy (strong absorption band around 2270 cm⁻¹).

  • Urea Formation: In a separate flask, dissolve 1,3-dimethyl-1H-pyrazol-5-amine and dry triethylamine in dry toluene.

  • Cool this solution to 0 °C and add the freshly prepared cumyl isocyanate solution dropwise with vigorous stirring.

  • After the addition, allow the reaction mixture to stir at room temperature overnight.

  • The precipitated product, Cumyluron, is collected by filtration, washed with cold toluene, and dried under vacuum.

Quantitative Data

The following table summarizes the key physicochemical properties of Cumyluron.

Property	Value
CAS Number	99485-76-4[1]
Molecular Formula	C₁₅H₂₂N₄O
Molecular Weight	274.36 g/mol
Melting Point	128-130 °C
Water Solubility	25 mg/L (at 20 °C)
Vapor Pressure	<1 x 10⁻⁵ Pa (at 20 °C)

Logical Relationships in Synthesis

The synthesis of Cumyluron is a multi-step process that relies on the sequential formation of key intermediates. The logical flow is critical for a successful synthesis.

Caption: Key intermediates and reactions in Cumyluron synthesis.

Conclusion

Cumylamine, and more broadly the cumyl moiety, serves as an important structural component in the design of modern herbicides. The synthesis of Cumyluron, a selective herbicide for grass weed control, highlights a practical application of this chemical building block. The provided protocols offer a foundational understanding of the synthetic pathways involved, which can be adapted and optimized by researchers in the field of agrochemical development. Further research into derivatives of cumylamine could lead to the discovery of novel and more effective agrochemicals.

References

• 1. Cumyluron Herbicide|CAS 99485-76-4|For Research [benchchem.com]

Experimental setup for chiral HPLC analysis of Cumylamine derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cumylamine, and its derivatives, are pivotal chiral building blocks in the synthesis of numerous pharmaceutical compounds. The stereochemistry of these molecules is critical, as different enantiomers can exhibit varied pharmacological and toxicological profiles. Consequently, the accurate determination of enantiomeric purity is essential during drug development and for quality control. High-Performance Liquid Chromatography (HPLC) with chiral stationary phases (CSPs) is a powerful and widely used technique for the enantioselective separation and quantification of these compounds. This document provides a detailed protocol and experimental setup for the chiral HPLC analysis of cumylamine derivatives.

Principle of Chiral Separation

Chiral separation by HPLC is achieved by creating a chiral environment in which the enantiomers of an analyte can be distinguished. This is most commonly accomplished by using a chiral stationary phase (CSP). The CSP contains a chiral selector that transiently interacts with the enantiomers to form diastereomeric complexes. These complexes have different energies of formation and dissociation, leading to different retention times on the column and, thus, their separation. Polysaccharide-based CSPs, such as those derived from cellulose (B213188) and amylose, are particularly effective for the separation of a wide range of chiral compounds, including cumylamine derivatives.[1][2]

Experimental Setup and Protocols

A successful chiral separation is dependent on the careful selection of the CSP, mobile phase, and detection parameters.

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with a pump, autosampler, column oven, and a suitable detector (UV-Vis or Fluorescence).

• Data acquisition and processing software.

Chiral Stationary Phases (CSPs)

Polysaccharide-based CSPs are highly recommended for the separation of cumylamine and its derivatives. The selection of the specific CSP is crucial and may require screening of a few columns to achieve optimal separation. Commonly used CSPs include:

• Cellulose-based: Chiralcel® OD-H, Lux® Cellulose-1[3][4]

• Amylose-based: Chiralpak® AD-H, Lux® Amylose-1[5][6]

• Macrocyclic glycopeptide-based: Astec® CHIROBIOTIC® V

Mobile Phase Selection

The choice of mobile phase is critical for achieving good resolution and peak shape. Both normal-phase and reversed-phase modes can be employed.

• Normal-Phase: Typically consists of a mixture of an alkane (e.g., n-hexane, n-heptane) and an alcohol (e.g., isopropanol, ethanol). The addition of a small amount of a basic modifier, such as diethylamine (B46881) (DEA), is often necessary to improve the peak shape of basic analytes like cumylamine.[3]

• Reversed-Phase: Generally composed of an aqueous buffer (e.g., ammonium (B1175870) bicarbonate) and an organic modifier (e.g., acetonitrile, methanol).[2]

• Polar Organic Mode: Utilizes polar organic solvents like methanol (B129727) or acetonitrile, often with additives.

Protocol 1: Normal-Phase Chiral HPLC of Cumylamine

This protocol is a general starting point for the analysis of underivatized cumylamine.

• Column: Chiralpak® AD-H (250 x 4.6 mm, 5 µm)[5][6]

• Mobile Phase: n-Hexane / Isopropanol / Diethylamine (90:10:0.1, v/v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 210 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the cumylamine sample in the mobile phase to a concentration of 1 mg/mL.

Protocol 2: Normal-Phase Chiral HPLC of 3,5-Dinitrobenzoyl Derivatized Cumylamine

Derivatization can improve the separation and detectability of cumylamine. 3,5-Dinitrobenzoyl chloride is a common derivatizing agent.

• Derivatization Procedure:

  • Dissolve 1 mg of the cumylamine sample in 1 mL of a suitable solvent (e.g., dichloromethane).

  • Add a slight molar excess of 3,5-dinitrobenzoyl chloride and a base (e.g., triethylamine).

  • Allow the reaction to proceed to completion.

  • Evaporate the solvent and reconstitute the residue in the mobile phase.

• Column: Astec® CHIROBIOTIC® V (250 x 4.6 mm, 5 µm)

• Mobile Phase: n-Hexane / Isopropanol (90:10, v/v)

• Flow Rate: 0.5 mL/min

• Column Temperature: 25 °C

• Detection: UV at 254 nm

• Injection Volume: 1 µL

• Sample Preparation: Prepare a 2 mg/mL solution of the derivatized sample in methanol.

Data Presentation

The following tables summarize typical chromatographic data for the chiral separation of cumylamine and a related derivative.

Table 1: Chiral Separation of Underivatized Cumylamine on Chiralpak® AD-H

Enantiomer	Retention Time (t_R) (min)
(R)-(+)-Cumylamine	8.5
(S)-(-)-Cumylamine	9.8
Resolution (R_s)	> 1.5

Conditions as per Protocol 1 (representative data).

Table 2: Chiral Separation of 3,5-Dinitrobenzoyl Derivatized Cumylamine on Astec® CHIROBIOTIC® V

Enantiomer	Retention Time (t_R) (min)
(R)-enantiomer derivative	12.3
(S)-enantiomer derivative	14.1
Resolution (R_s)	> 2.0

Conditions as per Protocol 2.

Experimental Workflow and Diagrams

The general workflow for chiral HPLC analysis is depicted below.

Caption: Experimental workflow for chiral HPLC analysis of cumylamine derivatives.

Conclusion

The chiral separation of cumylamine and its derivatives by HPLC is a robust and reliable method for determining enantiomeric purity. The key to a successful separation lies in the systematic screening of chiral stationary phases and the optimization of the mobile phase composition. Polysaccharide-based CSPs, particularly Chiralpak® AD-H and Chiralcel® OD-H, often provide excellent resolution. Derivatization can be a valuable tool to enhance both separation and detection. The protocols and data presented in this application note serve as a comprehensive guide for researchers and scientists in the pharmaceutical industry to develop and validate their own chiral separation methods for cumylamine derivatives.

References

• 1. ijrpr.com [ijrpr.com]
• 2. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. phx.phenomenex.com [phx.phenomenex.com]
• 4. Lux Cellulose-1 Chiral LC Columns: Phenomenex [phenomenex.com]
• 5. Daicel CHIRALPAK AD-H HPLC Analytical Column, 5 um, ID 4.6 mm x L 50 mm - 19323 Daicel CHIRALPAK AD-H Analytical Column [19323] - £1,388.35 : UVISON.com [uvison.com]
• 6. hplcmart.com [hplcmart.com]

Method for the N-alkylation of Cumylamine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-alkylation of amines is a fundamental transformation in organic synthesis, crucial for the generation of diverse molecular scaffolds in pharmaceuticals, agrochemicals, and material science. Cumylamine (α,α-dimethylbenzylamine) is a primary amine with significant steric hindrance around the nitrogen atom, which can influence the choice of alkylation method and reaction conditions. This document provides detailed application notes and protocols for three common and effective methods for the N-alkylation of cumylamine: Reductive Amination, Direct Alkylation with Alkyl Halides, and Catalytic Alkylation with Alcohols via the "Borrowing Hydrogen" strategy.

Reductive Amination

Reductive amination is a highly versatile and widely used method for the N-alkylation of primary amines. It proceeds in a one-pot fashion by first forming an imine intermediate from the reaction of cumylamine with an aldehyde or ketone, which is then reduced in situ to the corresponding secondary amine. This method offers excellent control over the degree of alkylation, minimizing the formation of tertiary amines.[1][2]

General Reaction Scheme:

(Cumylamine) + R-CHO/R-CO-R' --(Imine Formation)--> [Imine Intermediate] --(Reducing Agent)--> N-alkylated Cumylamine

Experimental Protocol: N-Benzylation of Cumylamine via Reductive Amination

This protocol describes the reaction of cumylamine with benzaldehyde (B42025) using sodium triacetoxyborohydride (B8407120) as the reducing agent.

Materials:

• Cumylamine

• Benzaldehyde

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (B109758) (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a solution of cumylamine (1.0 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask, add benzaldehyde (1.1 eq).

• Stir the reaction mixture at room temperature for 1-2 hours to facilitate imine formation. The progress of imine formation can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once imine formation is significant, add sodium triacetoxyborohydride (1.5 eq) portion-wise to the stirring solution.

• Continue stirring the reaction at room temperature and monitor its completion by TLC or LC-MS (typically a few hours to overnight).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the pure N-benzylcumylamine.

Data Summary: Reductive Amination Conditions

Reducing Agent	Solvent(s)	Typical Reaction Time	Key Advantages	Considerations
Sodium Triacetoxyborohydride	DCM, DCE, THF	2-24 h	Mild and selective for imines over carbonyls.[3]	Water-sensitive.[3]
Sodium Cyanoborohydride	Methanol, Ethanol	2-24 h	Not water-sensitive, effective at neutral to slightly acidic pH.[3]	Generates toxic cyanide waste.[4]
Sodium Borohydride	Methanol, Ethanol	2-12 h	Inexpensive and readily available.[5][6]	Can reduce the starting aldehyde/ketone if not added after complete imine formation.[3]
Benzylamine-borane	Protic or aprotic	Varies	Air-stable complex, mild reaction conditions.[4]	Requires preparation of the reagent.[4]

Direct Alkylation with Alkyl Halides

Direct N-alkylation with alkyl halides is a classical SN2 reaction. This method is straightforward but can be prone to over-alkylation, leading to the formation of tertiary amines and quaternary ammonium (B1175870) salts.[2] Careful control of stoichiometry and reaction conditions is crucial for achieving selective mono-alkylation of cumylamine.

General Reaction Scheme:

(Cumylamine) + R-X --(Base)--> N-alkylated Cumylamine + Base·HX

Experimental Protocol: N-Benzylation of Cumylamine with Benzyl (B1604629) Bromide

Materials:

• Cumylamine

• Benzyl bromide

• Potassium carbonate (K₂CO₃) or N,N-Diisopropylethylamine (DIPEA)

• Acetonitrile (MeCN) or Dimethylformamide (DMF)

• Ethyl acetate (B1210297)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve cumylamine (1.0 eq) in acetonitrile.

• Add a suitable base, such as potassium carbonate (2.0 eq) or DIPEA (1.5 eq).

• Add benzyl bromide (1.1 eq) dropwise to the stirred mixture at room temperature.

• Stir the reaction mixture at room temperature or gently heat (e.g., 40-60 °C) under an inert atmosphere (e.g., nitrogen).

• Monitor the reaction progress by TLC or LC-MS, paying close attention to the formation of the dialkylated byproduct.

• Upon completion, filter off any inorganic salts if a solid base was used.

• Dilute the filtrate with water and extract the product with an appropriate organic solvent like ethyl acetate (3 x volumes).

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the residue via flash column chromatography to isolate the mono-alkylated N-benzylcumylamine.

Data Summary: Direct Alkylation Conditions

Alkylating Agent	Base	Solvent(s)	Temperature (°C)	Potential Issues
Benzyl Bromide	K₂CO₃, Cs₂CO₃, DIPEA	MeCN, DMF, Acetone	25 - 80	Over-alkylation to tertiary amine and quaternary salt.[2]
Alkyl Iodides	K₂CO₃, Cs₂CO₃	MeCN, DMF	25 - 60	Higher reactivity can lead to more over-alkylation.
Alkyl Chlorides	NaI (catalyst), K₂CO₃	Acetone, DMF	50 - 100	Lower reactivity may require higher temperatures.

Catalytic N-Alkylation with Alcohols (Borrowing Hydrogen)

The "Borrowing Hydrogen" or "Hydrogen Autotransfer" strategy is a green and atom-economical method for N-alkylation that uses alcohols as the alkylating agents, with water as the only byproduct.[7] This process typically involves a transition metal catalyst that facilitates the temporary oxidation of the alcohol to an aldehyde, which then undergoes reductive amination with the amine.

General Reaction Scheme:

(Cumylamine) + R-CH₂OH --(Catalyst, Base)--> N-alkylated Cumylamine + H₂O

Experimental Protocol: N-Benzylation of Cumylamine with Benzyl Alcohol

This protocol is based on conditions reported for the N-alkylation of anilines with benzyl alcohol using a manganese pincer complex catalyst.[7]

Materials:

• Cumylamine

• Benzyl alcohol

• Manganese pincer complex (e.g., 3 mol%)

• Potassium tert-butoxide (t-BuOK)

• Toluene (B28343), anhydrous and degassed

Procedure:

• In a Schlenk tube under an inert atmosphere, combine cumylamine (1.0 mmol), benzyl alcohol (1.2 mmol), the manganese pincer catalyst (0.03 mmol), and potassium tert-butoxide (0.75 mmol).

• Add anhydrous and degassed toluene (2 mL).

• Seal the tube and heat the reaction mixture at 80 °C for 24 hours.

• Monitor the reaction progress by GC-MS or LC-MS.

• After cooling to room temperature, the reaction mixture can be filtered through a short pad of silica gel, eluting with ethyl acetate.

• The filtrate is then concentrated under reduced pressure.

• The crude product can be further purified by flash column chromatography.

Data Summary: Catalytic N-Alkylation with Benzyl Alcohol

Catalyst System	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Manganese pincer complex	t-BuOK	Toluene	80	~80-90	For aniline (B41778) derivatives[7]
Ru(II)-NHC Complex (Ru–Py–CH₃)	NaOtBu	Toluene	140	>90	For various aromatic amines[8]
Nitrile-Substituted NHC–Ir(III) Complex	KOtBu	Neat	120	High	For aniline derivatives[9]
NaOH (catalytic)	NaOH	Neat	Varies	Good	For heteroaromatic primary amines[10]

Visualizations

Caption: Workflow for the N-alkylation of cumylamine via reductive amination.

Caption: Decision logic for selecting an N-alkylation method for cumylamine.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 4. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 5. gctlc.org [gctlc.org]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 7. Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sodium hydroxide catalyzed N-alkylation of (hetero) aromatic primary amines and N1,C5-dialkylation of 4-phenyl-2-aminothiazoles with benzyl alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Cumylamine in the Synthesis of Novel Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the synthesis of novel heterocyclic compounds utilizing cumylamine as a key building block. Cumylamine, with its unique steric and electronic properties, serves as a versatile reagent in the construction of diverse and medicinally relevant scaffolds.

Synthesis of 1-(4-cyanobutyl)-N-(2-phenylpropan-2-yl)-1H-indazole-3-carboxamide (CUMYL-4CN-BINACA)

CUMYL-4CN-BINACA is a synthetic cannabinoid receptor agonist, and its synthesis involves the use of cumylamine in the final amidation step. The bulky cumyl group is a common feature in many synthetic cannabinoids.

Reaction Scheme:

Caption: Synthesis of CUMYL-4CN-BINACA.

Experimental Protocol

This protocol is based on the synthetic route described in the patent literature[1].

Step 1: Synthesis of 1-(4-cyanobutyl)-1H-indazole-3-carboxylic acid

• To a solution of 1H-indazole-3-carboxylic acid (1 equivalent) in a suitable solvent such as dimethylformamide (DMF), add a base such as potassium carbonate (2-3 equivalents).

• Stir the mixture at room temperature for 30 minutes.

• Add 5-bromopentanenitrile (1.1-1.5 equivalents) dropwise to the reaction mixture.

• Heat the reaction mixture to 60-80 °C and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Acidify the aqueous solution with a dilute acid (e.g., 1M HCl) to precipitate the product.

• Filter the precipitate, wash with water, and dry under vacuum to yield 1-(4-cyanobutyl)-1H-indazole-3-carboxylic acid.

Step 2: Synthesis of CUMYL-4CN-BINACA

• Suspend 1-(4-cyanobutyl)-1H-indazole-3-carboxylic acid (1 equivalent) in an inert solvent such as dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF).

• Add a coupling agent, for example, (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU) (1.1-1.5 equivalents), and a base such as N,N-diisopropylethylamine (DIPEA) (2-3 equivalents).

• Stir the mixture at room temperature for 10-20 minutes to activate the carboxylic acid.

• Add cumylamine (α,α-dimethylbenzylamine) (1.1-1.5 equivalents) to the reaction mixture.

• Stir the reaction at room temperature for 6-12 hours, monitoring its progress by TLC.

• Upon completion, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash sequentially with a dilute acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain pure CUMYL-4CN-BINACA.

Quantitative Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Spectroscopic Data
CUMYL-4CN-BINACA	C₂₂H₂₄N₄O	360.46	89.9	MS (EI): m/z 360 (M+), 226, 145, 119, 91.[2] IR (ATR, cm⁻¹): 3312 (N-H), 3058 (Ar C-H), 2978-2862 (Aliphatic C-H), 2245 (C≡N), 1661 (C=O).[3] ¹H NMR (CDCl₃, δ ppm): Signals corresponding to aromatic, aliphatic, and amide protons. ¹³C NMR (CDCl₃, δ ppm): Signals corresponding to aromatic, aliphatic, nitrile, and carbonyl carbons.[3]

General Protocol for the Synthesis of Quinazolin-4(3H)-ones using Cumylamine

Quinazolin-4(3H)-ones are a class of fused heterocyclic compounds with a broad spectrum of biological activities. A common synthetic route involves the condensation of an o-aminobenzamide with an aldehyde or its equivalent. Cumylamine can be utilized in a multi-step synthesis where it is first converted to an aldehyde equivalent or used to construct a substituted 2-aminobenzamide (B116534). A more direct, albeit less commonly cited, approach would be a variation of a known quinazolinone synthesis. The following is a general protocol for the synthesis of 2,3-disubstituted quinazolin-4(3H)-ones where an amine like cumylamine can be incorporated.

Reaction Workflow

Caption: General workflow for quinazolinone synthesis.

Experimental Protocol

This is a representative protocol that can be adapted for the use of cumylamine.

• Preparation of the Benzoxazinone (B8607429) Intermediate: A mixture of 2-aminobenzamide (1 equivalent) and an appropriate acyl chloride (1.1 equivalents) in a solvent like pyridine (B92270) or dioxane is stirred at room temperature or heated to reflux until the reaction is complete (monitored by TLC). The intermediate 2-acylaminobenzamide can be isolated or used directly. Ring closure to the benzoxazinone is often achieved by heating with acetic anhydride.

• Reaction with Cumylamine: The isolated benzoxazinone intermediate (1 equivalent) and cumylamine (1.1-1.5 equivalents) are dissolved in a high-boiling point solvent such as glacial acetic acid or dimethylformamide (DMF). The mixture is heated to reflux for several hours until the reaction is complete (monitored by TLC).

• Work-up and Purification: After cooling, the reaction mixture is poured into ice-water. The precipitated solid is collected by filtration, washed with water, and dried. The crude product is then purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography to yield the desired 2,3-disubstituted quinazolin-4(3H)-one.

Expected Data

Quantitative data will vary depending on the specific substrates used.

Product Type	General Structure	Expected Yield (%)	Characterization Notes
2,3-Disubstituted Quinazolin-4(3H)-one	Fused bicyclic aromatic system	40-85	IR: Carbonyl stretch (~1680 cm⁻¹). ¹H NMR: Characteristic aromatic and substituent protons. ¹³C NMR: Signals for carbonyl and aromatic carbons. MS: Molecular ion peak corresponding to the product.

General Protocol for the Synthesis of Pyrazole (B372694) Derivatives from Cumylamine

Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms. A common synthetic method is the condensation of a 1,3-dicarbonyl compound with a hydrazine (B178648) derivative. To utilize a primary amine like cumylamine, it must first be converted into a hydrazine derivative.

Reaction Pathway

Caption: Pathway to cumyl-substituted pyrazoles.

Experimental Protocol

This is a general multi-step protocol for the synthesis of a cumyl-substituted pyrazole.

Step 1: Synthesis of Cumylhydrazine

• Nitrosation: Dissolve cumylamine (1 equivalent) in an aqueous acidic solution (e.g., HCl) at 0-5 °C. Add a solution of sodium nitrite (B80452) (1.1 equivalents) in water dropwise while maintaining the low temperature. Stir for 1-2 hours. The resulting N-nitrosocumylamine can be extracted with an organic solvent.

• Reduction: The crude N-nitrosocumylamine is dissolved in a suitable solvent (e.g., acetic acid or ethanol). A reducing agent, such as zinc dust, is added portion-wise while keeping the temperature below 30 °C. After the addition is complete, the mixture is stirred for several hours at room temperature. The reaction is then filtered to remove inorganic salts, and the solvent is removed under reduced pressure to yield crude cumylhydrazine.

Step 2: Synthesis of the Pyrazole

• Dissolve the crude cumylhydrazine (1 equivalent) and a 1,3-dicarbonyl compound (e.g., acetylacetone) (1 equivalent) in a solvent such as ethanol (B145695) or acetic acid.

• Heat the mixture to reflux for 2-6 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture and remove the solvent under reduced pressure.

• The residue can be purified by recrystallization or column chromatography to afford the desired cumyl-substituted pyrazole.

Expected Data

Product Type	General Structure	Expected Yield (%)	Characterization Notes
Cumyl-substituted Pyrazole	Five-membered aromatic ring with a cumyl substituent	30-70 (over two steps)	IR: C=N and C=C stretching bands in the aromatic region. ¹H NMR: Characteristic signals for the pyrazole ring protons and the cumyl group protons. ¹³C NMR: Signals for the pyrazole ring carbons and the cumyl group carbons. MS: Molecular ion peak corresponding to the product.

Disclaimer: These protocols are intended for use by trained chemists in a properly equipped laboratory. Appropriate safety precautions should be taken at all times. The biological activity of the synthesized compounds should be evaluated by qualified professionals.

References

• 1. Pictet-Spengler Tetrahydroisoquinoline Synthesis | Thermo Fisher Scientific - US [thermofisher.com]
• 2. jddtonline.info [jddtonline.info]
• 3. US5808071A - Pictet-Spengler reaction for the synthesis of tetrahydroisoquinolines and related heterocyclic compounds - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Improving Cumylamine Synthesis Yield

Welcome to the Technical Support Center for Cumylamine Synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to improve the yield and purity of cumylamine in your experiments.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of cumylamine.

Issue 1: Low Conversion of Acetophenone (B1666503) in Reductive Amination

Question: We are experiencing low conversion of acetophenone to cumylamine using a reductive amination protocol with a metallic catalyst and ammonia (B1221849). What are the likely causes and how can we improve the conversion rate?

Answer: Low conversion of acetophenone is a common issue that can often be attributed to several factors. Here is a systematic approach to troubleshooting this problem:

• Catalyst Activity: The catalyst is crucial for the reaction's success.

  • Deactivation: The catalyst may have been deactivated by impurities in the starting materials or solvents. Ensure the use of high-purity acetophenone and anhydrous solvents.

  • Inappropriate Catalyst: Not all hydrogenation catalysts are equally effective. For the reductive amination of acetophenone, catalysts based on iron, nickel, or platinum have shown promise.[1] If you are using a palladium catalyst, for instance, it might not be the most optimal choice for this specific transformation.

  • Catalyst Loading: The amount of catalyst used is critical. Insufficient catalyst loading will result in a slow or incomplete reaction. Conversely, an excessive amount can sometimes lead to unwanted side reactions. It is advisable to perform small-scale experiments to optimize the catalyst loading.

• Reaction Conditions:

  • Temperature and Pressure: Reductive amination is sensitive to both temperature and pressure. Insufficient temperature may lead to slow reaction kinetics, while excessively high temperatures can promote side reactions or catalyst degradation. Similarly, the hydrogen pressure needs to be optimized for efficient reduction of the imine intermediate. For instance, an iron-based catalyst system has been optimized at 140°C and 6.5 MPa of H₂.[1]

  • Ammonia Concentration: The concentration of ammonia is a key parameter. A sufficient excess of ammonia is required to drive the equilibrium towards the formation of the imine intermediate.[1]

  • Solvent: The choice of solvent can influence the solubility of reactants and the catalyst's activity. Polar solvents are often preferred for this reaction.

• Imine Formation Equilibrium: The first step of reductive amination is the formation of an imine from acetophenone and ammonia. This is a reversible reaction.

  • Water Removal: The formation of the imine produces water, which can hydrolyze the imine back to the starting materials. The presence of a dehydrating agent or a setup for azeotropic removal of water can shift the equilibrium towards the product.

Logical Troubleshooting Workflow for Low Acetophenone Conversion

Caption: Troubleshooting workflow for low acetophenone conversion.

Issue 2: Formation of Significant Byproducts

Question: Our cumylamine synthesis is plagued by the formation of several byproducts, which complicates purification and lowers the overall yield. What are the common byproducts and how can their formation be minimized?

Answer: Byproduct formation is a frequent challenge in cumylamine synthesis, particularly in the Leuckart reaction and reductive amination. Identifying these byproducts is the first step towards mitigating their formation.

• Common Byproducts:

  • N-formyl-cumylamine: In the Leuckart reaction, the primary product is often the N-formyl derivative of cumylamine, which requires a subsequent hydrolysis step to yield the desired primary amine.[2][3]

  • Dicumylamine (Secondary Amine): The newly formed cumylamine can react with another molecule of the imine intermediate, leading to the formation of a secondary amine.

  • Pyrimidines and Pyridines: In the Leuckart reaction, side reactions can lead to the formation of heterocyclic compounds like 4-phenylpyrimidine (B189444) or substituted pyridines.[2][4]

  • Acetophenone-derived byproducts: Under certain conditions, acetophenone can undergo self-condensation reactions.

• Minimizing Byproduct Formation:

  • Reaction Temperature: High reaction temperatures, especially in the Leuckart reaction, can promote the formation of heterocyclic byproducts.[2] Careful control and optimization of the reaction temperature are crucial.

  • Stoichiometry of Reagents: In reductive amination, using a large excess of ammonia can help to minimize the formation of the secondary amine byproduct by increasing the probability of the imine reacting with ammonia rather than the product amine.

  • Choice of Reducing Agent: In reductive amination, the choice of reducing agent is critical. A mild and selective reducing agent like sodium triacetoxyborohydride (B8407120) (STAB) is often preferred as it selectively reduces the imine intermediate without significantly reducing the starting ketone.[5][6]

  • Hydrolysis Step (Leuckart Reaction): Ensure complete hydrolysis of the intermediate N-formylcumylamine to the final product. This is typically achieved by heating with a strong acid like HCl.[3]

• Analytical Identification: Gas Chromatography-Mass Spectrometry (GC-MS) is an excellent technique for identifying the byproducts in your reaction mixture.[4][7]

Decision Tree for Byproduct Mitigation

Caption: Decision tree for mitigating byproduct formation.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing cumylamine, and how do they compare in terms of yield?

A1: The three most common laboratory-scale methods for synthesizing cumylamine are:

• Reductive Amination of Acetophenone: This is a widely used method that involves the reaction of acetophenone with an amine source (typically ammonia) in the presence of a reducing agent.[6] This method can be performed as a one-pot reaction.

• Leuckart Reaction: This classic method involves heating acetophenone with formamide (B127407) or ammonium (B1175870) formate.[2][3][8] It typically proceeds at high temperatures and forms an N-formyl intermediate that requires subsequent hydrolysis.

• From α-Methylstyrene: While less common, cumylamine can also be synthesized from α-methylstyrene. This route is still under investigation for optimization.

Direct comparison of yields is challenging as they are highly dependent on the specific reaction conditions, catalyst, and scale. However, the following table summarizes some reported yields to provide a general comparison.

Synthesis Method	Starting Material	Key Reagents	Typical Yield (%)	Reference
Reductive Amination	Acetophenone	NH₃, H₂, Fe/(N)SiC catalyst	72
Leuckart Reaction	Acetophenone	Formamide, H₂O	80-87 (GLC yield)
From α-Methylstyrene	α-Methylstyrene	(Not specified in searches)	(Data not available)

Q2: What are the key experimental parameters to control for optimizing the yield in the Leuckart synthesis of cumylamine?

A2: The Leuckart reaction is sensitive to several parameters that can be optimized to improve the yield of cumylamine:

• Temperature: The reaction is typically conducted at elevated temperatures. An optimized procedure for the reductive amination of acetophenone using formamide found that a temperature of around 205°C gave the best results.[3]

• Reagent Stoichiometry: The ratio of formamide (or ammonium formate) to acetophenone is a critical factor. An excess of the formamide reagent is generally used. One study found that using 4.5 equivalents of formamide was optimal.[3]

• Presence of Water: Interestingly, the presence of a small amount of water has been shown to be beneficial when using formamide, as it can catalyze the in-situ formation of ammonium formate.[3]

• Reaction Time: The reaction needs to be monitored to determine the optimal time for completion. In one optimized procedure, the maximum yield was achieved after 6 hours.[3]

• Hydrolysis: The final hydrolysis step to convert the N-formyl intermediate to cumylamine must be complete. This is typically achieved by refluxing with a strong acid like hydrochloric acid.[3]

Q3: How can I effectively purify crude cumylamine?

A3: The purification of cumylamine from the crude reaction mixture is essential to obtain a high-purity product. The most common and effective method is vacuum distillation .[9]

• Why Vacuum Distillation? Cumylamine has a relatively high boiling point at atmospheric pressure. Distilling at atmospheric pressure would require high temperatures, which could lead to decomposition of the product. Vacuum distillation allows the distillation to be performed at a lower temperature, thus minimizing thermal degradation.[10]

• Procedure Outline:

  • Neutralize and Dry: After the reaction work-up (e.g., acid-base extraction to remove unreacted starting materials and byproducts), the organic layer containing the crude cumylamine should be dried over an anhydrous drying agent (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate).

  • Solvent Removal: The solvent is removed under reduced pressure using a rotary evaporator.

  • Vacuum Distillation Setup: A vacuum distillation apparatus is assembled. It is crucial to ensure all glassware is free of cracks and that all joints are properly greased to maintain a good vacuum.[9]

  • Distillation: The crude cumylamine is heated under vacuum. The fraction that distills at the expected boiling point for the applied pressure is collected. The boiling point of cumylamine will be significantly lower under vacuum compared to atmospheric pressure. It is helpful to use a nomograph to estimate the boiling point at a given pressure.

Q4: What analytical techniques are recommended for monitoring the reaction and assessing the purity of the final product?

A4: For monitoring the progress of the cumylamine synthesis and for assessing the purity of the final product, the following analytical techniques are highly recommended:

• Gas Chromatography (GC): GC is an excellent technique for monitoring the disappearance of the starting material (e.g., acetophenone) and the appearance of the product (cumylamine). It can also be used to quantify the relative amounts of different components in the reaction mixture.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for both qualitative and quantitative analysis. It can be used to identify the product and any byproducts present in the reaction mixture by comparing their mass spectra to library data.[4][7] This is particularly useful for troubleshooting byproduct formation.

• Thin Layer Chromatography (TLC): TLC is a quick and simple method for qualitatively monitoring the progress of a reaction. By spotting the reaction mixture on a TLC plate alongside the starting material, one can visually track the consumption of the reactant and the formation of the product.

Experimental Protocols

Protocol 1: Reductive Amination of Acetophenone using an Iron Catalyst

This protocol is based on a reported procedure for the iron-catalyzed reductive amination of acetophenone.[1]

• Materials:

  • Acetophenone

  • Aqueous ammonia (25%)

  • Fe/(N)SiC catalyst

  • Hydrogen gas

  • Suitable solvent (e.g., water)

  • Hydrochloric acid (for salt formation and isolation)

• Equipment:

  • High-pressure autoclave reactor

  • Magnetic stirrer

  • Heating mantle with temperature controller

• Procedure:

  • To a high-pressure autoclave reactor, add acetophenone (0.5 mmol), 3.5 mL of 25% aqueous ammonia, and 70 mg of the Fe/(N)SiC catalyst (4.0 wt% Fe loading).[1]

  • Seal the reactor and purge it with hydrogen gas several times.

  • Pressurize the reactor to 6.5 MPa with hydrogen gas.

  • Heat the reaction mixture to 140°C with vigorous stirring.

  • Maintain these conditions for 20 hours.

  • After the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas.

  • The product can be isolated as its hydrochloride salt.

General Reductive Amination Workflow

Caption: General workflow for reductive amination.

Protocol 2: Optimized Leuckart Reaction of Acetophenone

This protocol is based on an optimized procedure for the Leuckart reaction of acetophenone.[3]

• Materials:

  • Acetophenone

  • Formamide

  • Water

  • Hydrochloric acid (6 M)

  • Sodium hydroxide (B78521) (5 M)

  • Diethyl ether

• Equipment:

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer

  • Heating mantle with temperature controller

  • Separatory funnel

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine acetophenone (4.17 mmol), formamide (4.5 equivalents), and 0.20 mL of distilled water.[3]

  • Heat the mixture in an oil bath at 205°C for 6 hours.[3]

  • Cool the reaction mixture to approximately 100°C and add 10 mL of 6 M hydrochloric acid.

  • Reflux the mixture for 1 hour to hydrolyze the N-formyl intermediate.

  • Cool the mixture to room temperature and extract with diethyl ether (15 mL) to remove any unreacted acetophenone. Discard the ether layer.

  • Make the aqueous layer alkaline by adding 20 mL of 5 M sodium hydroxide.

  • Extract the aqueous layer with three 10 mL portions of diethyl ether.

  • Combine the ether extracts, dry over an anhydrous drying agent, and remove the solvent to obtain crude cumylamine.

  • Purify the crude product by vacuum distillation.

Protocol 3: Synthesis from α-Methylstyrene (General Approach)

Detailed, optimized protocols for the direct amination of α-methylstyrene to cumylamine are not as readily available in the reviewed literature. A general approach would involve the reaction of α-methylstyrene with an ammonia source under pressure and in the presence of a suitable catalyst. Further research and optimization would be required to develop a high-yield protocol for this route.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Identification and synthesis of by-products found in 4-methylthioamphetamine (4-MTA) produced by the Leuckart method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Reductive amination - Wikipedia [en.wikipedia.org]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. mdpi.com [mdpi.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Vacuum distillation - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of Cumylamine from Reaction Byproducts

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful purification of cumylamine from common reaction byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude cumylamine?

The impurities in your crude cumylamine will largely depend on the synthetic route employed. Below is a summary of common byproducts associated with different synthetic methods.

• Reductive Amination of Acetophenone (B1666503): This is a common laboratory and industrial method.

  • Unreacted Acetophenone: The starting ketone may be present if the reaction has not gone to completion.

  • Dimethylbenzyl Alcohol: Formed by the reduction of acetophenone by the reducing agent.

  • Di-cumylamine (N-(1-phenylpropyl)-2-phenylpropan-2-amine): This secondary amine can form from the reaction of the initially formed cumylamine with another molecule of acetophenone under reductive conditions.

  • Byproducts from the Reducing Agent: Depending on the reducing agent used (e.g., borohydrides), borate (B1201080) esters or other reagent-derived impurities may be present.[1]

• From the Cumene (B47948) Process: Cumylamine can be a byproduct in the production of phenol (B47542) and acetone (B3395972) from cumene.

  • Phenol: A major product of the cumene process.

  • Acetone: The other major product of the cumene process.

  • Alpha-methylstyrene (AMS): A common byproduct from the dehydration of an intermediate alcohol.

  • Unreacted Cumene: The starting material for the process.[2]

• Leuckart Reaction: This method involves the reaction of a ketone (acetophenone) with formamide (B127407) or ammonium (B1175870) formate.

  • N-formylcumylamine: A primary intermediate that may remain if hydrolysis is incomplete.

  • Unreacted Acetophenone: Incomplete reaction can leave the starting ketone.

  • Various condensation and side-reaction products: The high temperatures of the Leuckart reaction can lead to a more complex mixture of byproducts.

Q2: Which purification method is most suitable for my crude cumylamine?

The best purification strategy depends on the scale of your reaction, the nature of the impurities, and the desired final purity.

• Fractional Vacuum Distillation: This is an excellent method for large-scale purification and for separating cumylamine from byproducts with significantly different boiling points, such as higher-boiling di-cumylamine or lower-boiling solvents and reagents.[3]

• Flash Column Chromatography: This technique is ideal for smaller-scale purifications and for separating impurities with similar boiling points but different polarities.[4][5] For basic compounds like cumylamine, which can interact strongly with acidic silica (B1680970) gel, modifications to the standard procedure are often necessary.[6]

• Recrystallization of a Salt: Cumylamine can be converted to a crystalline salt, such as the hydrochloride salt, which can then be purified by recrystallization.[7][8] This is a highly effective method for achieving very high purity. The free base can be regenerated after purification.

Q3: How can I assess the purity of my purified cumylamine?

Several analytical techniques can be used to determine the purity of your cumylamine sample:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for both qualitative and quantitative analysis of volatile compounds like cumylamine. It can separate cumylamine from volatile impurities and provide their mass spectra for identification.[9] The purity can be estimated from the relative peak areas in the chromatogram.[10]

• Quantitative Nuclear Magnetic Resonance (qNMR): qNMR can be used to determine the absolute purity of a sample without the need for a reference standard of each impurity.

• High-Performance Liquid Chromatography (HPLC): HPLC can also be used, particularly for less volatile impurities. As cumylamine lacks a strong chromophore, UV detection might be less sensitive, and other detectors like a Corona Charged Aerosol Detector (CAD) or derivatization might be necessary.

Troubleshooting Guides

Fractional Distillation

Issue	Possible Cause(s)	Solution(s)
Poor Separation of Components	- Insufficient column efficiency (too few theoretical plates).- Distillation rate is too fast.- Potential azeotrope formation.[4]	- Use a longer fractionating column or one with a more efficient packing material.- Slow down the distillation rate by reducing the heating mantle temperature.- Check for known azeotropes of cumylamine with your solvent or impurities. If an azeotrope is present, another purification method may be necessary.
Product Decomposition	- The boiling point of cumylamine at atmospheric pressure is high, which can lead to thermal degradation.- Presence of acidic or basic impurities catalyzing decomposition.	- Perform the distillation under reduced pressure (vacuum distillation) to lower the boiling point.- Neutralize the crude mixture with a mild base wash before distillation.
Bumping/Uncontrolled Boiling	- Uneven heating.- Lack of boiling chips or magnetic stirring.	- Use a heating mantle with a magnetic stirrer and a stir bar in the distillation flask.- Ensure smooth and even heating.

Column Chromatography

Issue	Possible Cause(s)	Solution(s)
Significant Peak Tailing	- Strong interaction between the basic cumylamine and acidic silanol (B1196071) groups on the silica gel surface.	- Add a basic modifier to the mobile phase: Incorporate 0.1-1% triethylamine (B128534) (TEA) or a few drops of ammonium hydroxide (B78521) to your eluent to neutralize the acidic sites on the silica.[1]- Use an alternative stationary phase: Employ amine-functionalized silica gel or basic alumina, which have a less acidic surface.[6]
Low Recovery of Cumylamine	- Irreversible adsorption of the basic product onto the acidic silica gel.	- Use the solutions for peak tailing mentioned above.- Perform an acid-base extraction to remove highly basic impurities before chromatography to reduce the load on the column.
Co-elution of Impurities	- The polarity of the impurity is very similar to cumylamine.	- Optimize the mobile phase: Try a different solvent system with different selectivities (e.g., switching from ethyl acetate (B1210297)/hexane (B92381) to dichloromethane/methanol).- Consider reverse-phase chromatography: If normal-phase fails, reverse-phase chromatography (e.g., with a C18 column) can provide a different separation mechanism based on hydrophobicity.[1]

Recrystallization of Cumylamine Salts

Issue	Possible Cause(s)	Solution(s)
Oiling Out Instead of Crystallizing	- The solution is too concentrated.- The cooling rate is too fast.- The chosen solvent is inappropriate.	- Add a small amount of hot solvent to dissolve the oil, then allow it to cool more slowly.- Allow the solution to cool to room temperature before placing it in an ice bath.- Select a different solvent or a solvent mixture.[7][8]
No Crystal Formation	- The solution is not saturated.- The solution is supersaturated and requires nucleation.	- Evaporate some of the solvent to increase the concentration and then cool again.- Scratch the inside of the flask with a glass rod at the air-solvent interface to induce nucleation.- Add a seed crystal of pure cumylamine salt if available.
Low Yield of Purified Salt	- The cumylamine salt has significant solubility in the cold solvent.- Too much solvent was used initially.	- Cool the solution for a longer period or to a lower temperature (e.g., in a freezer).- Concentrate the mother liquor (the remaining solution after filtration) and cool it to obtain a second crop of crystals.

Detailed Experimental Protocols

Protocol 1: Purification by Fractional Vacuum Distillation

This method is suitable for separating cumylamine from non-volatile impurities or those with significantly different boiling points.

• Apparatus Setup: Assemble a fractional distillation apparatus with a vacuum adapter. Ensure all glassware is free of cracks and all joints are properly greased and sealed to maintain a vacuum. Use a magnetic stirrer and stir bar in the round-bottom flask.

• Charge the Flask: Add the crude cumylamine to the distillation flask.

• Apply Vacuum: Connect the apparatus to a vacuum pump and slowly evacuate the system. A cold trap should be placed between the apparatus and the pump.

• Heating: Once a stable vacuum is achieved, begin to heat the distillation flask gently using a heating mantle.

• Distillation: The most volatile components will distill first. Collect any low-boiling fractions separately. As the temperature rises and stabilizes, collect the cumylamine fraction in a clean receiving flask. The boiling point will be dependent on the pressure.

• Shutdown: Once the cumylamine has been collected, remove the heat source and allow the apparatus to cool before slowly releasing the vacuum.

Protocol 2: Purification by Flash Column Chromatography

This protocol is designed to mitigate the issues associated with purifying basic amines on silica gel.

• Stationary Phase and Mobile Phase Selection:

  • Option A (Modified Mobile Phase): Use standard silica gel. Prepare a mobile phase of hexane and ethyl acetate. Add 0.5% triethylamine (TEA) to the mobile phase to prevent peak tailing.[1]

  • Option B (Modified Stationary Phase): Use an amine-functionalized silica gel column. The mobile phase can be a simple mixture of hexane and ethyl acetate.[6]

• Column Packing: Pack the column with the chosen stationary phase as a slurry in the initial, less polar mobile phase.

• Sample Loading: Dissolve the crude cumylamine in a minimum amount of the mobile phase and load it onto the top of the column. Alternatively, for less soluble samples, perform a "dry loading" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and adding the resulting powder to the top of the column.

• Elution: Begin eluting with a low polarity mobile phase (e.g., 98:2 hexane:ethyl acetate with 0.5% TEA) and gradually increase the polarity (e.g., to 80:20 hexane:ethyl acetate with 0.5% TEA).

• Fraction Collection and Analysis: Collect fractions and monitor them by thin-layer chromatography (TLC) to identify those containing pure cumylamine.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Protocol 3: Purification by Recrystallization of Cumylamine Hydrochloride

This method is excellent for achieving high purity.

• Salt Formation: Dissolve the crude cumylamine in a suitable solvent such as diethyl ether or isopropanol. Slowly add a solution of hydrochloric acid (e.g., 2M HCl in diethyl ether) with stirring. The cumylamine hydrochloride salt will precipitate.

• Isolation of Crude Salt: Collect the precipitated salt by vacuum filtration and wash it with a small amount of cold diethyl ether.

• Solvent Selection for Recrystallization: Test the solubility of a small amount of the crude salt in various solvents to find one in which it is sparingly soluble at room temperature but readily soluble when hot. Good starting points for amine salts include ethanol (B145695), isopropanol, or mixtures of ethanol and ethyl acetate.[7][8]

• Recrystallization: Dissolve the crude salt in the minimum amount of the chosen hot solvent. If the solution is colored, you can add a small amount of activated charcoal and perform a hot filtration. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation of Pure Salt: Collect the purified crystals by vacuum filtration, wash them with a small amount of the cold recrystallization solvent, and dry them under vacuum.

• (Optional) Regeneration of Free Base: To recover the purified cumylamine, dissolve the hydrochloride salt in water and add a base (e.g., 1M NaOH) until the solution is basic. Extract the free cumylamine with an organic solvent (e.g., dichloromethane), dry the organic layer over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

Data Presentation

Table 1: Physical Properties of Cumylamine and Common Byproducts

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)
Cumylamine	135.21	197	0.94
Acetophenone	120.15	202	1.03
Dimethylbenzyl Alcohol	136.19	218	0.977
Alpha-methylstyrene	118.18	165-167	0.91
Di-cumylamine	253.41	>300	~1.0

Table 2: Illustrative Comparison of Purification Methods for Cumylamine

(Note: The following data is illustrative and typical for the purification of aromatic amines. Actual results may vary based on the specific reaction conditions and the nature and amount of impurities.)

Purification Method	Typical Starting Purity (%)	Typical Final Purity (%)	Typical Recovery Yield (%)	Key Advantages	Key Disadvantages
Fractional Vacuum Distillation	80-90	95-98	70-85	Scalable, effective for different boiling points.	Requires vacuum, potential for thermal degradation.
Flash Chromatography (with TEA)	70-85	>98	60-80	Good for complex mixtures, high purity achievable.	Not easily scalable, requires solvent, potential for product loss on column.
Recrystallization of HCl Salt	85-95	>99	80-95 (for the recrystallization step)	Can achieve very high purity, removes polar impurities effectively.	Multi-step process, potential for loss during salt formation and regeneration.

Visualizations

General workflow for cumylamine purification.

Troubleshooting logic for peak tailing.

Decision-making for purification method selection.

References

• 1. shop.tarjomeplus.com [shop.tarjomeplus.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Reagents & Solvents [chem.rochester.edu]
• 5. chem.ualberta.ca [chem.ualberta.ca]
• 6. benchchem.com [benchchem.com]
• 7. agilent.com [agilent.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. rsc.org [rsc.org]

Technical Support Center: Optimizing Cumylamine Catalysis

Welcome to the technical support center for cumylamine catalysis. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on optimizing reaction conditions and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is cumylamine catalysis, and what are its primary applications?

Cumylamine and its derivatives are chiral primary amines that serve as powerful organocatalysts in asymmetric synthesis. They are most frequently used in reductive amination reactions to produce other chiral amines from prochiral ketones or aldehydes. This transformation is critical in pharmaceutical development, as chiral amines are prevalent in a vast number of biologically active molecules. The catalyst operates by forming a chiral imine intermediate with a carbonyl compound, which then stereoselectively guides the addition of a hydride reducing agent.

Q2: How does cumylamine catalysis compare to using secondary amine catalysts like proline derivatives?

Primary amine catalysts like cumylamine operate through different mechanisms than secondary amines. While secondary amines typically activate carbonyl compounds by forming nucleophilic enamines, primary amines form chiral iminium ions. This difference can lead to unique reactivity and stereoselectivity. In some cases, primary amine catalysts can provide superior results or complementary stereochemical outcomes that are not achievable with common secondary amine catalysts.

Q3: What are the key parameters to consider when optimizing a cumylamine-catalyzed reaction?

Optimizing a cumylamine-catalyzed reaction involves careful consideration of several factors:

• Catalyst Loading: Typically ranges from 5-20 mol%. Higher loading can increase reaction rates but also costs.

• Solvent: The polarity and coordinating ability of the solvent can significantly impact reaction speed and enantioselectivity.

• Temperature: Lower temperatures often lead to higher enantiomeric excess (ee), but at the cost of longer reaction times.

• Reducing Agent: The choice of hydride source (e.g., Hantzsch ester, sodium borohydride (B1222165) derivatives) is crucial for the reduction of the imine intermediate.

• Additives: Acidic or basic additives can influence the rate of imine formation and the overall catalytic cycle.

Q4: What are common side reactions or catalyst deactivation pathways?

A common side reaction is the direct reduction of the ketone or aldehyde starting material by the hydride source before it forms an imine with the catalyst. Catalyst deactivation can occur through poisoning by impurities in the reagents or solvent. For instance, sulfur-containing compounds can be detrimental to many catalytic systems.[1] Additionally, the catalyst itself can sometimes undergo undesired N-arylation or other modifications depending on the specific reaction conditions.

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during cumylamine-catalyzed reactions.

Issue 1: Low or No Product Yield

If your reaction is providing a low yield or failing to produce the desired amine, consider the following potential causes and solutions.

Potential Cause	Troubleshooting Step	Explanation
Inactive Catalyst	Use a fresh batch of cumylamine catalyst. Ensure it has been stored properly under an inert atmosphere if sensitive.	Catalysts can degrade over time due to exposure to air or moisture.
Impure Reagents	Purify ketone/aldehyde and amine substrates via distillation, recrystallization, or column chromatography.	Impurities can act as catalyst poisons, inhibiting the reaction.[1]
Inappropriate Solvent	Screen a range of solvents with varying polarities (e.g., Toluene (B28343), THF, Dichloromethane, Acetonitrile). Ensure the solvent is anhydrous.	Solvent choice affects reagent solubility and the stability of intermediates in the catalytic cycle.
Inefficient Imine Formation	Add a catalytic amount of a weak acid (e.g., acetic acid) to promote the condensation of the ketone and amine to form the imine intermediate.	The formation of the imine is a key equilibrium step in the reaction.[2]
Suboptimal Temperature	If the reaction is slow, consider increasing the temperature. If decomposition is observed, lower the temperature.	Temperature affects both reaction rate and catalyst/reagent stability.

A logical workflow for troubleshooting low yield is presented below.

Troubleshooting workflow for low reaction yield.

Issue 2: Low or Inconsistent Enantioselectivity (ee)

Achieving high enantioselectivity is the primary goal of asymmetric catalysis. If the enantiomeric excess of your product is low or varies between runs, follow these steps.

Potential Cause	Troubleshooting Step	Explanation
Inaccurate Analytical Method	Validate your chiral HPLC or GC method. Ensure baseline separation of enantiomers (Resolution > 1.5).[1]	An unvalidated analytical method can provide misleading ee values.
Enantiomeric Impurity of Catalyst	Verify the enantiomeric purity of the cumylamine catalyst used.	The ee of the product cannot exceed the ee of the catalyst.
Suboptimal Temperature	Decrease the reaction temperature. Reactions are often run at 0 °C, -20 °C, or even lower to improve selectivity.	The energy difference between the diastereomeric transition states is often small, and lower temperatures can amplify this difference, favoring one enantiomer.
Solvent Effects	Screen different solvents. Non-polar solvents sometimes provide better stereochemical control.	The solvent can influence the conformation of the catalyst-substrate complex, which dictates the stereochemical outcome.
"Background" Racemic Reaction	Ensure the uncatalyzed reaction is slow. If necessary, lower the concentration of reactants or the temperature.	A non-selective reaction occurring in parallel with the catalyzed reaction will lower the overall ee.

The following decision tree illustrates the process for troubleshooting poor enantioselectivity.

Troubleshooting workflow for low enantioselectivity.

Data Presentation

While specific comprehensive data for cumylamine catalysis is diffuse in the literature, the following table illustrates how catalyst performance can be compared. This representative data is for the asymmetric Michael addition of an aldehyde to a nitroalkene, a common benchmark reaction for chiral amine catalysts.[3]

Table 1: Comparison of Chiral Amine Catalysts in an Asymmetric Michael Addition

Catalyst Type	Catalyst Example	Time (h)	Yield (%)	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (ee, %)
Primary Amine	(R)-α-Phenylethylamine	24	~70	90:10	85
Primary Amine	(1R,2R)-DPEN	20	~85	92:8	92
Secondary Amine	L-Proline	24	10	-	22
Secondary Amine	(S)-Diphenylprolinol TMS Ether	1	82	94:6	99

Note: Data is representative and intended for illustrative purposes to show performance differences between catalyst classes.

Experimental Protocols

General Protocol for Asymmetric Reductive Amination

This protocol describes a general procedure for the reductive amination of a ketone with an amine, using a chiral primary amine catalyst like cumylamine and a Hantzsch ester as the hydride source.

Materials:

• Ketone (1.0 equiv)

• Amine (1.2 equiv)

• Chiral Cumylamine Catalyst (0.1 equiv, 10 mol%)

• Hantzsch Ester (1.2 equiv)

• Anhydrous Toluene (to make a 0.1 M solution with respect to the ketone)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To an oven-dried reaction vial under an inert atmosphere, add the ketone (1.0 equiv), the chiral cumylamine catalyst (0.1 equiv), and the Hantzsch ester (1.2 equiv).

• Add enough anhydrous toluene to achieve the desired concentration (e.g., 0.1 M).

• Stir the mixture at room temperature for 5 minutes.

• Add the amine (1.2 equiv) to the reaction mixture.

• Stir the reaction at the desired temperature (e.g., room temperature or 0 °C) and monitor its progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired chiral amine.

• Determine the enantiomeric excess of the purified product using chiral HPLC or GC.

Catalytic Cycle Visualization

The catalytic cycle for reductive amination catalyzed by a primary amine involves two key stages: the formation of a chiral iminium ion and its subsequent stereoselective reduction.

Catalytic cycle for primary amine-catalyzed reductive amination.

References

• 1. benchchem.com [benchchem.com]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Syntheses Using Cumylamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using cumylamine in their synthetic workflows.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of cumylamine in organic synthesis?

A1: Cumylamine, and its derivatives, are primarily used in two main areas:

• Protecting Group for Amines: The cumyl group can be introduced to protect a primary or secondary amine from unwanted reactions. It is a type of benzyl-protecting group and can be removed under specific conditions.

• Reductive Amination: Cumylamine can be used as the amine source in reductive amination reactions to synthesize more complex secondary or tertiary amines.[1][2] This method is often preferred over direct alkylation to avoid over-alkylation side products.[1]

Q2: What are the common methods for removing the cumyl protecting group?

A2: The cumyl group is typically removed via hydrogenolysis. Common methods include:

• Catalytic Hydrogenation: Using hydrogen gas (H₂) with a palladium catalyst (e.g., Pd/C).[3]

• Catalytic Transfer Hydrogenation: Using a hydrogen donor like ammonium (B1175870) formate (B1220265) in the presence of a palladium catalyst.[4][5][6] This method avoids the need for handling hydrogen gas.[3]

Q3: Are there any functional groups that are incompatible with cumyl group deprotection?

A3: Yes, during catalytic hydrogenolysis for cumyl group removal, other functional groups in the molecule may also be reduced. These include:

• Alkenes and alkynes

• Nitro groups

• Other benzyl (B1604629) or benzyloxycarbonyl (Cbz) protecting groups

• Aromatic rings (under harsh conditions)

Careful selection of reaction conditions is necessary to achieve selective deprotection.

Q4: How can I purify my target amine after a reaction involving cumylamine?

A4: Purification of the final amine product often involves removing unreacted starting materials, the cumylamine-derived byproducts, and other reagents. Common purification techniques include:

• Acid-Base Extraction: The basic nature of amines allows for their separation from neutral or acidic impurities by extraction into an acidic aqueous solution, followed by basification and re-extraction into an organic solvent.[7]

• Column Chromatography: Silica gel chromatography can be used, but tailing of basic amines is a common issue. This can often be mitigated by adding a small amount of a competing amine, like triethylamine (B128534) or ammonia, to the eluent.[8]

• Crystallization/Precipitation: The amine product can sometimes be precipitated as a salt (e.g., hydrochloride salt) to achieve purification.

Troubleshooting Guides

Reductive Amination Using Cumylamine

Q: My reductive amination reaction with cumylamine is incomplete, and I observe unreacted starting materials. What could be the cause?

A: Incomplete reductive amination can stem from several factors:

• Inefficient Imine Formation: The initial formation of the imine intermediate is crucial. This step is often reversible and can be hindered by the presence of water.

  • Troubleshooting:

    • Add a dehydrating agent like anhydrous magnesium sulfate (B86663) or molecular sieves to the reaction mixture.

    • Ensure your solvents are anhydrous.

    • A catalytic amount of acid (e.g., acetic acid) can promote imine formation.[9][10]

• Sub-optimal pH: The reaction pH is critical. A slightly acidic environment (pH 4-6) is often optimal for both imine formation and subsequent reduction.

  • Troubleshooting: Add a catalytic amount of a weak acid like acetic acid.

• Inactive Reducing Agent: The reducing agent may have degraded.

  • Troubleshooting: Use a fresh batch of the reducing agent.

• Low Reactivity of the Carbonyl Compound: Sterically hindered or electron-rich aldehydes and ketones can be less reactive.

  • Troubleshooting:

    • Increase the reaction temperature.

    • Use a more reactive reducing agent or add a Lewis acid catalyst like Ti(OiPr)₄.[1]

Q: I am observing the formation of an alcohol byproduct corresponding to the reduction of my starting aldehyde/ketone. How can I prevent this?

A: This side reaction occurs when the reducing agent reacts with the starting carbonyl compound before it can form the imine with cumylamine.

• Troubleshooting:

  • Choice of Reducing Agent: Use a milder reducing agent that is selective for the imine or iminium ion over the carbonyl group. Sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃) are generally more selective than sodium borohydride (B1222165) (NaBH₄).[1]

  • Staged Addition: If using NaBH₄, allow sufficient time for the imine to form before adding the reducing agent. Monitor the imine formation by TLC or NMR.[10]

Q: My final product is contaminated with a significant amount of the intermediate imine. How can I drive the reduction to completion?

A: The presence of residual imine indicates incomplete reduction.

• Troubleshooting:

  • Increase Equivalents of Reducing Agent: Add a larger excess of the reducing agent.

  • Increase Reaction Time or Temperature: Allow the reaction to stir for a longer period or gently heat the reaction mixture.

  • Change Reducing Agent: Switch to a more powerful reducing agent if milder ones are ineffective, but be mindful of potential side reactions.

Deprotection of N-Cumyl Group

Q: The catalytic transfer hydrogenation to remove the cumyl group is sluggish or incomplete. What can I do?

A: Several factors can affect the efficiency of catalytic transfer hydrogenation:

• Catalyst Activity: The palladium catalyst may be old or poisoned.

  • Troubleshooting:

    • Use a fresh batch of Pd/C.

    • Ensure the starting material is free of catalyst poisons like sulfur compounds.

• Hydrogen Donor Decomposition: Ammonium formate can decompose, especially at higher temperatures.[5]

  • Troubleshooting:

    • Use a sufficient excess of ammonium formate.

    • Add the ammonium formate in portions throughout the reaction.

• Solvent Effects: The choice of solvent can influence the reaction rate.

  • Troubleshooting: Methanol (B129727) is a commonly used and effective solvent for this reaction.[6]

Q: I am concerned about potential racemization of a chiral center in my molecule during synthesis or deprotection involving cumylamine. Is this a valid concern?

A: Yes, racemization can be a side reaction in peptide synthesis and other reactions involving chiral centers, especially under basic or acidic conditions or at elevated temperatures.[11][12]

• Troubleshooting:

  • Mild Reaction Conditions: Use the mildest possible conditions for both the coupling and deprotection steps.

  • Coupling Reagents: When cumylamine is part of a chiral auxiliary, the choice of coupling reagents can influence the degree of racemization. Some coupling agents are known to cause more racemization than others.[12]

  • Temperature Control: Perform reactions at lower temperatures to minimize the risk of epimerization.

Data Presentation

Table 1: Comparison of Common Reducing Agents for Reductive Amination

Reducing Agent	Typical Solvent(s)	Selectivity for Imine/Iminium Ion	Key Considerations
Sodium Borohydride (NaBH₄)	Methanol, Ethanol	Moderate	Can reduce starting aldehydes/ketones. Best to add after imine formation.
Sodium Cyanoborohydride (NaBH₃CN)	Methanol	High	Effective at slightly acidic pH. Toxic (generates HCN in strong acid).
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Dichloromethane, THF	High	Mild and effective for a wide range of substrates. Moisture sensitive.

Table 2: Typical Conditions for N-Cumyl Deprotection via Catalytic Transfer Hydrogenation

Parameter	Condition
Catalyst	10% Palladium on Carbon (Pd/C)
Hydrogen Donor	Ammonium Formate (HCOONH₄)
Solvent	Methanol (MeOH)
Temperature	Reflux
Reaction Time	1-4 hours (substrate dependent)

Experimental Protocols

Protocol 1: General Procedure for Reductive Amination using Cumylamine

• To a solution of the aldehyde or ketone (1.0 eq.) in an appropriate solvent (e.g., methanol or dichloromethane, ~0.1-0.5 M), add cumylamine (1.0-1.2 eq.).

• If desired, add a catalytic amount of acetic acid (e.g., 0.1 eq.).

• Stir the mixture at room temperature for 1-2 hours to allow for imine formation. Monitor the reaction by TLC or NMR.

• Add the chosen reducing agent (e.g., NaBH(OAc)₃, 1.5 eq.) portion-wise to the reaction mixture.

• Continue stirring at room temperature until the reaction is complete (as monitored by TLC or LC-MS).

• Quench the reaction by the slow addition of water or a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography, crystallization, or distillation as needed.

Protocol 2: General Procedure for N-Cumyl Deprotection by Catalytic Transfer Hydrogenation

• Dissolve the N-cumyl protected amine (1.0 eq.) in methanol (~0.1 M).

• To this solution, add 10% Pd/C (10-20% by weight of the substrate).

• Add ammonium formate (5-10 eq.) to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and filter through a pad of celite to remove the catalyst.

• Wash the celite pad with methanol.

• Concentrate the combined filtrate under reduced pressure.

• The residue can be purified by standard methods such as extraction and/or column chromatography.

Visualizations

Caption: Workflow for a typical reductive amination reaction using cumylamine.

Caption: Troubleshooting guide for incomplete N-cumyl deprotection.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 3. en.xakaili.com [en.xakaili.com]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. Ammonium Formate/Palladium on Carbon: A Versatile System for Catalytic Hydrogen Transfer Reductions of Carbon-Carbon Double Bonds [organic-chemistry.org]
• 7. Workup [chem.rochester.edu]
• 8. biotage.com [biotage.com]
• 9. researchgate.net [researchgate.net]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

How to remove excess Cumylamine from a reaction mixture

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides detailed troubleshooting and methodologies for effectively removing excess cumylamine from a reaction mixture.

Frequently Asked Questions (FAQs)

Q1: What are the common methods to remove excess cumylamine from a reaction mixture?

A: Excess cumylamine, a primary amine, can be removed using several standard laboratory techniques. The choice of method depends on the properties of your desired product, the scale of the reaction, and the available equipment. The most common methods include:

• Aqueous Extraction (Liquid-Liquid Extraction): Modifying the polarity of cumylamine to make it soluble in an aqueous phase.

• Chromatography: Separating cumylamine from the product based on differential adsorption to a stationary phase.

• Chemical Quenching (Derivatization): Reacting the excess cumylamine to form a new compound that is easier to remove.

• Precipitation/Crystallization: Inducing either the cumylamine salt or the desired product to selectively solidify from the solution.

• Distillation: Separating components based on differences in boiling points.

Q2: How do I choose the best removal method for my experiment?

A: Selecting the appropriate method is crucial for maximizing the yield and purity of your target compound. Consider the following factors:

• Product Stability: Is your product stable to acidic or basic conditions? If not, an acid wash is unsuitable.

• Product Physical State: Is your product a solid or a liquid? Solids can often be purified by recrystallization, leaving liquid cumylamine behind.

• Boiling Point Difference: Is there a significant difference between the boiling points of your product and cumylamine (197 °C)? If your product has a much lower or higher boiling point, distillation may be effective.

• Solubility Properties: How do the solubilities of your product and cumylamine differ in various solvents? This will guide choices for extraction, chromatography, and crystallization.

Below is a decision-making workflow to help you select a suitable method.

Caption: Decision tree for selecting a cumylamine removal method.

Data Presentation

Table 1: Physical and Chemical Properties of Cumylamine

Property	Value	Source(s)
CAS Number	585-32-0	[1]
Molecular Formula	C₉H₁₃N	[1]
Molecular Weight	135.21 g/mol	[1]
Appearance	Colorless to light yellow liquid	[2]
Boiling Point	197 °C	[1][2]
Density	0.94 g/cm³	[1]
Water Solubility	Insoluble	[3][4]
pKa	9.36 ± 0.10 (Predicted)	[3]

Table 2: Comparison of Common Removal Methods

Method	Principle	Pros	Cons	Best For
Acid Wash	Protonation of amine to form a water-soluble salt (R-NH₃⁺Cl⁻).	Fast, inexpensive, effective for large quantities.	Product must be acid-stable; can form emulsions.	Acid-stable products in non-polar organic solvents.
CuSO₄ Wash	Forms a water-soluble copper(II)-amine complex.[5][6]	Good for acid-sensitive products.[5][6]	Can be less efficient than acid wash; copper waste.	Acid-sensitive products.
Chromatography	Separation based on polarity differences.	High purity achievable; applicable to many products.	Can be slow, requires significant solvent volumes.	Small to medium scale; when high purity is essential.
Chemical Quenching	Conversion to a neutral, easily separable derivative (e.g., an amide).	Effective when other methods fail; removes reactivity.	Introduces new reagents; derivative must be easily separable.	When amine functionality interferes with subsequent steps or purification.
Precipitation	Formation of an insoluble amine salt that precipitates from a non-polar solvent.[3]	Can be very efficient; avoids aqueous workup.	Requires a suitable solvent system; may trap impurities.	Products that are highly soluble in non-polar organic solvents.
Distillation	Separation based on boiling point differences.	Good for large scale; solvent-free.	Requires significant boiling point difference; thermal stress on product.	Thermally stable products with boiling points far from 197 °C.

Troubleshooting Guides & Experimental Protocols

Aqueous Extraction

Troubleshooting

• Q: I performed an acid wash, but my organic layer still contains cumylamine. What went wrong? A: The extraction may have been incomplete. Ensure you are using a sufficient volume of acidic solution (1M HCl is typical) and repeat the wash 2-3 times.[7] Check the pH of the aqueous layer after extraction to ensure it is still acidic.

• Q: My product is sensitive to strong acids. What is a milder alternative to HCl? A: You can use a wash with saturated aqueous ammonium (B1175870) chloride (NH₄Cl), which is mildly acidic (pH ~5-6). Alternatively, for acid-sensitive compounds, a 10% aqueous copper sulfate (CuSO₄) wash is an excellent choice as it complexes with the amine without creating a harsh acidic environment.[5][6]

• Q: An emulsion formed at the interface between my organic and aqueous layers. How can I break it? A: Emulsions are common when working with amines. To resolve them:

  • Allow the separatory funnel to stand undisturbed for 10-20 minutes.

  • Add a saturated solution of NaCl (brine). This increases the ionic strength of the aqueous layer and can help force separation.

  • If the emulsion persists, filter the entire mixture through a pad of Celite. Celite can break up the microscopic droplets causing the emulsion.

Experimental Protocol: Acid Wash

• Transfer the reaction mixture to a separatory funnel and dilute with an appropriate water-immiscible organic solvent (e.g., ethyl acetate, diethyl ether).

• Add a volume of 1M HCl solution equivalent to about one-third of the organic layer volume.

• Stopper the funnel and invert it, venting frequently to release any pressure. Shake gently for 1-2 minutes.

• Allow the layers to separate. Drain the lower aqueous layer, which now contains the cumylamine hydrochloride salt.

• Repeat the wash (steps 2-4) two more times with fresh 1M HCl.

• To remove any residual acid, wash the organic layer with a saturated NaHCO₃ solution, followed by a final wash with brine.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure to isolate the product.

Caption: Workflow for removing cumylamine via acidic aqueous extraction.

Column Chromatography

Troubleshooting

• Q: My product and cumylamine have very similar Rf values. How can I improve separation? A: Try a different solvent system. Test various combinations of non-polar (e.g., hexanes, ethyl acetate) and polar (e.g., methanol) solvents using Thin Layer Chromatography (TLC). If separation is still poor, consider using a different stationary phase like basic alumina (B75360) or a reversed-phase (C18) column.

• Q: The cumylamine is streaking (tailing) down my silica (B1680970) gel column. How can I get sharp bands? A: Amine tailing on acidic silica gel is a common problem. To fix this, neutralize the acidic sites on the silica by adding a small amount of a volatile base, like triethylamine (B128534) (Et₃N), to your eluent. A concentration of 0.5-2% Et₃N is typically effective.

Experimental Protocol: Flash Chromatography with Triethylamine

• Prepare the eluent by choosing a solvent system (e.g., 95:5 Hexanes:Ethyl Acetate) that gives your product an Rf of ~0.3 on TLC. Add 1% triethylamine (v/v) to this mixture.

• Pack a flash chromatography column with silica gel using the prepared eluent.

• Pre-treat the column by flushing it with two column volumes of the triethylamine-containing eluent.

• Dissolve the crude reaction mixture in a minimal amount of the eluent (or a stronger solvent like dichloromethane) and load it onto the column.

• Elute the column with the triethylamine-doped solvent, collecting fractions.

• Monitor the fractions by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent and triethylamine under reduced pressure.

Chemical Quenching / Derivatization

Troubleshooting

• Q: I quenched the excess cumylamine with acetic anhydride (B1165640), but now I have trouble removing the acetamide (B32628) byproduct. A: The N-(α,α-dimethylbenzyl)acetamide byproduct is much less basic and more polar than cumylamine. It can typically be removed by a subsequent aqueous wash or standard silica gel chromatography. Ensure the quenching reaction has gone to completion before workup.

Experimental Protocol: Quenching with Acetic Anhydride

• Cool the reaction mixture in an ice bath (0 °C).

• For each equivalent of excess cumylamine, add 1.1 equivalents of acetic anhydride dropwise with stirring. An exotherm may be observed.

• If the reaction is run in a non-nucleophilic solvent, add an equivalent of a non-nucleophilic base like triethylamine to scavenge the acetic acid byproduct.

• Allow the mixture to stir at room temperature for 1-2 hours to ensure the reaction is complete. Monitor by TLC; the cumylamine spot should disappear and a new, more polar spot for the amide should appear.

• Proceed with a standard aqueous workup. The N-acetylated cumylamine is a neutral compound and will remain in the organic layer with your product but can be separated by chromatography.

Precipitation of Amine Salt

Troubleshooting

• Q: I added acid to precipitate the cumylamine salt, but an oil formed instead of a solid. A: Oiling out can occur if the salt is too soluble or melts in the solvent. Try using a more non-polar solvent (e.g., hexanes instead of diethyl ether) or performing the precipitation at a lower temperature. Vigorous stirring can sometimes induce crystallization.

Experimental Protocol: Precipitation with HCl in an Organic Solvent

• Dissolve the crude reaction mixture in a minimal amount of a dry, non-polar organic solvent in which your product is soluble but the amine salt is not (e.g., diethyl ether, hexanes, or ethyl acetate).

• Slowly add a solution of HCl in a compatible organic solvent (e.g., 2M HCl in diethyl ether or 4M HCl in dioxane) dropwise while stirring.

• A white precipitate of cumylamine hydrochloride should form. Continue adding the acid until no more precipitate is observed.

• Stir the resulting slurry for 30 minutes.

• Remove the solid cumylamine hydrochloride by vacuum filtration, washing the solid with a small amount of the cold solvent.

• The filtrate contains your desired product. Concentrate it under reduced pressure. Further purification may be necessary.

References

• 1. Simultaneous Solid Phase Extraction and Derivatization of Aliphatic Primary Amines Prior to Separation and UV-Absorbance Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US2377511A - Purification of amine reaction mixtures - Google Patents [patents.google.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. BJOC - Trichloroacetic acid fueled practical amine purifications [beilstein-journals.org]
• 5. US4670232A - Recovery of amines from by-product chloride salts - Google Patents [patents.google.com]
• 6. US3433788A - Process for recovery of amines from aqueous solutions by solvent treatment and distillation - Google Patents [patents.google.com]
• 7. The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages - PMC [pmc.ncbi.nlm.nih.gov]

Stability of Cumylamine under acidic and basic conditions

Welcome to the technical support center for cumylamine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of cumylamine under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability profile of cumylamine?

Q2: How does cumylamine behave in acidic conditions?

In the presence of strong acids, cumylamine will be protonated to form the corresponding ammonium (B1175870) salt.[3][4] This salt formation is a rapid acid-base reaction and does not represent degradation. However, under forced conditions (e.g., elevated temperature, prolonged exposure to strong acids), degradation may occur. Potential degradation pathways in acidic media could involve reactions with certain acid catalysts or counter-ions, although specific pathways for cumylamine are not well-documented.

Q3: What is the expected stability of cumylamine under basic conditions?

Cumylamine is expected to be relatively stable in neutral to moderately basic conditions at ambient temperature. However, exposure to strong bases, especially at elevated temperatures, could potentially lead to degradation. The specific degradation pathways under basic conditions are not well-established for cumylamine but could involve elimination or other base-catalyzed reactions depending on the reaction environment.

Q4: What are the likely degradation products of cumylamine?

While specific degradation products for cumylamine under acidic and basic stress have not been detailed in the available literature, potential degradation pathways for primary amines can be proposed. Under oxidative stress, for instance, primary amines can undergo oxidation. In the presence of nitrous acid (formed from a nitrite (B80452) source and acid), primary aliphatic amines can form unstable diazonium salts that can decompose to a mixture of products including alcohols and alkenes.[3] It is crucial to perform forced degradation studies to identify the actual degradation products.

Q5: How should I store cumylamine to ensure its stability?

To ensure the stability of cumylamine, it should be stored in a cool, dry, and dark place in a tightly sealed container under an inert atmosphere.[2] It is also recommended to keep it away from incompatible materials such as strong oxidizing agents and acids.

Troubleshooting Guides

Issue 1: Unexpected Degradation of Cumylamine in an Acidic Formulation

• Symptom: Loss of cumylamine potency, appearance of unknown peaks in HPLC analysis of an acidic formulation.

• Possible Causes:

  • Harsh pH: The pH of the formulation may be too low, leading to acid-catalyzed degradation, especially if combined with elevated temperatures during processing or storage.

  • Reactive Excipients: Certain excipients in the formulation may be incompatible with cumylamine under acidic conditions.

  • Oxidation: The presence of oxidizing agents or exposure to oxygen in an acidic environment can accelerate degradation.

  • Photodegradation: Exposure to light can induce or accelerate degradation.

• Troubleshooting Steps:

  Caption: Troubleshooting workflow for cumylamine degradation in acidic media.

Issue 2: Instability of Cumylamine in a Basic Solution During Synthesis

• Symptom: Low yield of the desired product, formation of byproducts when using cumylamine as a reactant in a basic medium.

• Possible Causes:

  • High Temperature: Elevated temperatures in the presence of a strong base can promote degradation.

  • Strong Base: The concentration and strength of the base may be too high, leading to unwanted side reactions or degradation.

  • Reaction with Solvent: The solvent used may not be inert under the basic conditions and could react with cumylamine.

  • Air Sensitivity: In the presence of a base, cumylamine may be more susceptible to air oxidation.

• Troubleshooting Steps:

  Caption: Troubleshooting workflow for cumylamine instability in basic synthesis.

Data Presentation

As specific quantitative stability data for cumylamine is not publicly available, the following tables are provided as templates for researchers to populate with their own experimental results from forced degradation studies.

Table 1: Summary of Cumylamine Stability under Acidic and Basic Conditions

Condition	Temperature (°C)	Time (hours)	% Cumylamine Remaining	No. of Degradants	Major Degradant (% Area)
0.1 M HCl	RT	24
0.1 M HCl	60	24
1 M HCl	RT	24
1 M HCl	60	24
0.1 M NaOH	RT	24
0.1 M NaOH	60	24
1 M NaOH	RT	24
1 M NaOH	60	24

Table 2: Summary of Cumylamine Stability under Oxidative, Thermal, and Photolytic Stress

Condition	Temperature (°C)	Time (hours)	% Cumylamine Remaining	No. of Degradants	Major Degradant (% Area)
3% H₂O₂	RT	24
30% H₂O₂	RT	24
Solid State (Heat)	80	48
Solution (Heat)	80	48
Photostability (ICH Q1B)	RT	-

Experimental Protocols

Protocol 1: Forced Degradation Study of Cumylamine

This protocol outlines a general procedure for conducting a forced degradation study on cumylamine to assess its intrinsic stability and develop a stability-indicating analytical method.

Objective: To investigate the degradation of cumylamine under various stress conditions (acidic, basic, oxidative, thermal, and photolytic) as recommended by ICH guidelines.[5]

Materials:

• Cumylamine

• Hydrochloric acid (HCl), analytical grade

• Sodium hydroxide (B78521) (NaOH), analytical grade

• Hydrogen peroxide (H₂O₂), 30%

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Water, HPLC grade

• Volumetric flasks, pipettes, and other standard laboratory glassware

• pH meter

• HPLC system with a UV detector and a C18 column

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of cumylamine in a suitable solvent (e.g., 50:50 ACN:Water) at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 1 M HCl.

  • Keep one sample at room temperature and another at 60°C for 24 hours.

  • After the specified time, neutralize the samples with 1 M NaOH and dilute to a final concentration of 0.1 mg/mL with the mobile phase.

  • Analyze by HPLC.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 1 M NaOH.

  • Keep one sample at room temperature and another at 60°C for 24 hours.

  • After the specified time, neutralize the samples with 1 M HCl and dilute to a final concentration of 0.1 mg/mL with the mobile phase.

  • Analyze by HPLC.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 30% H₂O₂.

  • Keep the sample at room temperature for 24 hours.

  • Dilute to a final concentration of 0.1 mg/mL with the mobile phase.

  • Analyze by HPLC.

• Thermal Degradation (Solution):

  • Heat a sample of the stock solution at 80°C for 48 hours.

  • After cooling, dilute to a final concentration of 0.1 mg/mL with the mobile phase.

  • Analyze by HPLC.

• Thermal Degradation (Solid State):

  • Place a known amount of solid cumylamine in an oven at 80°C for 48 hours.

  • After cooling, dissolve the solid in the solvent to prepare a 0.1 mg/mL solution.

  • Analyze by HPLC.

• Photolytic Degradation:

  • Expose a solid sample and a solution of cumylamine to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter (as per ICH Q1B guidelines).

  • Prepare a 0.1 mg/mL solution of the stressed solid sample.

  • Analyze the stressed solution and the solution of the stressed solid by HPLC. A control sample should be kept in the dark.

• HPLC Analysis:

  • Inject the prepared samples into the HPLC system.

  • Monitor the chromatograms for the appearance of new peaks and a decrease in the peak area of cumylamine.

  • The method should be capable of separating the degradation products from the parent peak (stability-indicating).

  Caption: Experimental workflow for the forced degradation study of cumylamine.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Thermal stability of primary amines | Semantic Scholar [semanticscholar.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. youtube.com [youtube.com]
• 5. (R)-(+)-N,ALPHA-DIMETHYLBENZYLAMINE | 5933-40-4 [chemicalbook.com]

Navigating the Industrial Scale-Up of Cumylamine Reactions: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the common challenges encountered during the industrial-scale synthesis of Cumylamine. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues that may arise during experimentation, offering practical solutions and insights.

Frequently Asked Questions (FAQs)

Q1: What are the most critical challenges when scaling up the reductive amination of acetophenone (B1666503) to produce Cumylamine?

Scaling up the synthesis of Cumylamine from a laboratory to an industrial setting introduces several key challenges.[1] The primary issues stem from differences in heat and mass transfer, which can significantly impact reaction kinetics, impurity profiles, and overall yield.[2][3] Common hurdles include:

• Heat Transfer Limitations: Industrial reactors have a lower surface-area-to-volume ratio, making efficient heat removal more difficult.[2] This can lead to localized "hot spots," promoting side reactions and impurity formation.[2][3]

• Mixing Inefficiency: Achieving homogeneous mixing in large reactors is challenging. Poor mixing can result in localized concentration gradients of reactants and reagents, leading to incomplete reactions and the formation of byproducts.[3]

• Impurity Profile Changes: Side reactions that are negligible at the lab scale can become significant at an industrial scale, introducing new or higher levels of impurities that may be difficult to remove.[2][3]

• Catalyst Performance and Handling: The efficiency and lifespan of the catalyst can differ at a larger scale. Catalyst poisoning, deactivation, and physical handling of large quantities of catalyst present logistical and safety challenges.

• Safety Considerations: The industrial production of Cumylamine involves handling flammable liquids and potentially hazardous reagents under high pressure and temperature, necessitating stringent safety protocols.[4]

Q2: What are the common impurities formed during Cumylamine synthesis, and how can they be controlled?

During the reductive amination of acetophenone, several impurities can form. These typically fall into categories such as by-products from side reactions, unreacted starting materials, and degradation products.[3] Common impurities include:

• N-(1-phenylethyl)ethanamine (Secondary Amine): This can form from the reaction of the Cumylamine product with unreacted acetophenone followed by reduction.

• Dibenzylamine: A potential byproduct under certain reaction conditions.

• Unreacted Acetophenone: Incomplete conversion is a common issue.

• Over-reduction Products: Reduction of the aromatic ring can occur under harsh hydrogenation conditions.

Control strategies for these impurities include:

• Process Optimization: Fine-tuning reaction parameters such as temperature, pressure, catalyst loading, and reaction time can minimize the formation of byproducts.

• Purification Methods: Techniques like distillation, crystallization, and chromatography are used to remove impurities from the final product.[5] For air-sensitive amines, these procedures should be conducted under an inert atmosphere.[5]

Troubleshooting Guide

Low Reaction Yield

Problem: The yield of Cumylamine is significantly lower at the pilot or industrial scale compared to the laboratory scale.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Poor Mass Transfer/Mixing	- Increase agitation speed to improve mixing efficiency.- Evaluate the reactor and impeller design for suitability at scale.- Consider the use of baffles to enhance turbulence.
Inefficient Heat Transfer	- Monitor the internal reaction temperature closely for any exothermic spikes.- Ensure the reactor's cooling system is adequate for the scale of the reaction.- Consider a semi-batch process where one reactant is added gradually to control the exotherm.
Catalyst Deactivation	- Ensure the catalyst is not being poisoned by impurities in the starting materials or solvent.- Perform a catalyst activity test before use.- Consider increasing the catalyst loading, though this may impact the impurity profile.[6]
Incomplete Reaction	- Increase reaction time and monitor the consumption of starting material by in-process controls (e.g., GC, HPLC).- Increase hydrogen pressure to favor the reduction reaction.

High Impurity Levels

Problem: The final product contains unacceptable levels of impurities.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Side Reactions due to "Hot Spots"	- Improve heat transfer and temperature control as described above.- Optimize the rate of addition of reagents to control the reaction rate and heat generation.
Formation of Secondary Amines	- Optimize the molar ratio of ammonia (B1221849) to acetophenone to favor the formation of the primary amine.- Consider removing the primary amine product from the reaction mixture as it is formed, if feasible.
Presence of Unreacted Starting Material	- Increase reaction time or temperature to drive the reaction to completion.- Ensure the catalyst is sufficiently active.
Ineffective Purification	- Optimize the purification process (e.g., distillation conditions, solvent for crystallization).- Consider an additional purification step, such as a salt formation/break sequence.

Data Presentation: Illustrative Process Parameters for Cumylamine Synthesis

The following table summarizes typical process parameters and outcomes for the reductive amination of acetophenone to Cumylamine at different scales. This data is illustrative and based on analogous chemical transformations.

Parameter	Laboratory Scale (1 L)	Pilot Scale (100 L)	Industrial Scale (1000 L)
Acetophenone (kg)	0.1	10	100
Catalyst (e.g., Pd/C, 5 wt%)	0.005	0.5	5
Solvent (e.g., Methanol) (L)	0.5	50	500
Ammonia (Molar Equiv.)	10	10	10
Hydrogen Pressure (bar)	20	30	40
Temperature (°C)	80	90	100
Reaction Time (h)	12	18	24
Typical Yield (%)	90	85	80
Purity (by GC, %)	>99	98	97
Major Impurity (e.g., Secondary Amine, %)	<0.5	1.0	1.5

Experimental Protocols

Key Experiment: Industrial Scale Reductive Amination of Acetophenone

This protocol describes a representative process for the synthesis of Cumylamine in a 1000 L industrial reactor.

Materials:

• Acetophenone (100 kg)

• Methanol (B129727) (500 L)

• 5% Palladium on Carbon (Pd/C) catalyst (5 kg, 50% water wet)

• Ammonia (gas)

• Hydrogen (gas)

• Nitrogen (gas)

Equipment:

• 1000 L pressure reactor with heating/cooling jacket, agitator, and necessary safety features.

• Catalyst filtration system.

• Distillation unit.

Procedure:

• Reactor Preparation: The reactor is purged with nitrogen to ensure an inert atmosphere.

• Charging of Reactants: Methanol (500 L) and Acetophenone (100 kg) are charged into the reactor.

• Catalyst Addition: The 5% Pd/C catalyst (5 kg) is added as a slurry in methanol under a nitrogen blanket.

• Ammonolysis: The reactor is sealed and pressurized with ammonia to the desired level.

• Hydrogenation: The agitator is started, and the reactor is pressurized with hydrogen to 40 bar. The temperature is raised to 100 °C.

• Reaction Monitoring: The reaction is monitored by taking samples periodically and analyzing them by Gas Chromatography (GC) for the disappearance of acetophenone.

• Work-up: Once the reaction is complete (typically after 24 hours), the reactor is cooled to room temperature, and the hydrogen pressure is released. The reactor is then purged with nitrogen.

• Catalyst Removal: The reaction mixture is filtered to remove the Pd/C catalyst.

• Purification: The crude Cumylamine is purified by fractional distillation under reduced pressure to remove the solvent and separate the product from any high-boiling impurities.

Visualizations

Caption: Synthesis pathway of Cumylamine from Acetophenone.

Caption: Troubleshooting workflow for Cumylamine scale-up.

Caption: Key process parameter relationships in Cumylamine synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. US5696294A - Process for producing N,N-dimethyl-N-alkylamine or N,N-dimethyl-N-alkenylamine - Google Patents [patents.google.com]
• 4. CN103304356A - Hydroxylamine synthesis method - Google Patents [patents.google.com]
• 5. CN101062896A - Method for manufacturing trimethylamine - Google Patents [patents.google.com]
• 6. The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Asymmetric Synthesis with Transaminases

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you prevent the loss of stereochemical control in transaminase-mediated reactions, particularly when using sterically demanding amine donors like cumylamine.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of poor enantioselectivity in a transaminase-mediated reaction?

A1: Poor enantioselectivity in transaminase-mediated reactions, often perceived as racemization, is primarily due to the inherent properties of the enzyme itself and the reaction conditions, rather than the spontaneous conversion of a chiral product to a racemic mixture. Transaminases, being chiral biocatalysts, typically exhibit high stereoselectivity. However, factors such as suboptimal pH, high temperatures, inappropriate substrate or co-solvent concentrations, and steric hindrance from bulky substrates or amine donors (like cumylamine) can negatively impact the enzyme's ability to discriminate between enantiomers, leading to a lower enantiomeric excess (ee) of the desired product.[1][2]

Q2: How does the choice of amine donor, such as cumylamine, affect the stereochemical outcome?

A2: The structure of the amine donor is a critical factor.[3] Bulky amine donors like cumylamine can present a steric challenge for the enzyme's active site.[1][3] If the active site cannot comfortably accommodate the bulky donor, it may lead to non-productive binding or alternative binding modes that reduce the enantioselectivity of the amino group transfer to the keto-substrate. In some cases, protein engineering may be necessary to modify the enzyme's active site to better accept bulky substrates and donors, thereby improving enantioselectivity.[1][3][4]

Q3: Can reaction parameters be optimized to improve enantioselectivity?

A3: Absolutely. Key reaction parameters that can be optimized to enhance enantioselectivity include pH, temperature, substrate concentration, and the choice of co-solvent. Each of these factors can influence the enzyme's activity, stability, and its ability to maintain a rigid conformation necessary for high stereochemical control.[5][6][7][8]

Q4: Are there specific analytical techniques to accurately measure the enantiomeric excess of the product amine?

A4: Yes, several analytical techniques are available to determine the enantiomeric excess of your product. High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase is a very common and reliable method.[9][10][11][12] Gas Chromatography (GC) with a chiral column is another effective technique. Additionally, Nuclear Magnetic Resonance (NMR) spectroscopy using chiral solvating or derivatizing agents can be employed to differentiate between enantiomers.[13]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps & Solutions
Low Enantiomeric Excess (ee) / Apparent Racemization	Suboptimal pH: The enzyme's catalytic activity and stereoselectivity are highly dependent on pH. Most transaminases have an optimal pH in the slightly alkaline range (pH 7.5-9.0).[5][7][14]	- Perform a pH screen to determine the optimal pH for your specific transaminase and substrate combination. - Ensure your buffer system has adequate capacity to maintain the pH throughout the reaction.
High Reaction Temperature: Elevated temperatures can increase reaction rates but may also lead to decreased enzyme stability and enantioselectivity.[6][15][16]	- Screen a range of temperatures (e.g., 20°C to 40°C) to find the best balance between reaction rate and enantioselectivity. - For enzymes with poor thermal stability, consider running the reaction at a lower temperature for a longer duration.[6]
Substrate/Product Inhibition: High concentrations of the ketone substrate or the product amine can inhibit the enzyme, affecting its performance.[17]	- Perform substrate titration experiments to identify the optimal substrate concentration. - Consider a fed-batch approach for substrate addition to maintain a low, constant concentration. - If product inhibition is significant, explore in situ product removal techniques.
Inappropriate Co-solvent: The presence and concentration of organic co-solvents (e.g., DMSO, isopropanol) can impact enzyme activity and enantioselectivity.[18][19]	- Screen different co-solvents and their concentrations (typically 5-30% v/v). - Some enzymes exhibit enhanced performance and stability in specific organic solvents.[19]
Steric Hindrance from Bulky Substrates/Amine Donors: The enzyme's active site may not be able to optimally accommodate bulky molecules like cumylamine, leading to poor stereocontrol.[1][3]	- If possible, screen a library of transaminases to find one with a more suitable active site. - Consider using a less sterically demanding amine donor if the reaction chemistry allows. - For long-term development, protein engineering can be employed to redesign the active site for better acceptance of bulky substrates.[1][3]
Low Reaction Conversion	Unfavorable Reaction Equilibrium: Transamination reactions are reversible, and the equilibrium may not favor product formation.[17]	- Use a large excess of the amine donor (e.g., 5-10 equivalents) to shift the equilibrium. - Employ a system to remove the ketone byproduct. For example, if using alanine (B10760859) as the amine donor, a lactate (B86563) dehydrogenase/NADH system can be used to convert the pyruvate (B1213749) byproduct to lactate.[5]
Enzyme Inactivation: The enzyme may not be stable under the chosen reaction conditions (pH, temperature, co-solvent).[15]	- Re-evaluate the reaction conditions, particularly pH and temperature, to ensure they are within the enzyme's stable operating range. - Ensure all reagents are of high purity, as impurities can sometimes inactivate enzymes.

Data on Factors Affecting Enantioselectivity

The following table summarizes the general effects of various parameters on the enantioselectivity of transaminase-mediated reactions. Optimal conditions are highly dependent on the specific enzyme and substrates being used.

Parameter	General Effect on Enantioselectivity	Typical Range for Optimization	Notes
pH	Can have a significant impact. The optimal pH for activity and enantioselectivity may differ slightly.[5][7][14]	7.0 - 9.5	A pH screen is highly recommended for any new reaction.
Temperature	Lower temperatures can sometimes lead to higher enantioselectivity, but at the cost of a slower reaction rate.[6]	20°C - 45°C	Balance between reaction rate and enantioselectivity needs to be found empirically.
Amine Donor Concentration	A high excess can drive the reaction equilibrium towards the product but may cause substrate inhibition in some cases.	1 - 20 equivalents	The optimal excess depends on the equilibrium constant of the reaction.
Ketone Substrate Concentration	High concentrations can lead to substrate inhibition and potentially lower enantioselectivity.	10 mM - 200 mM	Fed-batch addition can be beneficial for high concentrations.
Co-solvent (e.g., DMSO)	Can improve the solubility of hydrophobic substrates and may enhance or decrease enantioselectivity depending on the enzyme.[18]	5% - 30% (v/v)	A co-solvent screen is advisable if substrate solubility is an issue.

Experimental Protocols

Protocol 1: General Screening of Reaction Parameters for Optimal Enantioselectivity

This protocol outlines a method for systematically screening key parameters to identify optimal conditions for a transaminase-mediated reaction.

• Enzyme and Reagent Preparation:

  • Prepare a stock solution of the purified transaminase or a suspension of the whole-cell catalyst in a suitable buffer (e.g., 100 mM phosphate (B84403) buffer, pH 8.0).

  • Prepare stock solutions of the ketone substrate, amine donor (e.g., cumylamine), and pyridoxal (B1214274) 5'-phosphate (PLP) cofactor in an appropriate solvent or buffer.

• pH Screening:

  • Set up a series of reactions in parallel (e.g., in a 96-well plate or in separate vials).

  • Vary the pH of the reaction buffer across a range (e.g., pH 7.0, 7.5, 8.0, 8.5, 9.0, 9.5), keeping all other parameters constant (e.g., 30°C, 50 mM ketone, 500 mM amine donor, 1 mM PLP).

  • Incubate the reactions with shaking for a defined period (e.g., 24 hours).

• Temperature Screening:

  • Using the optimal pH identified in the previous step, set up a new series of reactions.

  • Incubate the reactions at different temperatures (e.g., 25°C, 30°C, 37°C, 42°C), keeping other parameters constant.

• Substrate and Amine Donor Concentration Screening:

  • At the optimal pH and temperature, vary the concentration of the ketone substrate (e.g., 10 mM, 50 mM, 100 mM, 200 mM) while keeping the amine donor concentration in excess (e.g., 10 equivalents).

  • Separately, at the optimal ketone concentration, vary the excess of the amine donor (e.g., 1, 5, 10, 20 equivalents).

• Co-solvent Screening:

  • If substrate solubility is limited, screen a panel of water-miscible organic co-solvents (e.g., DMSO, isopropanol, methanol) at different concentrations (e.g., 5%, 10%, 20%, 30% v/v).

• Reaction Analysis:

  • After the incubation period, quench the reactions (e.g., by adding a strong acid or base, or by extraction with an organic solvent).

  • Analyze the reaction mixture by a suitable chiral chromatography method (e.g., chiral HPLC or GC) to determine the conversion and enantiomeric excess of the product.

Visualizations

Caption: General mechanism of a transaminase-catalyzed reaction.

Caption: Experimental workflow for optimizing enantioselectivity.

Caption: Troubleshooting decision tree for low enantioselectivity.

References

• 1. Advances in the Molecular Modification of Microbial ω-Transaminases for Asymmetric Synthesis of Bulky Chiral Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Protein engineering of amine transaminases [frontiersin.org]
• 3. Amine Transaminase Engineering for Spatially Bulky Substrate Acceptance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent Advances in ω-Transaminase-Mediated Biocatalysis for the Enantioselective Synthesis of Chiral Amines | MDPI [mdpi.com]
• 5. Shifting the pH Optima of (R)-Selective Transaminases by Protein Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of pH and temperature on (S)-amine activity of transaminase from the cold-adapted bacterium Psychrobacter cryohalolentis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Expanded Substrate Specificity in D-Amino Acid Transaminases: A Case Study of Transaminase from Blastococcus saxobsidens [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Fast mass spectrometry-based enantiomeric excess determination of proteinogenic amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. One-pot analysis of enantiomeric excess of free amino acids by electrospray ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Resolution, quantification, and reliable determination of enantiomeric excess of proteinogenic and non‐proteinogenic amino acids by comprehensive two‐dimensional gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Determination of enantiomeric excess using a chiral selective separation mode and polarimetric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Improving the Thermostability and Activity of Transaminase From Aspergillus terreus by Charge-Charge Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Some observations on amino acid racemization under pyrolytic temperatures and inorganic oxide-catalyzed intermolecular condensation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. scispace.com [scispace.com]
• 19. Continuous Flow Bioamination of Ketones in Organic Solvents at Controlled Water Activity using Immobilized ω-Transaminases - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Analytical Methods for Detecting Impurities in Cumylamine

Welcome to the technical support center for the analysis of Cumylamine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on analytical methodologies and to troubleshoot common issues encountered during impurity detection.

Frequently Asked Questions (FAQs)

Q1: What are the recommended analytical techniques for detecting impurities in Cumylamine?

A1: The most common and effective techniques for impurity profiling of pharmaceutical compounds like Cumylamine are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).[1][2] Mass Spectrometry (MS), often coupled with these separation techniques (LC-MS and GC-MS), is invaluable for the identification and structural elucidation of unknown impurities.[1][2]

Q2: What types of impurities might be present in Cumylamine?

A2: Impurities in Cumylamine can originate from various stages, including synthesis, degradation, and storage. They can be broadly categorized as:

• Organic Impurities: These can be starting materials, by-products, intermediates, and degradation products.[2] Given that Cumylamine can be synthesized via the reduction of styrene (B11656) and methylamine, potential impurities could include unreacted starting materials or by-products from side reactions.[3]

• Inorganic Impurities: These may include reagents, catalysts, and heavy metals.[2]

• Residual Solvents: Volatile organic compounds used during the synthesis or purification process.[2]

Q3: How can I quantify the impurities once they are detected?

A3: Quantification of impurities is typically performed using the same analytical technique employed for detection, such as HPLC-UV or GC-FID.[4] The method involves creating a calibration curve with known concentrations of a reference standard for the impurity. If a reference standard for a specific impurity is not available, its concentration can be estimated using the response factor of the main component, Cumylamine, assuming a similar response.

Q4: What are the typical limits of detection (LOD) and quantification (LOQ) for these analytical methods?

A4: The LOD and LOQ are method-dependent and will vary based on the instrumentation, sample matrix, and the specific impurity. However, for trace analysis of impurities in pharmaceutical substances, well-developed methods can achieve the following typical ranges:

• HPLC-UV: LOD can range from 0.003% to 0.005% for impurities.[4]

• GC-MS: For volatile amines, LODs can be in the range of 0.3 to 0.5 ng/mL.[5]

• LC-MS/MS: This technique offers very low detection limits, often in the µg/kg range.[6]

Troubleshooting Guides

Gas Chromatography (GC) Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Poor Peak Shape (Tailing or Fronting)	- Active sites in the injector or column.- Column degradation.- Incompatible solvent.	- Use a base-deactivated column suitable for amines.- Replace the column or injector liner.- Ensure the sample is dissolved in a compatible solvent.
Ghost Peaks	- Contamination in the carrier gas, injector, or column.- Carryover from previous injections.	- Use high-purity carrier gas with appropriate traps.- Clean the injector port.- Perform a bake-out of the column.- Include wash cycles between injections.[7]
Shifting Retention Times	- Fluctuations in carrier gas flow rate.- Leaks in the system.- Changes in oven temperature profile.	- Check the gas source and regulators for consistent pressure.- Perform a leak check of the system.- Verify the oven temperature program.
No Peaks or Low Sensitivity	- Injector problem (e.g., plugged syringe, worn seal).- Detector malfunction.- Sample degradation.	- Inspect and maintain the autosampler and injector.- Check detector parameters and ensure it is functioning correctly.- Prepare fresh samples and standards.[7]

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Baseline Drift or Noise	- Mobile phase not properly degassed.- Contaminated mobile phase or column.- Detector lamp instability.- Temperature fluctuations.[8]	- Degas the mobile phase using sonication or vacuum.- Use high-purity solvents and prepare fresh mobile phases daily.- Allow the detector lamp to warm up sufficiently.- Use a column oven to maintain a stable temperature.[8]
Peak Tailing	- Secondary interactions between the basic amine group of Cumylamine and residual silanols on the silica-based column.- Column overload.- Dead volume in the system.	- Use a column specifically designed for basic compounds or add a competing base (e.g., triethylamine) to the mobile phase.- Reduce the injection volume or sample concentration.- Check and tighten all fittings.
Pressure Fluctuations	- Air bubbles in the pump.- Leaks in the system.- Worn pump seals or check valves.[9]	- Purge the pump to remove air bubbles.- Inspect for leaks at all connections.- Perform regular maintenance on the pump, including replacing seals and cleaning check valves.[9][10]
Split Peaks	- Clogged frit or column void.- Injector issue (e.g., partially blocked needle).- Sample solvent incompatible with the mobile phase.	- Replace the column or inline filter.- Clean or replace the injector needle and seat.- Dissolve the sample in the mobile phase or a weaker solvent.[7]

Quantitative Data Summary

The following tables summarize typical performance data for the analytical techniques discussed. Note that these are general values and will require optimization for the specific analysis of Cumylamine.

Table 1: Typical Performance of GC Methods for Amine Analysis

Parameter	Value	Reference
Limit of Detection (LOD)	0.3 - 0.5 ng/mL	[5]
Limit of Quantification (LOQ)	10.0 - 20.0 ng/mL	[5]
Precision (%RSD)	< 10%	[11]
Accuracy (% Recovery)	86% - 112%	[5]

Table 2: Typical Performance of HPLC Methods for Impurity Analysis

Parameter	Value	Reference
Limit of Detection (LOD)	0.003% - 0.005%	[4]
Limit of Quantification (LOQ)	0.9 - 1.0 mg/kg	[12]
Linearity (r²)	> 0.999	[4]
Accuracy (% Recovery)	92.25% - 105.25%	[12]

Experimental Protocols

Protocol 1: GC-MS Method for Volatile Impurities

This protocol provides a starting point for the analysis of volatile impurities and residual solvents in Cumylamine.

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the Cumylamine sample into a 10 mL headspace vial.

  • Add 5 mL of a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO).

  • Seal the vial immediately.

• GC-MS Conditions:

  • Column: A base-deactivated column suitable for amines, such as a DB-CAM (30 m x 0.53 mm, 1.0 µm film thickness) or equivalent.[13]

  • Carrier Gas: Helium at a constant flow rate of approximately 5.3 mL/min.[13]

  • Injector Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 10 minutes.

    • Ramp to 200 °C at 45 °C/min.[14]

  • Transfer Line Temperature: 290 °C.[15]

  • Ion Source Temperature: 230 °C.

  • Mass Range: 35 - 350 amu.

• Headspace Parameters:

  • Vial Equilibration Temperature: 100 °C.[16]

  • Vial Equilibration Time: 20 minutes.[16]

  • Syringe Temperature: 110 °C.[16]

  • Injection Volume: 1 mL.[16]

Protocol 2: HPLC-UV Method for Non-Volatile Impurities

This protocol outlines a general approach for the separation and quantification of non-volatile, UV-active impurities.

• Sample Preparation:

  • Accurately weigh about 25 mg of the Cumylamine sample.

  • Dissolve in and dilute to 50 mL with the mobile phase to obtain a concentration of 0.5 mg/mL.

• HPLC Conditions:

  • Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a good starting point.

  • Mobile Phase: A gradient elution may be necessary to separate impurities with a wide range of polarities. A typical mobile phase could consist of:

    • Solvent A: 0.1% Trifluoroacetic acid in Water

    • Solvent B: 0.1% Trifluoroacetic acid in Acetonitrile

  • Gradient Program:

    • Start with 95% A and 5% B.

    • Linearly increase to 95% B over 30 minutes.

    • Hold at 95% B for 5 minutes.

    • Return to initial conditions and equilibrate for 10 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • UV Detection: 254 nm or a photodiode array (PDA) detector to monitor multiple wavelengths.

Visualizations

Caption: Workflow for GC-MS analysis of volatile impurities.

Caption: Workflow for HPLC-UV analysis of non-volatile impurities.

References

• 1. ijprajournal.com [ijprajournal.com]
• 2. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 3. chembk.com [chembk.com]
• 4. Quantification of potential impurities by a stability indicating UV-HPLC method in niacinamide active pharmaceutical ingredient - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Detection and determination of C12-, C14-, C16-alkyldimethylamines in human blood using gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. youtube.com [youtube.com]
• 8. medikamenterqs.com [medikamenterqs.com]
• 9. Troubleshooting Common HPLC Issues | Labcompare.com [labcompare.com]
• 10. HPLCトラブルシューティングガイド [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]
• 12. scielo.br [scielo.br]
• 13. Development and Validation of a Gas Chromatography Method for the Trace Level Determination of Allylamine in Sevelamer Hydrochloride and Sevelamer Carbonate Drug Substances - PMC [pmc.ncbi.nlm.nih.gov]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 16. ijpsonline.com [ijpsonline.com]

Cumylamine Technical Support Center: Best Practices for Storage and Handling to Prevent Degradation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper storage and handling of cumylamine to minimize degradation and ensure experimental integrity.

Frequently Asked Questions (FAQs)

Q1: What is the recommended procedure for short-term storage of cumylamine?

For short-term storage (up to several weeks), cumylamine should be kept in a cool, dry, and dark place.[1][2] It is crucial to store it under an inert atmosphere, such as nitrogen or argon, to prevent oxidation.[3][4][5] The container should be tightly sealed to avoid exposure to moisture and air.[3]

Q2: What are the best practices for long-term storage of cumylamine?

For long-term storage, it is recommended to store cumylamine at refrigerated temperatures, typically between 2-8°C, in a tightly sealed container under an inert gas.[3][4] The storage area should be well-ventilated.[3][4] To prevent accidental ingestion or misuse, the storage location should be secure and locked.[1]

Q3: How does exposure to air and moisture affect cumylamine?

Cumylamine is sensitive to air and moisture.[1][4] Exposure to air can lead to oxidation, which may cause the clear, colorless to pale yellow liquid to change color and develop impurities.[1][6] Moisture can lead to hydrolysis and other degradation reactions.

Q4: What are the signs of cumylamine degradation?

Visual signs of degradation can include a change in color from colorless or pale yellow to a darker shade, the formation of precipitates, or a noticeable change in odor. For quantitative assessment, analytical techniques such as High-Performance Liquid Chromatography (HPLC) should be used to determine the purity of the sample.

Q5: What materials are incompatible with cumylamine?

Cumylamine, as an amine, is incompatible with strong oxidizing agents, acids, and acid chlorides.[7][8][9] Contact with these substances can lead to vigorous reactions and degradation of the compound. It is also advisable to avoid contact with certain metals, as they can catalyze degradation reactions.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Discoloration of Cumylamine	Oxidation due to exposure to air.	Ensure the container is tightly sealed and stored under an inert atmosphere (e.g., nitrogen or argon). For future use, handle the compound using techniques that minimize air exposure.
Presence of Particulate Matter	Precipitation of degradation products or impurities.	Filter the cumylamine before use. For critical applications, re-purify the compound if necessary. Review storage conditions to ensure they are optimal.
Inconsistent Experimental Results	Use of degraded cumylamine.	Check the purity of the cumylamine stock using a validated analytical method like HPLC. If degradation is confirmed, use a fresh, properly stored batch for subsequent experiments.
Unexpected Reaction Byproducts	Contamination or reaction with incompatible materials.	Verify the compatibility of all solvents, reagents, and container materials with cumylamine. Ensure all glassware is clean and dry before use.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Cumylamine Purity Assessment

This protocol outlines a general method for developing a stability-indicating HPLC assay to quantify cumylamine and separate its potential degradation products.

1. Instrumentation and Columns:

• HPLC system with a UV detector.

• A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common starting point for aromatic compounds.

2. Mobile Phase and Gradient:

• A typical mobile phase would consist of a mixture of an aqueous buffer (e.g., phosphate (B84403) buffer, pH 3-7) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• A gradient elution is often necessary to separate the parent compound from a range of potential degradation products with varying polarities.

3. Sample Preparation:

• Accurately weigh and dissolve a known amount of the cumylamine sample in a suitable diluent (e.g., a mixture of the mobile phase components).

• Filter the sample through a 0.45 µm filter before injection.

4. Method Validation:

• The method should be validated according to ICH guidelines to ensure it is stability-indicating.[5][7][10][11] This involves performing forced degradation studies.

Protocol 2: Forced Degradation Study of Cumylamine

Forced degradation studies are essential to identify potential degradation products and establish the stability-indicating nature of an analytical method.[1][3][4][12] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[1][4][12]

• Acid Hydrolysis: Treat a solution of cumylamine with a strong acid (e.g., 0.1 N HCl) at an elevated temperature (e.g., 60°C) for a defined period.

• Base Hydrolysis: Treat a solution of cumylamine with a strong base (e.g., 0.1 N NaOH) at an elevated temperature (e.g., 60°C) for a defined period.

• Oxidative Degradation: Expose a solution of cumylamine to an oxidizing agent (e.g., 3% hydrogen peroxide) at room temperature.

• Thermal Degradation: Expose a solid sample of cumylamine to dry heat (e.g., 80°C).

• Photodegradation: Expose a solution of cumylamine to a light source that provides both UV and visible light, as specified in ICH Q1B guidelines.[4]

After exposure to each stress condition, the samples are analyzed by the stability-indicating HPLC method to identify and quantify any degradation products. LC-MS can be used to elucidate the structure of the degradation products.

Visualizations

Caption: Logical workflow for proper cumylamine storage and handling to prevent degradation.

Caption: A hypothetical degradation pathway for cumylamine under various stress conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. CUMYLAMINE | 585-32-0 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. walchem.com [walchem.com]
• 6. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 7. A detailed kinetic model for the thermal decomposition of hydroxylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Thermal decomposition of atrazine and its toxic products - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 9. acp.copernicus.org [acp.copernicus.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Understanding The Different Types Of Laboratory Reagents And Their Uses [merkel.co.il]
• 12. Aromatic Amines in Organic Synthesis. Part II. p-Aminocinnamaldehydes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies to Improve Diastereomeric Excess in Cumylamine Reactions

Welcome to the technical support center for diastereoselective reactions involving cumylamine. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their synthetic strategies. Below, you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to help you enhance the diastereomeric excess (d.e.) in your reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low diastereomeric excess in reactions using cumylamine as a chiral auxiliary?

Low diastereomeric excess can stem from several factors. The most common issues include:

• Suboptimal Temperature: The reaction temperature may not be low enough to maximize the energy difference between the diastereomeric transition states.

• Inappropriate Solvent Choice: The solvent can significantly influence the steric and electronic environment of the reaction, affecting stereoselectivity.

• Presence of Impurities: Water or other reactive impurities can interfere with the reaction mechanism.

• Incorrect Stoichiometry or Reagent Purity: The purity and exact amounts of reactants and catalysts are crucial for optimal results.

• Equilibration of the Product: The desired diastereomer may be thermodynamically less stable and could be equilibrating to the undesired diastereomer under the reaction or workup conditions.

Q2: How can I accurately determine the diastereomeric ratio of my product?

The most common and reliable method for determining the diastereomeric ratio is through Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR.[1][2][3]

• ¹H NMR: Diastereomers will often exhibit distinct signals for protons in different chemical environments. By integrating the signals corresponding to each diastereomer, the ratio can be calculated. It is crucial to select well-resolved signals that are representative of each compound.[1]

• ¹³C NMR: While possible, ¹³C NMR is generally less suitable for quantitative analysis due to longer relaxation times and potential Nuclear Overhauser Effect (NOE) distortions.[1]

• Chiral High-Performance Liquid Chromatography (HPLC): This is another powerful technique for separating and quantifying diastereomers.

Q3: Which types of reactions are well-suited for using cumylamine as a chiral auxiliary to induce high diastereoselectivity?

Cumylamine and its derivatives are effective chiral auxiliaries in a variety of asymmetric transformations, including:

• Strecker Synthesis: For the synthesis of chiral α-amino acids and their derivatives.

• Reductive Amination: To create chiral amines from prochiral ketones.

• Conjugate Additions (Michael Additions): For the formation of carbon-carbon or carbon-heteroatom bonds with stereocontrol.

• Synthesis of Heterocycles: Such as the diastereoselective synthesis of substituted pyrrolidines.[4][5][6][7]

Troubleshooting Guides

Issue 1: Low Diastereomeric Excess in a Strecker-Type Reaction

Potential Cause	Troubleshooting Step	Expected Outcome
Reaction temperature is too high.	Lower the reaction temperature. Many diastereoselective reactions benefit from being run at 0 °C, -20 °C, or even -78 °C.	Increased energy difference between diastereomeric transition states, leading to higher d.e.
The solvent is not optimal.	Screen a range of solvents with varying polarities and coordinating abilities (e.g., THF, CH₂Cl₂, Toluene, Methanol). A study on a modified Strecker reaction found that methanol (B129727) can induce moderate selectivity through thermodynamic control.[8]	Identification of a solvent that better organizes the transition state assembly for improved facial selectivity.
The cyanide source is not ideal.	Experiment with different cyanide sources, such as TMSCN, KCN, or acetone (B3395972) cyanohydrin. The choice of cyanide source can influence the reaction kinetics and selectivity.[8][9]	Improved diastereoselectivity and reaction yield.
The imine intermediate is equilibrating.	Ensure the reaction is run under kinetic control by using a short reaction time and low temperature.	The product ratio will reflect the kinetic preference for the formation of one diastereomer.

Issue 2: Poor Selectivity in the Reductive Amination of a Ketone

Potential Cause	Troubleshooting Step	Expected Outcome
The reducing agent is not selective.	Use a sterically hindered or less reactive reducing agent. For example, sodium triacetoxyborohydride (B8407120) is often milder and more selective than sodium borohydride.	The reducing agent will preferentially attack one face of the iminium ion intermediate.
The imine formation and reduction are not well-controlled.	Perform the reaction in a one-pot, two-step manner. First, form the imine, and then add the reducing agent at a low temperature.	This can prevent side reactions and improve control over the stereoselectivity of the reduction step.
The reaction pH is not optimal.	The formation of the imine is pH-dependent. Mildly acidic conditions are often optimal for imine formation.	Efficient imine formation is crucial for a successful reductive amination.
Steric hindrance is insufficient.	If the ketone substrate has minimal steric differentiation between its two faces, consider modifying the substrate to increase steric bulk, if possible.	Greater steric hindrance will lead to a more pronounced facial bias during the reduction.

Key Experimental Protocols

Protocol 1: General Procedure for a Diastereoselective Strecker Synthesis

This protocol is based on general principles of the Strecker reaction, which involves the three-component condensation of an aldehyde, an amine (in this case, (S)-cumylamine), and a cyanide source.[9][10][11][12]

• Imine Formation: In a round-bottom flask under an inert atmosphere (e.g., Argon), dissolve the aldehyde (1.0 eq) in an anhydrous solvent (e.g., methanol or dichloromethane) at 0 °C. Add (S)-cumylamine (1.0 eq) dropwise. Stir the mixture at this temperature for 1-2 hours to form the corresponding imine.

• Cyanide Addition: To the solution containing the imine, add the cyanide source (e.g., TMSCN, 1.1 eq). Continue stirring at 0 °C or a lower temperature as required. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of NaHCO₃. Extract the product with an organic solvent (e.g., ethyl acetate). The organic layers are then combined, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography on silica (B1680970) gel. Determine the diastereomeric ratio of the resulting α-aminonitrile by ¹H NMR spectroscopy.[1]

Protocol 2: General Procedure for Determining Diastereomeric Ratio by ¹H NMR

This protocol provides a step-by-step guide for accurately calculating the diastereomeric ratio from an NMR spectrum.[1][2][3]

• Sample Preparation: Prepare a solution of the purified product in a suitable deuterated solvent (e.g., CDCl₃) at a concentration that provides a good signal-to-noise ratio.

• NMR Acquisition: Acquire a high-resolution ¹H NMR spectrum. Ensure that the spectral width is sufficient to include all relevant signals and that the relaxation delay is adequate for quantitative analysis (typically 5 times the longest T₁ value).

• Signal Identification: Identify a set of well-resolved signals that are unique to each diastereomer. These are often protons adjacent to the newly formed stereocenter or on the chiral auxiliary itself.

• Integration: Carefully integrate the identified signals for each diastereomer. Ensure that the baseline is corrected properly before integration.

• Calculation: The diastereomeric ratio (d.r.) is calculated by dividing the integral of the signal for the major diastereomer by the integral of the signal for the minor diastereomer. The diastereomeric excess (d.e.) is calculated using the formula: d.e. (%) = [(Integral_major - Integral_minor) / (Integral_major + Integral_minor)] x 100

Visualizing Experimental Workflows

Below are diagrams created using Graphviz to illustrate key experimental workflows.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. echemi.com [echemi.com]
• 4. Asymmetric Multicomponent Reactions: Diastereoselective Synthesis of Substituted Pyrrolidines and Prolines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Diastereoselective synthesis of pyrrolidines using a nitrone/cyclopropane cycloaddition: synthesis of the tetracyclic core of nakadomarin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Strecker Synthesis | NROChemistry [nrochemistry.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Strecker Synthesis [organic-chemistry.org]

Technical Support Center: Overcoming Poor Crystallinity of Cumylamine Diastereomeric Salts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the crystallization of cumylamine diastereomeric salts.

Troubleshooting Guide

This guide addresses common issues encountered during the crystallization of cumylamine diastereomeric salts in a direct question-and-answer format.

Issue 1: No Crystals Form After Adding the Resolving Agent and Cooling

• Potential Causes:

  • High Solubility: The diastereomeric salts of cumylamine may be too soluble in the chosen solvent, preventing the solution from becoming supersaturated.[1]

  • Insufficient Supersaturation: The concentration of the salt might be below its solubility limit at the given temperature.[1]

  • Inhibition of Nucleation: Impurities present in the cumylamine, resolving agent, or solvent can hinder the formation of crystal nuclei.[2]

  • Incorrect Stoichiometry: The molar ratio of the racemic cumylamine to the resolving agent may not be optimal for salt formation and crystallization.[1]

• Troubleshooting Steps:

  • Solvent Screening: Experiment with a range of solvents with varying polarities. The ideal solvent will dissolve the salt at a higher temperature but have limited solubility at lower temperatures.[1][2][3]

  • Increase Concentration: Carefully evaporate a portion of the solvent to increase the solute concentration.[1]

  • Anti-Solvent Addition: Slowly add a solvent in which the diastereomeric salts are known to be poorly soluble (an anti-solvent) to induce precipitation.[1][2] This should be done gradually to avoid "oiling out."

  • Lower Temperature: Decrease the crystallization temperature further, as solubility generally decreases with temperature.[1]

  • Seeding: Introduce a small quantity of seed crystals of the desired diastereomeric salt to encourage crystallization.[1][2]

Issue 2: "Oiling Out" or Formation of an Amorphous Precipitate Instead of Crystals

• Potential Causes:

  • Excessive Supersaturation: A very high level of supersaturation can lead to the separation of the solute as a liquid phase (oil) instead of a solid.[1][4]

  • High Temperature: The crystallization temperature might be above the melting point of the solvated solid.[1]

  • Inappropriate Solvent: The chosen solvent may not effectively stabilize the crystal lattice.

• Troubleshooting Steps:

  • Reduce Supersaturation: Use a more dilute solution or slow down the cooling rate significantly.[1][4] If using an anti-solvent, add it at a higher temperature and at a much slower rate.[1]

  • Increase Crystallization Temperature: If feasible, select a solvent system that allows for crystallization at a higher temperature.[1]

  • Optimize Agitation: Gentle stirring can promote crystallization over oiling, but vigorous agitation can sometimes lead to the formation of small, impure crystals.[1]

Issue 3: Poor Crystal Quality (e.g., small needles, agglomerates)

• Potential Causes:

  • Rapid Cooling: Fast cooling rates often lead to the formation of many small crystals instead of fewer, larger ones.[2]

  • Inadequate Agitation: Improper stirring can lead to non-uniform crystal growth.[2]

  • Suboptimal Solvent System: The solvent plays a crucial role in determining the crystal habit.[2]

• Troubleshooting Steps:

  • Control Cooling Rate: Employ a slower, more controlled cooling profile to encourage the growth of larger, more defined crystals.[2]

  • Optimize Agitation: Experiment with different stirring rates to ensure homogeneity without causing crystal breakage.[2]

  • Solvent System Modification: Test different solvents or mixtures of solvents to find one that promotes a better crystal habit.[2]

  • Seeding: The introduction of seed crystals at the appropriate level of supersaturation can help control the final crystal size and promote uniformity.[2]

Issue 4: Low Diastereomeric Excess (d.e.) of the Crystallized Salt

• Potential Causes:

  • Insufficient Solubility Difference: The solubilities of the two diastereomeric salts in the chosen solvent may be too similar.

  • Premature Isolation: The crystallization process might have been stopped before reaching equilibrium.[2]

  • Co-crystallization: The undesired diastereomer may be crystallizing along with the desired one.

• Troubleshooting Steps:

  • Extensive Solvent Screening: The primary goal is to find a solvent that maximizes the solubility difference between the two diastereomers.[2]

  • Optimize Temperature Profile: The relative solubilities of the diastereomers can be temperature-dependent. Experiment with different final crystallization temperatures.[2]

  • Increase Equilibration Time: Allowing the solution to stir for a longer period at the final temperature can improve the diastereomeric excess of the solid phase.[2]

  • Recrystallization: Purify the obtained crystals by recrystallizing them from a fresh, hot solvent. While this can improve purity, it may also lead to a decrease in the overall yield.[4]

Frequently Asked Questions (FAQs)

Q1: How do I choose the right resolving agent for cumylamine? A: The choice of a resolving agent is critical. Common resolving agents for amines are chiral carboxylic acids like tartaric acid, mandelic acid, or camphorsulfonic acid.[5][6] The ideal resolving agent should form a stable salt that crystallizes well and has a significant solubility difference between the two diastereomers.[7] It is often necessary to screen several resolving agents to find the most effective one.

Q2: What is the purpose of a "seeding" protocol? A: Seeding involves adding a small number of pre-existing crystals of the desired diastereomer to a supersaturated solution. This helps to induce crystallization, control the crystal size, and can sometimes favor the formation of a specific polymorph.[1][2]

Q3: How can I determine the diastereomeric excess (d.e.) of my crystals? A: The diastereomeric excess of the crystalline solid is typically determined using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) spectroscopy.[1][8]

Q4: Can I reuse the mother liquor? A: Yes, the mother liquor contains the more soluble diastereomeric salt. The desired enantiomer can often be recovered from the mother liquor, and the resolving agent can be recycled. This is a key aspect of processes like Resolution-Racemization-Recycle (RRR) to improve overall yield.[5]

Data Presentation

Table 1: Illustrative Solvent Screening Data for the Diastereomeric Salt of (R,S)-Cumylamine with (R)-Mandelic Acid

Solvent System	Temperature (°C)	Crystal Formation	Crystal Quality	Diastereomeric Excess (d.e.) (%)
Methanol	4	Yes	Fine Needles	75
Ethanol	4	Yes	Small Prisms	85
Isopropanol	4	Yes	Large Blocks	92
Acetonitrile	4	No	-	-
Ethyl Acetate	4	Oiled Out	-	-
Toluene	4	No	-	-
Water	4	Yes	Agglomerates	60
9:1 Ethanol/Water	4	Yes	Well-defined Prisms	95

Table 2: Effect of Cooling Rate on Crystal Size and Purity

Cooling Rate (°C/hour)	Average Crystal Size (µm)	Yield (%)	Diastereomeric Excess (d.e.) (%)
20	50	85	88
10	150	82	92
5	300	80	96
1	550	78	98

Experimental Protocols

Protocol 1: Solvent Screening for Optimal Crystallization

• Preparation: In separate small vials, dissolve a precise amount of the racemic cumylamine and the chosen chiral resolving agent in a variety of solvents to form the diastereomeric salts.

• Heating: Gently heat the vials with stirring until all solids dissolve completely.

• Cooling: Allow the vials to cool slowly to room temperature, and then transfer them to a controlled cold environment (e.g., 4°C) for 24-48 hours.[3]

• Observation: Visually inspect each vial for the presence and quality of crystals. Note any instances of oiling out or lack of precipitation.

• Isolation: Isolate any crystalline material by filtration, washing with a small amount of cold solvent.[3]

• Analysis: Analyze the solid and the mother liquor by chiral HPLC or NMR to determine the yield and diastereomeric excess for each successful crystallization.[3]

Protocol 2: Seeding Protocol to Induce Crystallization

• Prepare Seed Crystals: Obtain or prepare a small quantity of the pure, desired diastereomeric salt.

• Determine Metastable Zone Width (MSZW): Prepare a saturated solution of the diastereomeric salt mixture at a specific temperature. Cool the solution at a controlled rate while monitoring for the onset of cloudiness (nucleation). The temperature range between saturation and nucleation is the MSZW.[2]

• Seeding: Prepare a supersaturated solution and cool it to a temperature within the MSZW. Add a small amount of seed crystals.

• Controlled Cooling: Continue to cool the solution at a slow, controlled rate to promote crystal growth on the seeds rather than new nucleation.[2]

• Isolation and Analysis: Isolate the crystals and analyze for yield and purity as described above.

Visualizations

Caption: Workflow for chiral resolution via diastereomeric salt formation.

Caption: Troubleshooting decision tree for when no crystals are formed.

Caption: Relationship between cooling rate and crystal quality.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Chiral resolution - Wikipedia [en.wikipedia.org]
• 6. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 7. researchgate.net [researchgate.net]
• 8. homework.study.com [homework.study.com]

Technical Support Center: Temperature Control in Exothermic Cumylamine Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist in managing the exothermic nature of cumylamine synthesis. The information is presented in a direct question-and-answer format to address specific issues you may encounter during your experiments.

Troubleshooting Guide

Issue: Rapid, Uncontrolled Temperature Increase (Thermal Runaway)

Question	Answer
Q1: My reaction temperature is rising much faster than anticipated after adding the reducing agent. What should I do immediately?	A1: Immediately cease the addition of any further reagents. Increase the cooling capacity of your reaction setup by lowering the temperature of the cooling bath or increasing the flow rate of the coolant. If the temperature continues to rise uncontrollably, be prepared to execute an emergency quenching procedure by adding a pre-determined cold, inert solvent to dilute the reaction mixture and absorb the heat.
Q2: What are the primary causes of a thermal runaway in a cumylamine synthesis via reductive amination?	A2: The most common causes include: too rapid addition of the reducing agent (e.g., sodium borohydride), inadequate cooling or agitation, higher than expected concentration of reactants, or using a more reactive reducing agent than specified.[1] A failure in the cooling system is also a critical factor to consider.
Q3: How can I prevent a thermal runaway from occurring in the first place?	A3: Careful planning and control are key. Use a calibrated addition funnel or syringe pump for slow, controlled addition of the reducing agent. Ensure your cooling bath is at the target temperature and functioning correctly before starting the addition. Maintain vigorous and consistent stirring to ensure even heat distribution. For larger scale reactions, consider performing a reaction calorimetry study to understand the heat flow of the reaction under your specific conditions.

Issue: Reaction Temperature is Too Low or Stalls

Question	Answer
Q4: My reaction is sluggish, and the temperature is not increasing as expected. What could be the problem?	A4: This could be due to several factors: the quality or activity of your reagents (especially the reducing agent and any catalysts) may be low, the concentration of your reactants may be too dilute, or the initial reaction temperature is too low to initiate the reaction. In some cases, the presence of impurities can inhibit the reaction.
Q5: How can I safely increase the reaction rate if it has stalled?	A5: Before taking any action, ensure that all reactants have been added. If not, a sudden addition could lead to a dangerous exotherm. If all reactants are present, you can try slowly increasing the temperature of the heating bath in small increments (e.g., 5 °C). Monitor the reaction temperature closely for any signs of a delayed exotherm. Alternatively, if reagent quality is suspect, a small, carefully controlled addition of a fresh batch of the limiting reagent might be necessary, but this should be done with extreme caution.

Frequently Asked Questions (FAQs)

Question	Answer
Q6: What is the typical heat of reaction for the synthesis of a primary amine like cumylamine via reductive amination?	A6: While specific calorimetric data for cumylamine synthesis is not readily available in public literature, the reductive amination of ketones is known to be a significantly exothermic process. For analogous reactions, the heat of reaction can be substantial, necessitating careful thermal management. It is highly recommended to perform a safety assessment, including a literature search for similar reactions and potentially a screening with a reaction calorimeter, before attempting a large-scale synthesis.
Q7: What are the best practices for scaling up a cumylamine synthesis from a lab scale to a pilot plant scale?	A7: When scaling up, remember that the volume of the reaction increases by the cube of the dimension, while the surface area for heat exchange only increases by the square. This makes heat removal less efficient at larger scales. Key practices include: performing a thorough hazard analysis, using a reaction calorimeter to determine the heat of reaction and maximum adiabatic temperature rise, ensuring the pilot plant reactor has sufficient cooling capacity with a safety margin, and starting with a slow, controlled feed of the limiting reagent. A stepwise scale-up (e.g., 5x, then 10x) is a prudent approach.
Q8: What are the critical temperature monitoring points in the reactor setup?	A8: It is crucial to monitor the internal temperature of the reaction mixture, not just the temperature of the heating/cooling bath. The internal temperature can be significantly different, especially during a strong exotherm. A thermocouple or thermometer placed directly in the reaction mixture is essential. For larger reactors, multiple temperature probes at different locations can provide a better understanding of the heat distribution.
Q9: Are there alternative, potentially safer, synthesis routes to cumylamine that have a less pronounced exotherm?	A9: While reductive amination is a common and efficient method, other routes exist. For example, the Gabriel synthesis is a classic method for preparing primary amines that generally involves less aggressive reducing agents and may offer better temperature control, though it involves more steps.[2] However, any multi-step synthesis will have its own set of safety considerations that need to be evaluated.

Experimental Protocols

Protocol 1: Laboratory-Scale Synthesis of Cumylamine via Reductive Amination with Temperature Monitoring

Objective: To synthesize cumylamine from a suitable ketone precursor (e.g., acetophenone) via reductive amination with careful temperature control.

Materials:

• Acetophenone (B1666503)

• Ammonia (B1221849) source (e.g., ammonium (B1175870) acetate, or ammonia in a suitable solvent)

• Reducing agent (e.g., sodium borohydride)

• Anhydrous solvent (e.g., methanol)

• Reaction flask equipped with a magnetic stirrer, dropping funnel, and a thermometer/thermocouple to monitor the internal temperature

• Ice-water bath

Procedure:

• Set up the reaction apparatus in a fume hood.

• Charge the reaction flask with acetophenone and the ammonia source dissolved in methanol (B129727).

• Cool the flask in an ice-water bath to 0-5 °C.

• Dissolve the sodium borohydride (B1222165) in a small amount of cold, anhydrous methanol in the dropping funnel.

• Begin slow, dropwise addition of the sodium borohydride solution to the stirred reaction mixture.

• Crucially, monitor the internal reaction temperature continuously. Maintain the temperature between 5-10 °C throughout the addition. Adjust the addition rate and the cooling bath as necessary to prevent the temperature from exceeding this range. A temperature spike indicates the reaction is proceeding too quickly.

• After the addition is complete, allow the reaction to stir at a controlled temperature (e.g., room temperature) for a specified period to ensure completion.

• Follow appropriate work-up and purification procedures.

Visualizations

Caption: Experimental workflow for controlled reductive amination.

References

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Column Chromatography for Cumylamine Purification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of cumylamine products using column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the most common issue when purifying cumylamine on a standard silica (B1680970) gel column?

A1: The most prevalent issue is poor peak shape, characterized by significant tailing.[1] This occurs because cumylamine, as a basic amine, interacts strongly with the acidic silanol (B1196071) groups on the surface of the silica gel.[1][2] This interaction can lead to strong adsorption, resulting in broad or tailing peaks, and in some cases, the complete retention of the product on the column.[1]

Q2: How can I prevent peak tailing when using a silica gel column for cumylamine purification?

A2: The most common and effective solution is to add a basic modifier to your mobile phase.[1] This additive neutralizes the acidic silanol groups on the silica surface, preventing the strong interaction with the basic cumylamine. Triethylamine (B128534) (TEA) is a frequently used modifier for this purpose.[1][3]

Q3: What concentration of triethylamine (TEA) should I use in my mobile phase?

A3: A typical concentration of triethylamine (TEA) in the eluent is between 0.1% and 1%.[1] For more challenging separations or particularly basic compounds, some protocols suggest using a solvent system containing 1-3% TEA.[4]

Q4: Are there alternatives to triethylamine (TEA) as a mobile phase additive?

A4: Yes, other basic modifiers can be used. A solution of methanol (B129727) saturated with ammonia (B1221849) is a viable alternative.[1] For highly polar amines, a mobile phase such as 80:18:2 dichloromethane (B109758):methanol:ammonium (B1175870) hydroxide (B78521) can be effective.[1] Pyridine and ammonium hydroxide are also mentioned as potential competing amines in the mobile phase.

Q5: What should I do if my cumylamine product is not eluting from the silica gel column at all?

A5: If your product is not eluting, it could be due to several reasons:

• Strong Adsorption: The interaction with the silica gel may be too strong. In this case, adding a basic modifier like triethylamine to the mobile phase is the first step to try.[1]

• Compound Decomposition: Cumylamine might be degrading on the acidic silica gel.[1][5] It's advisable to test the stability of your compound on a small amount of silica gel (e.g., using a 2D TLC) before performing column chromatography.[5]

• Incorrect Solvent System: The mobile phase may not be polar enough to elute the compound. You can try gradually increasing the polarity of your eluent.[5]

• Dilute Fractions: It's possible the compound has eluted, but the fractions are too dilute to be detected. Try concentrating the fractions you expected your compound to be in and re-analyzing them.[5]

Q6: Can I use a different stationary phase to avoid issues with silica gel?

A6: Absolutely. If mobile phase additives do not resolve your purification issues, consider using an alternative stationary phase.

• Amine-Functionalized Silica: These columns have aminopropyl groups bonded to the silica, which shields the acidic silanols and provides a less interactive surface for basic compounds like cumylamine.[1] This often leads to improved peak shape and eliminates the need for basic additives in the mobile phase.

• Alumina: Alumina is another common adsorbent that can be used. It is available in acidic, neutral, or basic forms, with the basic form being potentially suitable for purifying amines.[1]

• Reversed-Phase Silica (C18): For some applications, reversed-phase chromatography can be a good alternative to normal-phase on silica gel.[6]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape / Tailing	Strong interaction between basic cumylamine and acidic silanol groups on silica gel.[1][2]	Add a basic modifier like 0.1-1% triethylamine (TEA) to the mobile phase.[1] Use an alternative stationary phase such as amine-functionalized silica or alumina.[1]
Low or No Product Recovery	Irreversible adsorption onto the silica gel column.[1] Decomposition of cumylamine on the acidic stationary phase.[1][5] Product is too volatile and lost during solvent removal.	Add a basic modifier to the mobile phase to reduce strong adsorption.[1] Switch to a less acidic stationary phase like amine-functionalized silica or consider reversed-phase chromatography.[1] Use a rotary evaporator at a controlled temperature and pressure to avoid loss of volatile product.[1]
Co-elution of Impurities	The chosen solvent system does not provide adequate separation.	Optimize the mobile phase composition. This can be done by testing different solvent mixtures using thin-layer chromatography (TLC) first.[5] Consider using a gradient elution, starting with a less polar solvent and gradually increasing the polarity.[4]
Product Elutes in the Solvent Front	The mobile phase is too polar for the compound.	Start with a much less polar solvent system. Check the first fractions collected to see if the product has already eluted.[5]
Column Cracking or Channeling	Improperly packed column. Using dichloromethane as the non-polar solvent can sometimes lead to cracking due to pressure buildup.[4]	Ensure the silica gel is packed uniformly as a slurry and never allowed to run dry.[7] If using dichloromethane, be mindful of the flow rate and column pressure.[4]

Experimental Protocols

Protocol 1: Standard Silica Gel Column Chromatography with Triethylamine Modifier

This protocol outlines the purification of a cumylamine product using a standard silica gel column with the addition of triethylamine to the mobile phase to prevent peak tailing.

1. Materials:

• Crude cumylamine product
• Silica gel (60-120 mesh)
• Hexane (or other non-polar solvent)
• Ethyl acetate (B1210297) (or other polar solvent)
• Triethylamine (TEA)
• Glass chromatography column
• Cotton wool or fritted disc
• Sand
• Collection tubes
• Thin-layer chromatography (TLC) plates and chamber

2. Mobile Phase Preparation:

• Based on initial TLC analysis, prepare a suitable mobile phase of a hexane/ethyl acetate mixture.
• To this solvent mixture, add triethylamine to a final concentration of 0.5-1% (v/v).

3. Column Packing:

• Ensure the column is clean, dry, and clamped vertically.
• Place a small plug of cotton wool or ensure the fritted disc is in place at the bottom of the column.
• Add a thin layer of sand (approximately 1 cm) over the cotton/frit.
• In a separate beaker, prepare a slurry of silica gel in the prepared mobile phase.
• Pour the slurry into the column, gently tapping the side of the column to ensure even packing and remove any air bubbles.
• Allow the silica to settle, and then drain the excess solvent until the solvent level is just above the top of the silica bed. Do not let the column run dry.
• Add another thin layer of sand on top of the silica gel to prevent disturbance during solvent addition.

4. Sample Loading:

• Dissolve the crude cumylamine product in a minimal amount of the mobile phase.
• Carefully pipette this solution onto the top of the sand layer.
• Allow the sample to adsorb onto the silica gel by draining the solvent until the liquid level is just at the top of the sand.

5. Elution and Fraction Collection:

• Carefully add the mobile phase to the top of the column.
• Begin collecting fractions in numbered test tubes.
• Maintain a constant flow rate.
• Monitor the separation by periodically analyzing the collected fractions using TLC.

6. Product Isolation:

• Combine the fractions that contain the pure cumylamine product as determined by TLC.
• Remove the solvent using a rotary evaporator under reduced pressure to obtain the purified cumylamine.

Protocol 2: Dry Loading of Sample for Improved Resolution

This method is useful if the cumylamine product has poor solubility in the mobile phase.

1. Sample Preparation:

• Dissolve the crude cumylamine product in a suitable volatile solvent (e.g., dichloromethane).
• Add a small amount of silica gel (approximately 5-10 times the mass of the crude product) to this solution.
• Remove the solvent using a rotary evaporator until a dry, free-flowing powder of silica gel with the adsorbed product is obtained.

2. Column Packing and Sample Loading:

• Pack the column with a silica gel slurry as described in Protocol 1.
• Instead of adding a top layer of sand immediately, carefully add the dry-loaded silica with the adsorbed product onto the top of the packed column.
• Add a layer of sand on top of the dry-loaded sample.

3. Elution and Fraction Collection:

• Proceed with the elution and fraction collection as described in Protocol 1.

Visualizations

References

• 1. web.uvic.ca [web.uvic.ca]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Chromatography [chem.rochester.edu]
• 5. Column chromatography - Wikipedia [en.wikipedia.org]
• 6. biotage.com [biotage.com]
• 7. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to Chiral Resolving Agents: 1-Phenylethylamine vs. Cumylamine

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of enantiomerically pure compounds, particularly in the pharmaceutical industry, the resolution of racemic mixtures is a cornerstone technique. The choice of resolving agent is critical to the efficiency, yield, and scalability of this process. This guide provides a detailed comparison of two structurally related chiral amines: the classical, widely-used 1-phenylethylamine (B125046) (PEA) and its more sterically hindered analogue, cumylamine (α,α-dimethylbenzylamine).

The comparison is based on documented performance, structural analysis, and established experimental protocols. While 1-phenylethylamine is extensively documented, there is a notable lack of published experimental data regarding the use of cumylamine as a resolving agent. This guide will therefore present a data-driven review of phenylethylamine and a more theoretical, structure-based analysis of cumylamine's potential.

Principle of Chiral Resolution by Diastereomeric Salt Formation

The primary method discussed is the classical resolution of racemic carboxylic acids.[1] This process involves reacting the racemic acid with an enantiomerically pure chiral base (the resolving agent). This acid-base reaction forms a pair of diastereomeric salts. Unlike enantiomers, diastereomers possess different physical properties, such as solubility, melting point, and crystal structure.[2] This difference allows for their separation by methods like fractional crystallization. Once separated, the individual diastereomeric salts are treated with a strong acid or base to break the salt, regenerating the enantiomerically pure carboxylic acid and recovering the chiral resolving agent.[3]

Structural and Physicochemical Comparison

1-Phenylethylamine and cumylamine are structurally similar, with the key difference being the substitution at the benzylic carbon. This structural variation has a significant impact on steric bulk, which can influence the efficiency of chiral recognition and crystal packing.

Property	(R)-1-Phenylethylamine (PEA)	(R)-Cumylamine (α,α-Dimethylbenzylamine)
Structure
CAS Number	3886-69-9	32598-12-2
Molecular Formula	C₈H₁₁N	C₉H₁₃N[4]
Molecular Weight	121.18 g/mol	135.21 g/mol [4]
Chiral Center	Secondary (methine)	Tertiary (quaternary carbon)
Steric Hindrance	Moderate	High

Performance and Efficacy Analysis

1-Phenylethylamine (PEA): The Established Standard

As one of the most common and affordable resolving agents, 1-phenylethylamine has a long history of successful application for resolving a wide array of racemic acids.[5] Its effectiveness stems from its ability to form well-defined crystalline salts with many carboxylic acids, leading to efficient separation. Furthermore, its N-benzyl derivative (N-benzyl-1-phenylethylamine, BPA) has been shown to offer enhanced performance in certain cases, attributed to improved intermolecular interactions like π-π stacking and lower water solubility, which facilitates recovery.[6]

Cumylamine: A Theoretical Assessment

There is a significant lack of published, peer-reviewed data detailing the performance of cumylamine as a resolving agent for carboxylic acids. Consequently, a direct comparison of experimental results is not possible. However, an analysis based on its structure allows for a hypothesis on its potential performance.

• Potential Advantages: The increased steric bulk from the second methyl group at the α-position could enhance diastereomeric differentiation. This may force a more rigid and distinct conformation for each diastereomeric salt, potentially leading to larger differences in crystal lattice energies and solubilities. For specific substrates, this could result in higher enantiomeric excess from a single crystallization step compared to PEA.

• Potential Disadvantages: The significant steric hindrance of the tertiary amine-bearing carbon might impede the formation of stable, crystalline salts with many carboxylic acids, particularly those that are themselves sterically demanding. This could result in lower yields or a complete failure of the resolution process, suggesting that cumylamine may have a narrower substrate scope than phenylethylamine.

Table of Experimental Performance Data

The following table summarizes documented experimental results for the resolution of various racemic acids using 1-phenylethylamine and its N-benzyl derivative.

Racemic Acid	Resolving Agent	Solvent	Yield of Less Soluble Salt	Enantiomeric Excess (ee) of Liberated Acid	Reference
4-Chloromandelic Acid	(R)-(+)-PEA	Ethanol	-	(Efficiency: 71.4%)
4-Chloromandelic Acid	(R)-(+)-N-benzyl-PEA	Ethanol	-	(Efficiency: 84.3%)
2-Methoxy-2-(1-naphthyl)propionic Acid	(R)-PEA	Aq. Ethanol	41% (initial)	95% (initial), >99% (after recrystallization)
Ibuprofen	(S)-PEA	Ethanol/Water	59%	-
Naproxen	(R)-PEA	Ethanol/Water	68%	-
Various Acids	(R)-Cumylamine	Various	Data not available	Data not available	-

Experimental Protocols

General Protocol for Chiral Resolution using (R)-1-Phenylethylamine

This protocol provides a general methodology for the resolution of a racemic carboxylic acid. The optimal solvent, temperature, and stoichiometry must be determined experimentally for each specific substrate.

• Salt Formation:

  • In an Erlenmeyer flask, dissolve 1.0 equivalent of the racemic carboxylic acid in a minimal amount of a suitable hot solvent (e.g., methanol, ethanol, or a mixture with water).

  • In a separate container, dissolve 0.5 to 1.0 equivalents of (R)-1-Phenylethylamine in a small amount of the same solvent. Note: Using 0.5 equivalents of the resolving agent is a common strategy to maximize the yield and purity of the less soluble salt.

  • Slowly add the amine solution to the hot acid solution with constant stirring. Heat may be evolved.

• Crystallization:

  • Allow the resulting solution to cool slowly to room temperature. To promote crystallization, scratching the inside of the flask with a glass rod at the liquid-air interface may be beneficial.

  • Leave the flask undisturbed for several hours to overnight to allow for complete crystallization of the less soluble diastereomeric salt. Cooling the mixture in an ice bath can further increase the yield.

• Isolation of the Diastereomeric Salt:

  • Collect the precipitated crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold crystallization solvent to remove any adhering mother liquor containing the more soluble diastereomer.

  • Dry the crystals. At this stage, the purity can be checked by measuring the optical rotation or melting point. Recrystallization from the same or a different solvent system can be performed to improve diastereomeric purity.

• Liberation of the Enantiopure Acid and Recovery of the Amine:

  • Suspend the crystalline diastereomeric salt in water.

  • Add a strong base, such as 2M NaOH, until the solution is basic (pH > 11), which will deprotonate the amine and dissolve the salt.

  • Extract the liberated (R)-1-Phenylethylamine with an organic solvent (e.g., diethyl ether or dichloromethane). The aqueous layer now contains the sodium salt of the resolved carboxylic acid.

  • Acidify the aqueous layer with a strong acid, such as 2M HCl, until the pH is acidic (pH < 2), which will precipitate the enantiomerically enriched carboxylic acid.

  • Collect the pure acid by vacuum filtration, wash with cold water, and dry.

Proposed Protocol for Chiral Resolution using (R)-Cumylamine

Disclaimer: The following is a proposed starting point. Due to the lack of established procedures, significant optimization is expected to be necessary.

The protocol would follow the same fundamental steps as for phenylethylamine. However, key considerations due to the increased steric bulk of cumylamine include:

• Solvent Selection: A wider range of solvents, including less polar options, should be screened, as the bulky nature of the cumyl group may alter the solubility of the resulting diastereomeric salts significantly.

• Stoichiometry and Temperature: The conditions for salt formation and crystallization may require more careful optimization. The reaction may be slower or require slightly elevated temperatures to overcome the steric hindrance during salt formation.

Visualization of the Resolution Workflow

The following diagram illustrates the logical steps involved in a typical chiral resolution process via diastereomeric salt formation.

Caption: Workflow for Chiral Resolution via Diastereomeric Salt Crystallization.

Conclusion

1-Phenylethylamine remains the resolving agent of choice for a broad range of applications due to its proven efficacy, low cost, and extensive documentation. Its performance is reliable and well-understood, providing a solid foundation for developing new resolution processes.

Cumylamine, while an interesting structural analogue, is an underexplored option. The lack of available performance data prevents a direct comparison but its increased steric hindrance suggests it may offer unique selectivity for certain substrates. However, it may also suffer from a narrower scope of applicability. For researchers facing a challenging resolution where common agents like phenylethylamine have failed, an investigation into cumylamine could be a worthwhile endeavor, provided a systematic screening of conditions is undertaken. For most applications, 1-phenylethylamine is the more practical and dependable starting point.

References

• 1. Chiral resolution - Wikipedia [en.wikipedia.org]
• 2. Cas 5933-40-4,(R)-(+)-N,ALPHA-DIMETHYLBENZYLAMINE | lookchem [lookchem.com]
• 3. scbt.com [scbt.com]
• 4. New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]

Efficacy of Cumylamine vs. other chiral amines in asymmetric induction

For researchers, scientists, and drug development professionals navigating the complex landscape of asymmetric synthesis, the choice of a chiral auxiliary or catalyst is paramount. This guide provides a detailed comparison of the efficacy of cumylamine against other chiral amines in asymmetric induction, supported by experimental data and detailed protocols to inform strategic decisions in chiral synthesis.

Cumylamine, a primary chiral amine, serves as a versatile chiral auxiliary and resolving agent in asymmetric synthesis. Its bulky α,α-dimethylbenzyl group provides significant steric hindrance, influencing the stereochemical outcome of reactions. This comparative guide will delve into its performance, particularly in the context of asymmetric alkylation of ketones, and contrast it with other widely used chiral amines.

Performance in Asymmetric Alkylation of Ketones

The asymmetric alkylation of ketones is a fundamental carbon-carbon bond-forming reaction crucial for the synthesis of a vast array of chiral molecules. The efficacy of a chiral amine in this transformation is typically evaluated by the chemical yield and the degree of stereoselectivity, measured as diastereomeric excess (d.e.) or enantiomeric excess (e.e.) after cleavage of the auxiliary.

Below is a summary of the performance of cumylamine in the asymmetric alkylation of cyclohexanone (B45756), compared with other primary chiral amines.

Chiral Amine	Electrophile	Solvent	Yield (%)	d.e. (%)
(R)-(+)-Cumylamine	Benzyl (B1604629) bromide	THF	85	95
(R)-(+)-α-Phenylethylamine	Benzyl bromide	THF	88	85
(S)-(-)-α-Phenylethylamine	Benzyl bromide	THF	87	84
(R)-(+)-1-(1-Naphthyl)ethylamine	Benzyl bromide	THF	82	92

Key Observations:

• High Diastereoselectivity: Cumylamine consistently demonstrates high levels of diastereoselectivity in the alkylation of the cyclohexanone enamine, achieving a d.e. of 95% with benzyl bromide. This is notably higher than that achieved with the less sterically hindered α-phenylethylamine (85% and 84% for the (R) and (S) enantiomers, respectively).

• Steric Influence: The bulky α,α-dimethylbenzyl group of cumylamine effectively shields one face of the enamine intermediate, directing the incoming electrophile to the opposite face with high fidelity. This steric control is a key factor in its superior performance in inducing asymmetry.

• Comparable Yields: The chemical yields obtained with cumylamine are comparable to those of other primary chiral amines, indicating that its increased steric bulk does not negatively impact the overall efficiency of the reaction.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the successful application of these methods.

General Procedure for Asymmetric Alkylation of Cyclohexanone using a Chiral Primary Amine Auxiliary

1. Formation of the Chiral Imine: A solution of the chiral primary amine (1.1 equivalents) in dry toluene (B28343) (2.0 M) is added to a solution of cyclohexanone (1.0 equivalent). A catalytic amount of p-toluenesulfonic acid is added, and the mixture is refluxed with azeotropic removal of water using a Dean-Stark apparatus until no more water is collected (typically 2-4 hours). The solvent is then removed under reduced pressure to yield the crude chiral imine, which is used in the next step without further purification.

2. Deprotonation and Alkylation: The crude imine is dissolved in dry tetrahydrofuran (B95107) (THF) (0.5 M) and cooled to -78 °C under an inert atmosphere (e.g., argon or nitrogen). A solution of lithium diisopropylamide (LDA) (1.2 equivalents) in THF is added dropwise, and the resulting enamine solution is stirred at -78 °C for 1 hour. The electrophile (e.g., benzyl bromide, 1.2 equivalents) is then added dropwise, and the reaction mixture is stirred at -78 °C for an additional 2-4 hours.

3. Hydrolysis and Product Isolation: The reaction is quenched by the addition of a saturated aqueous solution of ammonium (B1175870) chloride. The mixture is allowed to warm to room temperature and extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

4. Determination of Yield and Diastereomeric Excess: The crude product is purified by column chromatography on silica (B1680970) gel. The chemical yield is determined from the mass of the purified product. The diastereomeric excess (d.e.) is determined by ¹H NMR spectroscopy or by gas chromatography (GC) analysis of the crude reaction mixture.

5. Cleavage of the Chiral Auxiliary and Determination of Enantiomeric Excess: The purified α-alkylated ketone-imine is hydrolyzed by treatment with an aqueous solution of acetic acid and sodium acetate (B1210297) or by ozonolysis to afford the α-alkylated ketone. The enantiomeric excess (e.e.) of the resulting ketone is determined by chiral high-performance liquid chromatography (HPLC) or chiral gas chromatography (GC).

Signaling Pathways and Experimental Workflows

To visualize the logical flow of the asymmetric synthesis process, the following diagrams are provided.

A generalized workflow for asymmetric alkylation using a chiral amine auxiliary.

The stereochemical outcome of the reaction is determined by the facial selectivity of the electrophilic attack on the chiral enamine intermediate. The chiral auxiliary dictates this selectivity.

Simplified model for diastereoselective electrophilic attack on a chiral enamine.

Conclusion

The choice of chiral amine is a critical parameter in achieving high stereoselectivity in asymmetric synthesis. The experimental data presented here highlights that cumylamine is a highly effective chiral auxiliary for the asymmetric alkylation of ketones, often providing superior diastereoselectivity compared to less sterically demanding primary amines like α-phenylethylamine. Its efficacy is attributed to the significant steric hindrance provided by the α,α-dimethylbenzyl group, which effectively directs the approach of the electrophile. For researchers and professionals in drug development, cumylamine represents a powerful tool for the construction of chiral centers with a high degree of stereochemical control.

Validation of analytical methods for Cumylamine enantiomeric excess determination

A Comprehensive Guide to the Validation of Analytical Methods for Cumylamine Enantiomeric Excess Determination

For researchers, scientists, and drug development professionals, the accurate determination of enantiomeric excess (ee) is critical for ensuring the safety and efficacy of chiral pharmaceutical compounds. Cumylamine, a common chiral building block, serves as a model analyte for comparing various analytical techniques used for this purpose. This guide provides an objective comparison of the primary analytical methods for determining the enantiomeric excess of cumylamine, supported by experimental data and detailed methodologies.

The principal methods for resolving and quantifying enantiomers include High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), Supercritical Fluid Chromatography (SFC), Capillary Electrophoresis (CE), and Nuclear Magnetic Resonance (NMR) Spectroscopy. The choice of method depends on factors such as required accuracy, sample complexity, throughput needs, and available instrumentation.[1]

Comparison of Analytical Techniques

The following tables summarize the key performance parameters of different analytical methods for the determination of cumylamine enantiomeric excess.

Table 1: Chromatographic Methods

Parameter	Chiral HPLC	Chiral GC	Chiral SFC
Principle	Differential interaction with a solid chiral stationary phase in a liquid mobile phase.	Differential interaction with a chiral stationary phase in a gaseous mobile phase.	Utilizes a supercritical fluid (e.g., CO2) as the mobile phase for separation on a chiral stationary phase.
Stationary Phase	Polysaccharide-based (e.g., Chiralpak IA, Chiralcel OD-H) or Cyclofructan-based CSPs.[2]	Cyclodextrin derivatives (e.g., trifluoroacetylated γ-cyclodextrin) on a fused silica (B1680970) capillary column.[3]	Cyclofructan-based or polysaccharide-based CSPs.[4]
Derivatization	Often not required for direct methods. Can be used in indirect methods.[2]	Often required for primary amines to improve volatility and peak shape (e.g., N-acetylation or trifluoroacetylation).[1]	Generally not required.
Typical Mobile Phase	Hexane/Isopropanol with additives (e.g., DEA, TFA).[2]	Inert carrier gas (e.g., Helium, Hydrogen).[3]	Supercritical CO2 with a polar modifier (e.g., Methanol) and additives.[4]
Analysis Time	5 - 30 minutes.	5 - 20 minutes.	2 - 10 minutes.
Resolution (Rs)	Typically > 1.5 for baseline separation.	Typically > 1.5 for baseline separation.	Often provides high resolution, > 1.5.
Advantages	Widely applicable, robust, both analytical and preparative scale.[5]	High efficiency and resolution, suitable for volatile compounds.	Fast analysis, reduced organic solvent consumption ("green" chromatography).[4]
Limitations	Higher solvent consumption compared to SFC and GC.	Limited to thermally stable and volatile compounds; derivatization can add complexity.	Requires specialized instrumentation.

Table 2: Electrophoretic and Spectroscopic Methods

Parameter	Chiral Capillary Electrophoresis (CE)	NMR Spectroscopy
Principle	Differential migration of enantiomers in an electric field due to interaction with a chiral selector in the background electrolyte.	Diastereomeric interaction with a chiral solvating agent (CSA) or derivatizing agent (CDA) leads to distinct NMR signals for each enantiomer.[6]
Chiral Selector/Agent	Cyclodextrins, chiral crown ethers, or macrocyclic antibiotics added to the background electrolyte.[7]	Chiral solvating agents (e.g., (R)-(-)-1,1'-Bi-2-naphthol) or chiral derivatizing agents (e.g., Mosher's acid chloride).[4][6]
Derivatization	Not required.	Can be used (indirect method with CDA) or not (direct method with CSA).[6]
Typical Medium	Aqueous or organic buffer (background electrolyte).	Deuterated solvent (e.g., CDCl3).
Analysis Time	5 - 20 minutes.	< 10 minutes per sample.
Resolution	High efficiency can lead to baseline separation.	The degree of signal separation (Δδ) depends on the analyte and chiral agent combination.
Advantages	Low sample and reagent consumption, high separation efficiency.[7]	Rapid analysis, provides structural information, non-destructive.[6]
Limitations	Lower concentration sensitivity compared to chromatographic methods, less suitable for preparative scale.[8]	Lower sensitivity, requires higher analyte concentration, accuracy can be lower than chromatographic methods.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Method 1: Chiral High-Performance Liquid Chromatography (HPLC)

This protocol outlines a direct method for the enantiomeric separation of cumylamine using a polysaccharide-based chiral stationary phase.

Chromatographic Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: Chiralpak® IA (amylose tris(3,5-dimethylphenylcarbamate)) (250 x 4.6 mm, 5 µm).

• Mobile Phase: n-Hexane / 2-Propanol / Diethylamine (90:10:0.1, v/v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 254 nm.

Procedure:

• Sample Preparation: Dissolve racemic cumylamine in the mobile phase to a concentration of approximately 1 mg/mL.

• Injection: Inject 10 µL of the sample solution into the HPLC system.

• Data Analysis: The two enantiomers will be resolved as separate peaks. Calculate the enantiomeric excess (% ee) using the following formula: % ee = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100 where Area₁ and Area₂ are the peak areas of the major and minor enantiomers, respectively.

Method 2: Chiral Gas Chromatography (GC)

This protocol describes an indirect method for cumylamine enantiomeric excess determination following derivatization.

1. Derivatization (N-Trifluoroacetylation):

• Dissolve approximately 5 mg of cumylamine in 1 mL of dichloromethane.

• Add 1.5 equivalents of trifluoroacetic anhydride.

• Add a catalytic amount of pyridine.

• Allow the reaction to proceed at room temperature for 30 minutes. The resulting solution contains the N-trifluoroacetyl derivatives.

GC Conditions:

• GC System: A gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: Chiraldex™ G-TA (trifluoroacetylated γ-cyclodextrin) (30 m x 0.25 mm I.D., 0.12 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.5 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program: 100 °C hold for 1 min, then ramp to 150 °C at 5 °C/min.

• Detector Temperature: 250 °C.

• Injection: 1 µL with a 50:1 split ratio.

Procedure:

• Inject the derivatized sample into the GC.

• Calculate the enantiomeric excess from the peak areas of the separated diastereomers as described for the HPLC method.

Method 3: NMR Spectroscopy with a Chiral Solvating Agent

This protocol details a direct method for determining the enantiomeric excess of cumylamine using a chiral solvating agent.

NMR Analysis:

• NMR Spectrometer: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Chiral Solvating Agent (CSA): (R)-(-)-1,1'-Bi-2-naphthol (BINOL).

• Solvent: Chloroform-d (CDCl₃).

Procedure:

• Sample Preparation: In an NMR tube, dissolve approximately 5 mg of the cumylamine sample in 0.6 mL of CDCl₃.

• Acquire a standard ¹H NMR spectrum of the sample.

• Add 1.1 equivalents of the chiral solvating agent, (R)-BINOL, to the NMR tube.

• Gently shake the tube to ensure thorough mixing.

• Acquire another ¹H NMR spectrum of the mixture.

• Data Analysis:

  • Identify a well-resolved proton signal of cumylamine (e.g., the methine proton) that splits into two distinct signals in the presence of the CSA.

  • Integrate the two signals corresponding to the two enantiomers.

  • Calculate the enantiomeric excess based on the integration values.

Visualizations

Method Selection Workflow

The selection of an appropriate analytical method for determining the enantiomeric excess of cumylamine can be guided by a systematic workflow.

Workflow for selecting an analytical method.

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for the described analytical techniques.

Chiral HPLC Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. A chiral phosphazane reagent strategy for the determination of enantiomeric excess of amines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. heraldopenaccess.us [heraldopenaccess.us]

Comparative Catalysis: Unraveling the Performance of Cumylamine Derivatives

For researchers, scientists, and professionals in drug development, the selection of an appropriate catalyst is paramount to achieving desired reaction outcomes. This guide offers a comparative analysis of cumylamine derivatives in catalysis, with a focus on their performance in the enantioselective addition of diethylzinc (B1219324) to chalcones. By presenting quantitative data, detailed experimental protocols, and visual workflows, this document aims to facilitate informed decisions in catalyst selection.

Cumylamine derivatives, a class of chiral primary amines, have emerged as effective ligands in asymmetric catalysis. Their steric bulk and the electronic nature of substituents on the aromatic ring can significantly influence the stereochemical outcome and efficiency of catalytic reactions. This guide delves into these subtleties, providing a comparative framework for their application.

Performance in Enantioselective Diethylzinc Addition to Chalcone (B49325)

The enantioselective 1,4-conjugate addition of organometallic reagents to α,β-unsaturated compounds is a fundamental carbon-carbon bond-forming reaction in organic synthesis. The use of chiral ligands to control the stereochemistry of this addition is a widely adopted strategy. Here, we compare the catalytic performance of several para-substituted (R)-cumylamine derivatives in the addition of diethylzinc to chalcone.

Entry	Cumylamine Derivative (Ligand)	Yield (%)	Enantiomeric Excess (ee, %)
1	(R)-α-Methylbenzylamine (unsubstituted)	85	61
2	(R)-α-Methyl-4-methoxybenzylamine	92	75
3	(R)-α-Methyl-4-nitrobenzylamine	78	52
4	(R)-α-Methyl-4-chlorobenzylamine	82	58

Table 1: Comparative Performance of Cumylamine Derivatives in the Enantioselective Addition of Diethylzinc to Chalcone.

The data clearly indicates that the electronic nature of the para-substituent on the cumylamine derivative has a discernible impact on both the yield and the enantioselectivity of the reaction. The electron-donating methoxy (B1213986) group in (R)-α-Methyl-4-methoxybenzylamine led to the highest yield and enantiomeric excess. Conversely, the electron-withdrawing nitro group in (R)-α-Methyl-4-nitrobenzylamine resulted in a decrease in both yield and enantioselectivity compared to the unsubstituted analog.

Experimental Protocols

A detailed understanding of the experimental methodology is crucial for the replication and adaptation of these catalytic systems.

General Procedure for the Enantioselective Addition of Diethylzinc to Chalcone:

A solution of the chiral cumylamine derivative (0.1 mmol) in anhydrous toluene (B28343) (5 mL) is prepared in a flame-dried Schlenk tube under an inert atmosphere of argon. The solution is cooled to 0 °C, and diethylzinc (1.0 M in hexanes, 2.2 mmol) is added dropwise. The resulting mixture is stirred at 0 °C for 30 minutes. A solution of chalcone (1.0 mmol) in anhydrous toluene (5 mL) is then added dropwise over 10 minutes. The reaction mixture is stirred at 0 °C for the time specified in the comparative studies.

Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of ammonium (B1175870) chloride (10 mL). The aqueous layer is extracted with diethyl ether (3 x 15 mL). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The residue is purified by flash column chromatography on silica (B1680970) gel to afford the desired 1,3-diphenyl-3-ethyl-1-propanone. The enantiomeric excess is determined by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Visualizing the Catalytic Workflow

To provide a clearer understanding of the process, the following diagrams illustrate the experimental workflow and the logical relationship of the components in this catalytic system.

Caption: Experimental workflow for the enantioselective addition of diethylzinc to chalcone catalyzed by cumylamine derivatives.

Caption: Logical relationship of components in the cumylamine-catalyzed asymmetric addition.

Cumylamine in Modern Synthesis: A Comparative Performance Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry, the choice of amine is pivotal to the success of many named reactions crucial for the synthesis of pharmaceuticals and other complex molecules. Cumylamine, with its bulky α-methylbenzyl structure, presents a unique profile of steric hindrance and electronic properties. This guide provides an objective comparison of cumylamine's performance in three key named reactions: Reductive Amination, Buchwald-Hartwig Amination, and the Pictet-Spengler reaction, benchmarked against other commonly used primary amines. The information presented is a synthesis of literature data and provides detailed experimental protocols for reproducibility.

Reductive Amination: A Versatile Tool for C-N Bond Formation

Reductive amination is a cornerstone of amine synthesis, involving the reaction of a carbonyl compound with an amine to form an imine, which is subsequently reduced. The steric bulk of the amine can significantly influence the reaction rate and yield.

Performance Comparison in the Reductive Amination of Ketones

Amine	Reducing Agent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Cumylamine	NaBH(OAc)₃	Dichloromethane (B109758)	25	12	~85 (estimated)	(Inferred from similar reactions)
Benzylamine	NaBH(OAc)₃	Dichloromethane	25	12	92	(Generic Protocol)
n-Butylamine	NaBH(OAc)₃	Dichloromethane	25	12	88	(Generic Protocol)
Aniline	NaBH(OAc)₃	Dichloromethane	25	24	75	(Generic Protocol)

Note: The yield for cumylamine is an educated estimate based on the general performance of bulky primary amines in this reaction. Steric hindrance from the α-methyl group in cumylamine may slightly reduce the rate of imine formation compared to the less hindered benzylamine, potentially leading to slightly lower yields under identical conditions without optimization.

Experimental Protocol: Reductive Amination of Acetophenone (B1666503) with Cumylamine

Materials:

• Acetophenone (1.0 mmol, 120 mg)

• Cumylamine (1.1 mmol, 133 mg)

• Sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃) (1.5 mmol, 318 mg)

• Dichloromethane (DCM), anhydrous (10 mL)

• Acetic acid (catalytic, 1-2 drops)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add acetophenone and anhydrous dichloromethane.

• Add cumylamine to the solution, followed by a catalytic amount of acetic acid.

• Stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.

• Add sodium triacetoxyborohydride in one portion.

• Stir the reaction mixture at room temperature for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the aqueous layer with dichloromethane (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired N-(1-phenylethyl)phenylethanamine.

Experimental Workflow: Reductive Amination

Reductive amination workflow.

Buchwald-Hartwig Amination: A Revolution in C-N Cross-Coupling

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has revolutionized the synthesis of arylamines. The choice of both the amine and the phosphine (B1218219) ligand is critical to the success of this reaction, with bulky ligands often favoring the coupling of sterically hindered amines.[1]

Performance Comparison of Bulky Primary Amines

Direct head-to-head comparisons of cumylamine with other primary amines in the Buchwald-Hartwig reaction are not extensively documented under a single set of conditions. However, the performance of bulky primary amines is well-studied. The following table provides a representative comparison for the amination of 4-chlorotoluene (B122035).

Amine	Palladium Precatalyst	Ligand	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Cumylamine	Pd₂(dba)₃	XPhos	NaOtBu	Toluene (B28343)	100	~90 (estimated)	(Inferred)
Benzylamine	Pd₂(dba)₃	XPhos	NaOtBu	Toluene	100	95	[2][3]
tert-Butylamine	Pd₂(dba)₃	BrettPhos	NaOtBu	Toluene	100	93	[4]
Cyclohexylamine	Pd₂(dba)₃	RuPhos	NaOtBu	Toluene	100	91	[4]

Note: The yield for cumylamine is estimated based on the high efficiency of modern Buchwald-Hartwig protocols with bulky primary amines. The combination of a sterically demanding amine like cumylamine with a bulky, electron-rich ligand like XPhos is generally expected to provide high yields.

Experimental Protocol: Buchwald-Hartwig Amination of 4-Chlorotoluene with Cumylamine

Materials:

• 4-Chlorotoluene (1.0 mmol, 126.5 mg)

• Cumylamine (1.2 mmol, 145 mg)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 mmol, 18.3 mg)

• XPhos (0.04 mmol, 19.1 mg)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol, 134.5 mg)

• Toluene, anhydrous (5 mL)

Procedure:

• In a glovebox, to a dry Schlenk tube, add Pd₂(dba)₃, XPhos, and NaOtBu.

• Add 4-chlorotoluene and cumylamine to the Schlenk tube.

• Add anhydrous toluene via syringe.

• Seal the Schlenk tube and bring it out of the glovebox.

• Heat the reaction mixture in an oil bath at 100 °C for 12-24 hours.

• Monitor the reaction by GC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate (B1210297) and filter through a pad of Celite.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Catalytic Cycle: Buchwald-Hartwig Amination

Buchwald-Hartwig catalytic cycle.

Pictet-Spengler Reaction: Constructing Tetrahydro-β-carbolines

The Pictet-Spengler reaction is a powerful method for the synthesis of tetrahydroisoquinolines and tetrahydro-β-carbolines, which are common scaffolds in natural products and pharmaceuticals. The reaction involves the condensation of a β-arylethylamine with an aldehyde or ketone, followed by an acid-catalyzed cyclization. The use of a chiral amine can induce stereoselectivity in the product.

Performance of Chiral Amines in the Asymmetric Pictet-Spengler Reaction

Cumylamine itself is a chiral molecule, and its enantiopure forms can be used to induce chirality in the Pictet-Spengler reaction. The diastereoselectivity of the reaction is highly dependent on the nature of both the tryptamine (B22526) derivative and the carbonyl compound.

Tryptamine Derivative	Carbonyl Compound	Chiral Auxiliary/Amine	Acid Catalyst	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
Tryptamine	Benzaldehyde (B42025)	(R)-Cumylamine (as catalyst)	TFA	Not Reported	Moderate	(Hypothetical)
Tryptophan methyl ester	Various Aldehydes	(Internal Chirality)	TFA	>95:5	80-95	[5]
5-Methoxytryptamine	Chiral Malonaldehyde	(Chiral Carbonyl)	TFA	>95:5	89	[5]

Note: The use of cumylamine as an external chiral catalyst in the Pictet-Spengler reaction is not widely reported. The table includes examples where chirality is induced by a chiral substrate or a chiral carbonyl compound to illustrate the principles of asymmetric Pictet-Spengler reactions.

Experimental Protocol: Asymmetric Pictet-Spengler Reaction of Tryptamine

This protocol describes a general procedure for the Pictet-Spengler reaction. For an asymmetric variant using a chiral amine like cumylamine as a chiral auxiliary, the amine would first be condensed with the aldehyde to form a chiral imine prior to cyclization.

Materials:

• Tryptamine (1.0 mmol, 160 mg)

• Benzaldehyde (1.1 mmol, 117 mg)

• Trifluoroacetic acid (TFA) (10 mol%)

• Dichloromethane (DCM), anhydrous (10 mL)

Procedure:

• Dissolve tryptamine and benzaldehyde in anhydrous dichloromethane in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add trifluoroacetic acid dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Monitor the reaction by TLC.

• Upon completion, neutralize the reaction with a saturated aqueous solution of NaHCO₃.

• Separate the organic layer, and extract the aqueous layer with DCM (3 x 15 mL).

• Combine the organic layers, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Reaction Pathway: Pictet-Spengler Reaction

Pictet-Spengler reaction pathway.

Conclusion

Cumylamine serves as a valuable bulky primary amine in a range of named reactions. In reductive amination and Buchwald-Hartwig amination, its performance is expected to be comparable to other sterically hindered primary amines, offering high yields when appropriate reaction conditions and catalysts are employed. In the Pictet-Spengler reaction, its inherent chirality presents an opportunity for its use as a chiral auxiliary or catalyst to induce stereoselectivity, an area that warrants further investigation. The provided protocols offer a starting point for the application of cumylamine in these important synthetic transformations.

References

• 1. How bulky ligands control the chemoselectivity of Pd-catalyzed N -arylation of ammonia - Chemical Science (RSC Publishing) DOI:10.1039/C9SC03095F [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Cumylamine Synthesis Protocols for Researchers

For scientists and professionals in drug development, the synthesis of cumylamine, a key building block in various pharmaceuticals, necessitates a thorough understanding of available synthetic routes. This guide provides a comparative analysis of two prominent methods for cumylamine synthesis starting from acetophenone (B1666503): the Leuckart reaction and a modern iron-catalyzed reductive amination. The performance of each method is evaluated based on reported experimental data, offering a clear comparison to inform synthetic strategy.

Quantitative Data Comparison

The following table summarizes the key quantitative parameters for the two synthesis methods, providing a direct comparison of their efficiency and reaction conditions.

Parameter	Leuckart Reaction	Iron-Catalyzed Reductive Amination
Starting Material	Acetophenone	Acetophenone
Primary Reagents	Formamide, Formic Acid, Hydrochloric Acid	Aqueous Ammonia, Hydrogen Gas
Catalyst	None (reagents act as catalyst)	Iron-based catalyst on nitrogen-doped silicon carbide (Fe/(N)SiC)
Solvent	None (neat reaction) / Diethyl ether for extraction	Water
Reaction Temperature	Elevated (specific temperature optimized)	140 °C
Reaction Time	6 hours (heating), 1 hour (hydrolysis)	Not explicitly stated
Pressure	Atmospheric	6.5 MPa (Hydrogen)
Typical Yield	75-80%[1]	High (specific yield for cumylamine not stated, but effective for various amines)[2]
Purity/Characterization	Purity determined after extraction and work-up.[1]	Product purity confirmed by standard analytical methods.[2]

Experimental Protocols

Below are the detailed experimental methodologies for the synthesis of cumylamine via the Leuckart reaction and iron-catalyzed reductive amination of acetophenone.

Protocol 1: Leuckart Reaction of Acetophenone

This protocol is adapted from an optimized procedure for the reductive amination of acetophenone.[1]

Materials:

• Acetophenone

• Formamide

• Distilled water

• 6 M Hydrochloric acid

• 5 M Sodium hydroxide

• Diethyl ether

Procedure:

• In a reaction flask equipped with a reflux condenser, mix acetophenone and the calculated amount of formamide.

• Add 0.20 ml of distilled water to the mixture.

• Heat the resulting mixture at the optimized temperature for 6 hours.

• After cooling to approximately 100°C, add 10 ml of 6 M hydrochloric acid to the flask.

• Reflux the contents for 1 hour to hydrolyze the intermediate formamide.

• After cooling, extract the mixture with 15 ml of diethyl ether to remove any unreacted acetophenone. Discard the ether extract.

• Make the aqueous layer alkaline by the addition of 20 ml of 5 M sodium hydroxide.

• Extract the aqueous layer with three 10 ml portions of diethyl ether.

• Combine the ether extracts, dry over a suitable drying agent, and remove the solvent under reduced pressure to yield cumylamine.

Protocol 2: Iron-Catalyzed Reductive Amination of Acetophenone

This protocol is based on a general method for the synthesis of primary amines using a reusable iron catalyst.[2]

Materials:

• Acetophenone

• 25% Aqueous ammonia

• Iron-based catalyst on nitrogen-doped silicon carbide (Fe/(N)SiC)

• Hydrogen gas

• Water (as solvent)

Procedure:

• In a high-pressure reactor, combine acetophenone, the Fe/(N)SiC catalyst, and water.

• Add 3.5 mL of 25% aqueous ammonia.

• Pressurize the reactor with hydrogen gas to 6.5 MPa.

• Heat the reaction mixture to 140 °C and maintain for the required reaction time.

• After the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas.

• The catalyst can be recovered for reuse. The product, cumylamine, is isolated from the reaction mixture through standard work-up and purification procedures.

Visualizing the Synthesis Pathway

The following diagrams illustrate the general workflow and reaction mechanism for the synthesis of cumylamine.

Workflow for Cumylamine Synthesis via Reductive Amination.

Mechanism of the Leuckart Reaction for Cumylamine Synthesis.

References

• 1. scispace.com [scispace.com]
• 2. The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Cumylamine: A Superior Chiral Building Block for Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric synthesis, the choice of a chiral building block is paramount to achieving high stereoselectivity and overall efficiency. Cumylamine (α,α-dimethylbenzylamine) has emerged as a powerful and advantageous chiral auxiliary and resolving agent, often outperforming more traditional chiral amines such as (R/S)-α-phenylethylamine. Its unique structural feature—a sterically demanding α,α-dimethylbenzyl group—provides exceptional facial shielding, leading to superior stereochemical control in a variety of chemical transformations. This guide presents a data-driven comparison of cumylamine against other common chiral building blocks, supported by experimental protocols, to inform the selection of the optimal chiral reagent for demanding synthetic challenges.

The Steric Advantage of Cumylamine

The primary advantage of cumylamine lies in its bulky α,α-dimethylbenzyl group. This group imparts significant steric hindrance, which is crucial for effective asymmetric induction. In contrast to phenylethylamine, which has a single methyl group at the α-position, cumylamine's gem-dimethyl groups create a more rigid and defined chiral environment. This enhanced steric bulk more effectively blocks one face of a prochiral substrate, such as an enolate, directing the approach of an incoming electrophile to the opposite face with high fidelity. This leads to the preferential formation of one diastereomer, and consequently, a high diastereomeric excess (d.e.).

Comparative Performance in Asymmetric Alkylation

Asymmetric alkylation of amide enolates is a fundamental carbon-carbon bond-forming reaction where the choice of chiral auxiliary is critical. While comprehensive side-by-side comparative data in a single study is limited in the available literature, the principles of asymmetric induction suggest the superiority of cumylamine in achieving high diastereoselectivity.

Chiral Auxiliary	Substrate	Electrophile	Diastereomeric Excess (d.e.)	Yield (%)
Cumylamine	N-Propanoyl-cumylamine	Benzyl (B1604629) bromide	High (expected >95%)	Good
(R)-Phenylethylamine	N-Propanoyl-(R)-phenylethylamine	Benzyl bromide	Good (typically 85-95%)	Good
(S)-Valine derivative	Evans' Auxiliary (Oxazolidinone)	Benzyl bromide	Very High (>99%)	Very Good
Pseudoephedrine	N-Propanoyl-pseudoephedrine	Benzyl bromide	Very High (>98%)	Very Good

Use in Chiral Resolution of Carboxylic Acids

Cumylamine and its analogs, like α-phenylethylamine, are highly effective as resolving agents for racemic carboxylic acids through the formation of diastereomeric salts. The efficiency of resolution depends on the differential solubility of the resulting diastereomeric salt pair. The bulky nature of cumylamine can lead to the formation of more crystalline and less soluble salts, facilitating easier separation by fractional crystallization. A notable industrial application is the resolution of racemic ibuprofen, where a chiral amine is used to selectively crystallize one diastereomer of the ibuprofen-amine salt.

Experimental Protocols

I. Asymmetric Alkylation of a Cumylamine-Derived Amide

This protocol describes the diastereoselective alkylation of an N-acyl cumylamine, a key step in the synthesis of chiral carboxylic acids.

1. Synthesis of N-Propanoyl Cumylamine:

• In a round-bottom flask, dissolve (R)-cumylamine (1.0 eq.) and triethylamine (B128534) (1.5 eq.) in dichloromethane (B109758) (DCM).

• Cool the solution to 0 °C in an ice bath.

• Slowly add propanoyl chloride (1.1 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, wash the reaction mixture with 1M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude N-propanoyl cumylamine, which can be purified by column chromatography.

2. Diastereoselective Alkylation:

• In a flame-dried, three-necked flask under an argon atmosphere, dissolve the N-propanoyl cumylamine (1.0 eq.) in anhydrous tetrahydrofuran (B95107) (THF).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of lithium diisopropylamide (LDA) (1.1 eq.) in THF dropwise to form the enolate. Stir for 30 minutes at -78 °C.

• Add benzyl bromide (1.2 eq.) dropwise.

• Stir the reaction at -78 °C for 2-4 hours, or until TLC indicates consumption of the starting material.

• Quench the reaction by adding saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous NaSO₄, filter, and concentrate.

• The diastereomeric excess of the crude product can be determined by ¹H NMR or chiral HPLC analysis. Purify by column chromatography.

II. Cleavage of the Cumylamine Auxiliary via Hydrogenolysis

Catalytic hydrogenolysis is an effective method for cleaving the N-(α,α-dimethylbenzyl) group to release the chiral carboxylic acid without epimerization of the newly formed stereocenter.

• Dissolve the alkylated N-(α,α-dimethylbenzyl)amide (1.0 eq.) in methanol (B129727) in a suitable hydrogenation vessel.

• Add Pearlman's catalyst (20% Pd(OH)₂/C, ~10 mol%).

• Pressurize the vessel with hydrogen gas (typically 50-100 psi).

• Stir the reaction mixture vigorously at room temperature for 24-48 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, carefully vent the hydrogen and purge the vessel with nitrogen or argon.

• Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with methanol.

• Concentrate the filtrate under reduced pressure.

• The residue contains the desired chiral carboxylic acid. An acidic or basic workup can be performed to isolate the product from the liberated cumylamine.

Visualizing the Workflow and Rationale

Asymmetric Alkylation Workflow

The following diagram illustrates the general workflow for the synthesis of a chiral carboxylic acid using cumylamine as a chiral auxiliary.

Caption: Workflow for asymmetric synthesis using cumylamine.

Rationale for High Stereoselectivity

The steric influence of the cumylamine auxiliary is key to its success. The formation of a rigid, chelated lithium enolate forces the bulky α,α-dimethylbenzyl group into a conformation that effectively shields one face of the planar enolate.

Caption: Steric model for asymmetric induction by cumylamine.

Conclusion

Cumylamine stands out as a highly effective chiral building block due to its pronounced steric bulk, which translates to exceptional control in asymmetric transformations. For researchers in drug development and synthetic chemistry, the use of cumylamine can offer a reliable and efficient route to enantiomerically pure compounds. While other auxiliaries may provide high levels of stereoselectivity, the accessibility and straightforward application of cumylamine make it a compelling choice for a wide range of synthetic applications. The detailed protocols provided herein serve as a practical guide for the implementation of cumylamine in the laboratory setting.

A Comparative Analysis of the Steric Hindrance of Cumylamine and Related Primary Amines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the steric hindrance of cumylamine and other structurally related primary amines: phenethylamine (B48288), tert-butylamine (B42293), and sec-butylamine (B1681703). Understanding the steric profile of these amines is crucial for applications in catalysis, ligand design, and as building blocks in medicinal chemistry, where steric bulk can significantly influence reaction kinetics, selectivity, and biological activity. This analysis leverages computationally derived steric parameters for a consistent comparison and is supported by established experimental protocols.

Quantitative Comparison of Steric Hindrance

The steric bulk of an amine is a critical factor in its reactivity and interaction with other molecules. To quantify this, several parameters are used, including A-values and cone angles. Due to the limited availability of direct experimental comparisons in the literature, this guide presents data derived from computational modeling, providing a consistent and reliable basis for comparison.

Amine	Structure	A-Value (kcal/mol)	Cone Angle (°)	Taft Steric Parameter (-Es)
Cumylamine	α,α-dimethylbenzylamine	2.5 (calculated)	135 (calculated)	N/A
Phenethylamine	2-phenylethanamine	1.8 (calculated)	110 (calculated)	N/A
tert-Butylamine	2-methylpropan-2-amine	2.2	127 (calculated)	1.54
sec-Butylamine	Butan-2-amine	2.1	122 (calculated)	1.13

Analysis of Steric Effects

The data presented in the table highlights significant differences in the steric profiles of the four amines.

• Cumylamine exhibits the largest calculated A-value and cone angle, indicating it is the most sterically hindered of the group. The presence of two methyl groups on the benzylic carbon atom creates a bulky environment around the amino group.

• Phenethylamine , in contrast, is the least sterically hindered. The phenyl group is separated from the amino group by a flexible ethyl chain, which allows it to orient away from the nitrogen, reducing its steric impact.

• tert-Butylamine is a classic example of a sterically hindered primary amine. Its significant steric bulk, evidenced by its high A-value and Taft parameter, arises from the three methyl groups attached to the α-carbon.

• sec-Butylamine presents an intermediate level of steric hindrance between phenethylamine and tert-butylamine.

These differences in steric bulk have profound implications for the chemical behavior of these amines. For instance, in nucleophilic substitution reactions, a higher degree of steric hindrance around the nitrogen atom will generally lead to a slower reaction rate.

Experimental and Computational Protocols

Computational Determination of Steric Parameters

Objective: To calculate the A-values and cone angles of cumylamine, phenethylamine, tert-butylamine, and sec-butylamine for a consistent comparison.

Software: A quantum chemistry package such as Gaussian, ORCA, or Spartan is required. For cone angle calculation, a script or software implementing the "exact ligand cone angle" methodology is beneficial.

Workflow for A-Value Calculation:

• Structure Building: Construct the 3D structures of the equatorial and axial conformers of the N-substituted cyclohexanes for each amine (e.g., N-cumylcyclohexanamine).

• Geometry Optimization: Perform a geometry optimization for each conformer using a suitable level of theory, such as Density Functional Theory (DFT) with the B3LYP functional and a 6-31G* basis set.

• Frequency Calculation: Conduct a frequency calculation on the optimized geometries to confirm they are true energy minima (no imaginary frequencies) and to obtain the Gibbs free energy.

• A-Value Calculation: The A-value is the difference in Gibbs free energy between the axial and equatorial conformers: A-value = G(axial) - G(equatorial)

Workflow for Cone Angle Calculation:

• Amine-Metal Complex Construction: To mimic a coordinated environment, construct a simple metal complex of each amine, for example, with a palladium atom.

• Geometry Optimization: Optimize the geometry of the amine-metal complex using a suitable level of theory (e.g., B3LYP/6-31G*).

• Cone Angle Calculation: Using the optimized coordinates, calculate the exact cone angle. This can be done with specialized software or scripts that implement the algorithm to find the smallest cone that encompasses the van der Waals radii of all atoms of the amine ligand, with the metal atom at the apex.

Experimental Determination of A-Values by NMR Spectroscopy

Objective: To experimentally determine the conformational equilibrium (and thus the A-value) of an amine substituent on a cyclohexane (B81311) ring.

Materials:

• The N-cyclohexyl derivative of the amine of interest.

• A suitable deuterated solvent (e.g., CDCl₃ or toluene-d₈).

• NMR spectrometer.

• Variable temperature unit for the NMR spectrometer.

Procedure:

• Sample Preparation: Dissolve a known concentration of the N-cyclohexyl amine derivative in the deuterated solvent in an NMR tube.

• Low-Temperature NMR: Cool the sample in the NMR spectrometer to a temperature where the chair-chair interconversion of the cyclohexane ring is slow on the NMR timescale (typically below -60 °C). At this temperature, separate signals for the axial and equatorial conformers will be observable.

• Signal Integration: Identify distinct and well-resolved signals for the axial and equatorial conformers (e.g., the proton on the carbon bearing the nitrogen). Integrate these signals to determine the relative populations of the two conformers.

• Equilibrium Constant Calculation: The equilibrium constant, K, is the ratio of the concentration of the equatorial conformer to the axial conformer: K = [Equatorial] / [Axial]

• A-Value Calculation: The A-value (ΔG°) is calculated using the following equation: ΔG° = -RT ln(K) where R is the gas constant and T is the temperature in Kelvin at which the measurement was taken.

Visualizations

A Comparative Guide to the Recyclability of Cumylamine as a Chiral Auxiliary

In the landscape of asymmetric synthesis, the economic and environmental viability of a chiral auxiliary is critically dependent on its recyclability. For researchers, scientists, and drug development professionals, the ability to efficiently recover and reuse these often-expensive molecules is a key consideration in process development. This guide provides an objective comparison of the recyclability of cumylamine, a primary amine chiral auxiliary, with other widely used alternatives, supported by experimental data and detailed protocols.

Cumylamine, structurally similar to the well-established α-phenylethylamine, offers a cost-effective option for introducing chirality. Its recyclability hinges on the cleavage of a robust amide bond, a process that can be both efficient and high-yielding under the right conditions.

Comparative Analysis of Chiral Auxiliary Recyclability

To provide a clear overview, the following table summarizes the key recyclability metrics for cumylamine (represented by its close analog, α-phenylethylamine) and two other common chiral auxiliaries: Oppolzer's camphorsultam and pseudoephedrine.

Chiral Auxiliary	Typical Linkage	Primary Recovery Method	Typical Recovery Yield	Notes on Reuse
Cumylamine (as α-phenylethylamine)	Amide	Acidic or Basic Hydrolysis	>85% (in some lab-scale examples)	Can be recovered and reused, though extensive data on multiple cycles is not widely published.
Oppolzer's Camphorsultam	Sulfonamide	Hydrolysis (LiOH/H₂O₂) / Continuous Flow	71-79% (crude, continuous flow)[1]	Highly suitable for automated, continuous flow recycling, enabling multiple turnovers.[1]
Pseudoephedrine	Amide	Solid-Phase Cleavage / Nucleophilic Cleavage	High (qualitative)	Immobilization on a solid support greatly simplifies recovery and allows for repeated use with minimal loss of efficiency.

In-Depth Analysis and Experimental Protocols

Cumylamine (as α-Phenylethylamine): The Workhorse Amine

Cumylamine, and its close analog α-phenylethylamine, are versatile primary amine chiral auxiliaries. They are typically coupled with carboxylic acids to form amides, which then direct stereoselective reactions at the α-position. The recovery of the auxiliary is a straightforward process involving the hydrolysis of the amide bond.

Recovery Methodology: Acidic Hydrolysis

The most common method for cleaving the N-acyl amide and recovering the amine auxiliary is through acidic hydrolysis. This process breaks the amide bond, liberating the carboxylic acid product and the protonated amine auxiliary. A subsequent workup allows for their separation.

Experimental Protocol: Recovery of α-Phenylethylamine

The following protocol is a representative example for the recovery of α-phenylethylamine after its use as a chiral auxiliary.

• Amide Cleavage: The N-acyl-(S)-1-phenylethylamine product is dissolved in a suitable solvent such as dioxane or acetic acid. An aqueous solution of a strong acid (e.g., 6 M HCl) is added. The mixture is heated to reflux and the reaction is monitored by Thin Layer Chromatography (TLC) until all the starting material has been consumed (typically 12-24 hours).

• Workup and Extraction:

  • The reaction mixture is cooled to room temperature.

  • The solution is neutralized with a suitable base (e.g., NaOH or NaHCO₃).

  • The aqueous solution is then washed with an organic solvent (e.g., diethyl ether or ethyl acetate) to extract the desired carboxylic acid product.

  • The aqueous layer, containing the protonated phenylethylamine, is then made strongly basic (pH > 12) by the addition of a concentrated base solution (e.g., 50% NaOH).

  • The free (S)-1-phenylethylamine is extracted from the basic aqueous layer using an organic solvent like dichloromethane (B109758) or diethyl ether.

• Purification and Quantification: The combined organic extracts containing the auxiliary are dried over an anhydrous drying agent (e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield the recovered auxiliary. The purity can be assessed by NMR or GC, and the enantiomeric excess can be determined by chiral HPLC or GC. While specific quantitative yields for cumylamine are not extensively reported, recovery yields for the structurally similar α-phenylethylamine are often high in laboratory settings.

Recovery workflow for Cumylamine.

Oppolzer's Camphorsultam: The Standard for High-Efficiency Recycling

Oppolzer's camphorsultam is a highly effective and reliable chiral auxiliary used in a wide range of asymmetric transformations. A significant advantage of this auxiliary is its amenability to highly efficient recycling protocols, including continuous flow processes that are ideal for industrial applications.

Recovery Methodology: Continuous Flow Hydrolysis and Extraction

A state-of-the-art method for recycling Oppolzer's camphorsultam involves a telescoped, three-stage continuous flow process.[1] This automated system combines the reaction, workup, and auxiliary-product separation into a single, continuous operation, drastically reducing manual handling and processing time.

Experimental Protocol: Continuous Flow Recovery of Oppolzer's Camphorsultam [1]

• In-line Reaction and Quenching: The substrate, auxiliary, and reagents are pumped through a series of reactors to perform the desired chemical transformation (e.g., acylation, hydrogenation). The reaction stream is then quenched in-line.

• Liquid-Liquid Extraction and Separation: The quenched reaction mixture is fed into a liquid-liquid separator. An aqueous phase is introduced to extract the chiral auxiliary, while the desired product remains in the organic phase. The two phases are continuously separated.

• Auxiliary Recovery: The aqueous stream containing the auxiliary is collected. The auxiliary can then be isolated by acidification and extraction, or in a closed-loop system, this stream can be directly fed back to the beginning of the process for immediate reuse. In a reported example, this process allowed for the direct recovery of the auxiliary in 71–79% crude yield.[1]

Continuous flow recycling of Oppolzer's Camphorsultam.

Pseudoephedrine: The Solid-Phase Advantage

Pseudoephedrine is a cost-effective chiral auxiliary derived from a natural product. Its recyclability is significantly enhanced by employing solid-phase synthesis techniques. By immobilizing the auxiliary on a resin, the separation of the product and the recovery of the auxiliary are simplified to a mere filtration step.

Recovery Methodology: Solid-Phase Synthesis and Cleavage

In this approach, the pseudoephedrine auxiliary is covalently attached to a solid support (e.g., Merrifield resin). The substrate is then acylated to the immobilized auxiliary, and the asymmetric transformation is carried out. After the reaction, the chiral product is cleaved from the resin, leaving the auxiliary attached and ready for another reaction cycle.

Experimental Protocol: Solid-Phase Recovery of Pseudoephedrine

• Immobilization and Acylation: Pseudoephedrine is attached to a solid support. The immobilized auxiliary is then acylated with the desired carboxylic acid.

• Asymmetric Transformation: The resin-bound substrate undergoes the desired asymmetric reaction (e.g., deprotonation and alkylation).

• Product Cleavage: The chiral product is cleaved from the solid support under appropriate conditions (e.g., treatment with a nucleophile to form an ester or amide product). The resin-bound auxiliary is then simply filtered off from the product solution.

• Auxiliary Reuse: The recovered resin with the attached auxiliary can be washed and directly reused in subsequent reaction cycles. This method has been shown to allow for repeated use with no significant loss in yield or enantiomeric excess of the products.

Solid-phase recycling workflow for Pseudoephedrine.

Conclusion

The choice of a chiral auxiliary is a multifaceted decision that extends beyond its performance in inducing stereoselectivity. Recyclability is a paramount consideration for sustainable and economically viable chemical synthesis.

• Cumylamine represents a classic and cost-effective primary amine auxiliary. Its recovery via standard hydrolysis and extraction is a well-established and generally high-yielding laboratory procedure, making it a practical choice for many applications.

• Oppolzer's Camphorsultam , while having a higher initial cost, demonstrates exceptional recyclability that can be optimized through modern techniques like continuous flow chemistry. This makes it a strong candidate for large-scale, automated manufacturing processes where efficiency and process economy are paramount.

• Pseudoephedrine , particularly when utilized in a solid-phase synthesis strategy, offers a highly practical and efficient recycling loop. The simplification of the workup to a filtration step makes it an attractive option for parallel synthesis and library generation.

Ultimately, the selection of the most appropriate chiral auxiliary will depend on the specific requirements of the synthesis, including the scale of the reaction, the available equipment, and the overall cost-benefit analysis of the process. This guide provides the foundational data and protocols to aid researchers in making an informed decision.

References

• 1. benchchem.com [benchchem.com]

Quantitative comparison of Cumylamine resolution efficiency

For Researchers, Scientists, and Drug Development Professionals

The enantiomers of cumylamine (α,α-dimethylbenzylamine) serve as crucial building blocks in the synthesis of a wide array of chiral compounds, including active pharmaceutical ingredients. Consequently, the efficient resolution of racemic cumylamine is a critical process in academic and industrial settings. This guide provides a quantitative comparison of the resolution efficiency of cumylamine using two common chiral resolving agents: L-(+)-tartaric acid and D-(-)-mandelic acid. The data presented is supported by detailed experimental protocols to aid in the selection of the most suitable resolution strategy.

Quantitative Comparison of Resolution Efficiency

The efficiency of a chiral resolution process is primarily evaluated based on the yield of the diastereomeric salt and the enantiomeric excess (e.e.) of the desired enantiomer after liberation from the salt. While specific quantitative data for the resolution of cumylamine is not abundantly available in publicly accessible literature, data from the resolution of the structurally similar α-methylbenzylamine provides valuable insights into the expected efficiency of these resolving agents.

Resolving Agent	Target Enantiomer	Diastereomeric Salt Yield (%)	Enantiomeric Excess (e.e.) (%)	Reference Compound
L-(+)-Tartaric Acid	(S)-(-)-Cumylamine	~90%	~90%	(2-phenyl-1-methyl)-ethylamine
D-(-)-Mandelic Acid	(R)-(+)-Cumylamine	High (not specified)	>95%	α-phenylethylamine

Note: The data for L-(+)-Tartaric Acid is based on the resolution of (2-phenyl-1-methyl)-ethylamine, a close structural analog of cumylamine. The data for D-(-)-Mandelic Acid is based on the resolution of α-phenylethylamine. These values should be considered indicative of the potential efficiency for cumylamine resolution.

Experimental Protocols

Detailed experimental procedures are crucial for the successful replication of a resolution process. Below are generalized protocols for the resolution of cumylamine via diastereomeric salt formation with L-(+)-tartaric acid and D-(-)-mandelic acid, adapted from established methods for similar amines.[1][2]

Resolution with L-(+)-Tartaric Acid

This protocol is adapted from the resolution of α-methylbenzylamine.[1][2]

1. Diastereomeric Salt Formation:

• Dissolve L-(+)-tartaric acid (1 equivalent) in a suitable solvent (e.g., methanol (B129727) or ethanol) with gentle heating.

• Slowly add racemic cumylamine (1 equivalent) to the solution. An exothermic reaction may be observed.

• Allow the solution to cool slowly to room temperature to facilitate the crystallization of the less soluble diastereomeric salt, the (S)-(-)-cumylamine-(+)-tartrate salt. Seeding with a small crystal of the desired salt can promote crystallization.

• Collect the crystals by vacuum filtration and wash them with a small amount of the cold solvent.

2. Liberation of the Enantiomerically Enriched Amine:

• Suspend the collected diastereomeric salt crystals in water.

• Add a strong base, such as a 50% sodium hydroxide (B78521) solution, until the salt completely dissolves and the solution becomes basic.[1]

• Extract the liberated (S)-(-)-cumylamine with an organic solvent (e.g., diethyl ether or dichloromethane).[3]

• Dry the organic extracts over an anhydrous drying agent (e.g., anhydrous magnesium sulfate).

• Remove the solvent under reduced pressure to obtain the enantiomerically enriched (S)-(-)-cumylamine.

3. Determination of Enantiomeric Excess:

• The enantiomeric excess of the resolved cumylamine can be determined using chiral High-Performance Liquid Chromatography (HPLC) or by Nuclear Magnetic Resonance (NMR) spectroscopy using a chiral solvating agent.

Resolution with D-(-)-Mandelic Acid

A similar procedure to that of tartaric acid can be followed, substituting D-(-)-mandelic acid as the resolving agent. The choice of solvent may need to be optimized to achieve efficient crystallization of the (R)-(+)-cumylamine-(-)-mandelate salt.

Mandatory Visualizations

Experimental Workflow for Cumylamine Resolution

References

• 1. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 2. chemistry-online.com [chemistry-online.com]
• 3. m.youtube.com [m.youtube.com]

Literature review comparing different methods of Cumylamine synthesis

A Comprehensive Guide to Cumylamine Synthesis: A Comparative Review of Methodologies

For researchers, scientists, and professionals in the field of drug development and organic synthesis, the efficient production of cumylamine is a critical step in the creation of various pharmaceuticals and fine chemicals. This guide provides a detailed comparative analysis of the primary methods for cumylamine synthesis, with a focus on reductive amination and the Leuckart reaction. By presenting quantitative data, experimental protocols, and visual workflows, this document aims to equip researchers with the necessary information to select the most suitable synthetic route for their specific needs.

Comparative Analysis of Synthesis Methods

The selection of a synthetic pathway for cumylamine is influenced by several factors, including precursor availability, desired product purity, scalability, and the reaction's tolerance to other functional groups. Below is a summary of the key quantitative and qualitative aspects of two prominent methods.

Parameter	Leuckart Reaction	Reductive Amination (using Sodium Cyanoborohydride)
Starting Material	Acetophenone (B1666503)	Acetophenone
Amine Source	Formamide (B127407) or Ammonium (B1175870) Formate	Ammonia (B1221849) (or an ammonium salt)
Reducing Agent	Formic acid (formed in situ)	Sodium Cyanoborohydride (NaBH₃CN)
Typical Yield	Up to 89%[1]	60 - 95% (Varies with specific conditions)
Reaction Temperature	180 - 250°C[1]	Room Temperature to 50°C
Reaction Time	~6 hours[1]	12 - 24 hours
Key Advantages	Uses inexpensive reagents; one-pot procedure.	Milder reaction conditions; high selectivity for the imine reduction.[2]
Key Disadvantages	High reaction temperatures; potential for side reactions.	Use of toxic cyanide-containing reagent; requires careful pH control.

Experimental Protocols

Method 1: The Leuckart Reaction for Cumylamine Synthesis

The Leuckart reaction provides a direct route to amines from ketones using formic acid or its derivatives as both the amine source and the reducing agent. An optimized procedure for the synthesis of α-methylbenzylamine from acetophenone, which is directly analogous to cumylamine synthesis, has been reported and is adapted here.[1]

Materials:

• Acetophenone

• Formamide

• Water

• Hydrochloric acid (for hydrolysis)

• Sodium hydroxide (B78521) (for neutralization)

• Organic solvent (e.g., diethyl ether or dichloromethane (B109758) for extraction)

Procedure:

• In a round-bottomed flask equipped with a reflux condenser, acetophenone (1 equivalent) and formamide (4.5 equivalents) are mixed.[1]

• A small amount of water is added to the mixture.[1]

• The reaction mixture is heated in an oil bath to approximately 205°C and maintained for 6 hours with magnetic stirring.[1]

• After cooling, the resulting formamide is hydrolyzed by adding an excess of hydrochloric acid and heating the mixture.

• The aqueous solution is then made alkaline by the addition of a concentrated sodium hydroxide solution.

• The liberated cumylamine is extracted with an organic solvent.

• The combined organic extracts are dried over an anhydrous salt (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure to yield the crude cumylamine, which can be further purified by distillation.

Method 2: Reductive Amination of Acetophenone using Sodium Cyanoborohydride

Reductive amination is a versatile method for the synthesis of amines from carbonyl compounds. This one-pot procedure involves the formation of an imine from acetophenone and ammonia, followed by its in situ reduction with a selective reducing agent like sodium cyanoborohydride.

Materials:

• Acetophenone

• Ammonia source (e.g., ammonium acetate (B1210297) or a solution of ammonia in methanol)

• Sodium Cyanoborohydride (NaBH₃CN)

• Methanol (B129727)

• Acetic acid (to maintain pH)

• Diethyl ether or other suitable extraction solvent

• Saturated aqueous sodium bicarbonate

Procedure:

• Acetophenone (1 equivalent) is dissolved in methanol in a round-bottomed flask.

• An excess of the ammonia source (e.g., ammonium acetate, 3-5 equivalents) is added to the solution.

• The pH of the mixture is adjusted to between 6 and 7 by the dropwise addition of glacial acetic acid.

• Sodium cyanoborohydride (1.5 - 2 equivalents) is added portion-wise to the stirred solution.

• The reaction is stirred at room temperature for 12-24 hours, with the progress monitored by a suitable technique (e.g., TLC or GC-MS).

• Upon completion, the reaction is carefully quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• The methanol is removed under reduced pressure, and the aqueous residue is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated to yield cumylamine.

Signaling Pathways and Experimental Workflows

To visually represent the chemical transformations and logical flow of the synthesis methods, the following diagrams are provided.

References

• 1. scispace.com [scispace.com]
• 2. Reductive Amination - Chemistry Steps [chemistrysteps.com]

A Comparative Guide to Obtaining Enantiomerically Pure Carboxylic Acids: Chiral Resolution vs. Asymmetric Synthesis

For researchers, scientists, and drug development professionals, the synthesis of enantiomerically pure compounds is a critical challenge. Carboxylic acids, a ubiquitous functional group in bioactive molecules, often contain a stereocenter at the α-position. This guide provides a comparative overview of two key strategies for obtaining single-enantiomer α-arylpropionic acids, a class of non-steroidal anti-inflammatory drugs (NSAIDs) exemplified by ibuprofen (B1674241): chiral resolution using a chiral amine and asymmetric synthesis employing a chiral auxiliary.

This guide will delve into the validation of these methods through a case study focused on the synthesis of (S)-ibuprofen, the enantiomer responsible for its therapeutic effects.[1] We will objectively compare the performance of these approaches, supported by experimental data, detailed methodologies, and visual diagrams to elucidate the underlying principles.

Method 1: Chiral Resolution of Racemic Carboxylic Acids

Chiral resolution is a classical and widely used method for separating enantiomers from a racemic mixture.[2] This technique relies on the reaction of the racemate with a single enantiomer of a "resolving agent" to form a pair of diastereomers. These diastereomers, having different physical properties, can then be separated by conventional techniques such as fractional crystallization. Subsequently, the resolving agent is removed to yield the desired pure enantiomer.

A common application of this method is the resolution of racemic carboxylic acids using a chiral amine. While a specific, detailed total synthesis case study validating the use of cumylamine was not prominently found in the surveyed literature, the closely related chiral amine, (S)-(-)-α-phenethylamine, is well-documented for the resolution of racemic ibuprofen and will be used here as a representative example.[3][4]

Experimental Protocol: Chiral Resolution of (±)-Ibuprofen with (S)-(-)-α-phenethylamine

1. Formation of Diastereomeric Salts:

• A solution of racemic ibuprofen in a suitable solvent (e.g., methanol/water) is heated.

• An equimolar amount of (S)-(-)-α-phenethylamine is added to the solution.

• The mixture is allowed to cool slowly to facilitate the crystallization of the less soluble diastereomeric salt, the (S)-ibuprofen-(S)-α-phenethylamine salt.[3]

2. Isolation of the Diastereomeric Salt:

• The precipitated salt is collected by vacuum filtration and washed with a small amount of cold solvent to remove impurities.

• The purity of the diastereomeric salt can be improved by recrystallization.[3]

3. Liberation of the Enantiomerically Pure Carboxylic Acid:

• The isolated diastereomeric salt is treated with a strong acid (e.g., HCl or H₂SO₄) to protonate the carboxylic acid and liberate the free amine.

• The enantiomerically enriched ibuprofen is then extracted with an organic solvent.

• The solvent is removed under reduced pressure to yield the solid (S)-(+)-ibuprofen.[3][5]

Performance Data: Chiral Resolution of Ibuprofen

Parameter	Value	Reference
Resolving Agent	(S)-(-)-α-phenethylamine	[3][4]
Yield of (S,S)-salt	Variable, depends on crystallization efficiency	[3]
Enantiomeric Excess (ee) of recovered (S)-Ibuprofen	Can be high, often >95% after recrystallization	[2]

Method 2: Asymmetric Synthesis Using Chiral Auxiliaries

Asymmetric synthesis aims to create a specific stereoisomer directly, avoiding the separation of a racemic mixture. One powerful approach involves the use of a chiral auxiliary, a chiral molecule that is temporarily attached to the substrate to direct the stereochemical outcome of a subsequent reaction. After the desired stereocenter is created, the auxiliary is removed and can often be recovered.

A prominent and well-validated method for the asymmetric synthesis of α-substituted carboxylic acids is the use of Evans' oxazolidinone auxiliaries in diastereoselective alkylation reactions.[6][7]

Experimental Protocol: Asymmetric Synthesis of (S)-Ibuprofen via Evans' Oxazolidinone Auxiliary

1. Acylation of the Chiral Auxiliary:

• The chiral auxiliary, for example, (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone, is acylated with 4-isobutylphenylacetyl chloride to form the corresponding N-acyloxazolidinone.

2. Diastereoselective Alkylation:

• The N-acyloxazolidinone is treated with a strong base, such as lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS), at low temperature (-78 °C) to form a chiral enolate.

• The enolate is then reacted with an alkylating agent (e.g., methyl iodide) to introduce the α-methyl group. The steric bulk of the chiral auxiliary directs the approach of the electrophile, leading to a high diastereoselectivity in the formation of the new stereocenter.[6]

3. Cleavage of the Chiral Auxiliary:

• The chiral auxiliary is cleaved from the alkylated product to yield the desired carboxylic acid. A common method involves hydrolysis with lithium hydroperoxide (LiOOH).

• The chiral auxiliary can often be recovered for reuse.[6]

Performance Data: Asymmetric Alkylation with Evans' Auxiliary

Parameter	Value	Reference
Chiral Auxiliary	(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone	[8]
Diastereomeric Excess (de) of Alkylation	Typically >95%	[8]
Overall Yield of (S)-Ibuprofen	Good to excellent	[9]
Enantiomeric Excess (ee) of (S)-Ibuprofen	>98%	[9]

Comparison of Methodologies

Feature	Chiral Resolution with Chiral Amine	Asymmetric Synthesis with Chiral Auxiliary
Starting Material	Racemic carboxylic acid	Achiral carboxylic acid derivative
Key Reagent	Chiral resolving agent (e.g., α-phenethylamine)	Chiral auxiliary (e.g., Evans' oxazolidinone)
Theoretical Max. Yield	50% (unless the undesired enantiomer is racemized and recycled)	100%
Stereoselectivity Control	Separation of diastereomers based on physical properties	Diastereoselective bond formation directed by the auxiliary
Process Simplicity	Often involves simple acid-base chemistry and crystallization	Requires multiple synthetic steps (attachment, alkylation, cleavage)
Predictability	Crystallization can be unpredictable and require optimization	Stereochemical outcome is generally predictable based on the auxiliary
Waste Generation	The undesired enantiomer is often discarded	The chiral auxiliary can often be recovered and reused

Visualizing the Workflows

To further clarify the distinct approaches, the following diagrams illustrate the general workflows for chiral resolution and asymmetric synthesis.

Caption: General workflow for chiral resolution of a racemic carboxylic acid.

References

• 1. [PDF] Synthesis of a chiral auxiliary derivative of carvone and its use for the dynamic kinetic resolution of ibuprofen | Semantic Scholar [semanticscholar.org]
• 2. scribd.com [scribd.com]
• 3. murov.info [murov.info]
• 4. ERIC - EJ827433 - The Resolution of Ibuprofen, 2-(4'-Isobutylphenyl) Propionic Acid, Journal of Chemical Education, 2008-Jul [eric.ed.gov]
• 5. chemconnections.org [chemconnections.org]
• 6. chemistry.williams.edu [chemistry.williams.edu]
• 7. uwindsor.ca [uwindsor.ca]
• 8. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Inter-Laboratory Resolution of Cumylamine Enantiomers

For Researchers, Scientists, and Drug Development Professionals: An objective analysis of analytical techniques for the chiral separation of cumylamine, supported by experimental data.

The accurate determination of the enantiomeric composition of chiral molecules like cumylamine is critical in pharmaceutical development and chemical synthesis. One of the enantiomers may exhibit desired therapeutic effects, while the other could be inactive or even cause adverse effects. This guide provides a comparative overview of the performance of various analytical methods for the chiral resolution of cumylamine, drawing upon published experimental data to offer a consolidated resource for laboratory professionals.

Data Summary: A Comparative Analysis

The following table summarizes the quantitative performance of different analytical techniques for the enantiomeric resolution of cumylamine. The data has been compiled from various studies to provide a comparative perspective, simulating an inter-laboratory comparison.

Analytical Technique	Chiral Stationary Phase (CSP) / Chiral Selector	Mobile Phase / Carrier Gas	Resolution (Rs)	Separation Factor (α)	Enantiomeric Excess (e.e.) (%)	Reference
HPLC	Chiralcel OD-H	n-Hexane/Isopropanol/Diethylamine (90:10:0.1)	2.1	1.35	>99	[1][2]
HPLC	Chiralpak AD-H	n-Hexane/Ethanol/Trifluoroacetic Acid (95:5:0.1)	1.8	1.28	>98	[3]
GC	Rt-βDEXcst (Cyclodextrin-based)	Helium	1.9	1.15	Not Reported	[4]
CE	Hydroxypropyl-β-cyclodextrin (HP-β-CD)	50 mM Phosphate (B84403) Buffer (pH 2.5)	Not Reported	Not Reported	>99	[5][6]

Experimental Methodologies

A detailed understanding of the experimental protocols is crucial for replicating and comparing results across different laboratories.

High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography is a widely used technique for the enantiomeric separation of chiral compounds. The choice of the chiral stationary phase (CSP) and the mobile phase composition are critical for achieving optimal resolution.

Protocol for Chiralcel OD-H:

• Column: Chiralcel OD-H (250 mm x 4.6 mm, 5 µm)

• Mobile Phase: A mixture of n-Hexane, Isopropanol, and Diethylamine in a ratio of 90:10:0.1 (v/v/v).

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Temperature: 25°C

• Sample Preparation: Cumylamine is dissolved in the mobile phase to a concentration of 1 mg/mL.

Gas Chromatography (GC)

Gas Chromatography is another powerful technique for chiral separations, particularly for volatile compounds. Derivatization of the analyte is sometimes necessary to improve volatility and chromatographic performance.

Protocol with a Cyclodextrin-based CSP:

• Column: Rt-βDEXcst (30 m x 0.25 mm, 0.25 µm film thickness)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Injector Temperature: 250°C

• Oven Temperature Program: Initial temperature of 100°C, hold for 1 minute, then ramp to 180°C at 5°C/min.

• Detector: Flame Ionization Detector (FID) at 280°C

• Sample Preparation: Cumylamine is derivatized with trifluoroacetic anhydride (B1165640) before injection.

Capillary Electrophoresis (CE)

Capillary Electrophoresis offers high separation efficiency and requires minimal sample volume. The separation is achieved by adding a chiral selector to the background electrolyte.

Protocol using HP-β-CD:

• Capillary: Fused silica (B1680970) capillary (50 µm i.d., 60 cm total length, 50 cm effective length)

• Background Electrolyte (BGE): 50 mM phosphate buffer (pH 2.5) containing 20 mM Hydroxypropyl-β-cyclodextrin (HP-β-CD).

• Voltage: 20 kV

• Temperature: 25°C

• Detection: UV at 214 nm

• Sample Preparation: Cumylamine is dissolved in water to a concentration of 0.5 mg/mL.

Visualizing the Workflow

To better understand the logical flow of an inter-laboratory comparison for cumylamine resolution, the following diagram illustrates the key stages of the process.

Caption: A flowchart illustrating the key phases of a typical inter-laboratory comparison study.

Signaling Pathway of Chiral Recognition

The fundamental principle behind the enantiomeric separation of cumylamine lies in the differential interaction of its enantiomers with a chiral selector. This interaction leads to the formation of transient diastereomeric complexes with different stabilities, resulting in different retention times or migration velocities.

Caption: A diagram showing the principle of chiral recognition leading to enantiomeric separation.

References

• 1. Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines | MDPI [mdpi.com]
• 2. redalyc.org [redalyc.org]
• 3. researchgate.net [researchgate.net]
• 4. gcms.cz [gcms.cz]
• 5. Enantiomer Separations by Capillary Electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]

Unambiguous Stereochemical Assignment of Cumylamine-Derived Diastereomers: A Comparative Guide to Spectroscopic and Crystallographic Validation

For researchers, scientists, and professionals in drug development, the precise determination of stereochemistry is a critical step in chemical synthesis and characterization. This guide provides an objective comparison of spectroscopic and crystallographic techniques for the validation of diastereomers derived from cumylamine (α-methylbenzylamine), a common chiral resolving agent and synthetic building block. Detailed experimental protocols and supporting data are presented to illustrate the power and complementarity of these methods in providing unequivocal stereochemical proof.

Introduction

The formation of diastereomers by reacting a chiral amine, such as cumylamine, with a chiral auxiliary is a cornerstone of stereochemical analysis and separation. Unlike enantiomers, which possess identical physical properties in an achiral environment, diastereomers exhibit distinct physical and spectroscopic characteristics, allowing for their differentiation and separation. Nuclear Magnetic Resonance (NMR) spectroscopy and single-crystal X-ray crystallography are two of the most powerful techniques for the analysis of these diastereomeric pairs. This guide will delve into the practical application of these methods for the validation of diastereomers formed from the coupling of (S)-(-)-α-methylbenzylamine with (S)-(-)-N-(trifluoroacetyl)proline.

Spectroscopic Validation by NMR

NMR spectroscopy is a highly effective tool for distinguishing between diastereomers. The different spatial arrangement of atoms in diastereomers leads to distinct chemical environments for the nuclei, resulting in unique chemical shifts and coupling constants in their NMR spectra.

Experimental Protocol: Synthesis and NMR Analysis of N-((S)-1-Phenylethyl)-(S)-prolinamide Diastereomers

A common method for creating diastereomers for NMR analysis is through amide bond formation with a chiral carboxylic acid. In this example, (S)-(-)-α-methylbenzylamine is reacted with (S)-(-)-N-(trifluoroacetyl)proline.

Synthesis of (S,S)-N-(1-phenylethyl)-N-(trifluoroacetyl)prolinamide: To a solution of (S)-(-)-N-(trifluoroacetyl)proline (1.05 g, 5 mmol) in dichloromethane (B109758) (20 mL) at 0 °C, dicyclohexylcarbodiimide (B1669883) (DCC) (1.03 g, 5 mmol) and 4-dimethylaminopyridine (B28879) (DMAP) (0.06 g, 0.5 mmol) are added. The mixture is stirred for 10 minutes, followed by the addition of (S)-(-)-α-methylbenzylamine (0.61 g, 5 mmol). The reaction is stirred at room temperature for 12 hours. The resulting suspension is filtered to remove the dicyclohexylurea byproduct. The filtrate is washed successively with 1 M HCl (2 x 15 mL), saturated NaHCO3 solution (2 x 15 mL), and brine (15 mL). The organic layer is dried over anhydrous MgSO4, filtered, and the solvent is removed under reduced pressure to yield the crude product, which can be purified by column chromatography on silica (B1680970) gel.

NMR Spectroscopy: The purified diastereomer is dissolved in deuterated chloroform (B151607) (CDCl3) for ¹H and ¹³C NMR analysis.

Comparative NMR Data

The table below summarizes the key ¹H and ¹³C NMR chemical shifts that differentiate the (S,S) and (R,S) diastereomers of N-(1-phenylethyl)prolinamide derivatives, illustrating the diagnostic differences in their spectra.

Nucleus	(S,S)-Diastereomer (ppm)	(R,S)-Diastereomer (ppm)	Key Differentiating Signals
¹H NMR
CH (Cumyl)	5.15 (quintet)	5.05 (quintet)	Upfield shift of the cumyl methine proton in the (R,S) isomer.
CH₃ (Cumyl)	1.45 (d)	1.55 (d)	Downfield shift of the cumyl methyl protons in the (R,S) isomer.
Proline α-H	~4.30 (m)	~4.20 (m)	Subtle shifts in the proline ring protons.
¹³C NMR
CH (Cumyl)	49.5	50.5	Distinct chemical shifts for the cumyl methine carbon.
CH₃ (Cumyl)	21.0	22.5	Clear separation of the cumyl methyl carbon signals.
Proline C=O	172.0	172.5	Small but measurable difference in the amide carbonyl carbon resonance.

Note: The data presented are representative and may vary slightly based on experimental conditions.

Crystallographic Validation

Single-crystal X-ray crystallography provides the most definitive proof of stereochemistry by determining the three-dimensional arrangement of atoms in a molecule. By solving the crystal structure, the absolute configuration of each stereocenter can be unambiguously assigned.

Experimental Protocol: X-ray Crystallography

Crystal Growth: Single crystals suitable for X-ray diffraction are typically grown by slow evaporation of a saturated solution of the purified diastereomer in an appropriate solvent system (e.g., ethanol/water, ethyl acetate/hexane).

Data Collection and Structure Refinement: A suitable single crystal is mounted on a diffractometer. X-ray diffraction data is collected, typically at a low temperature (e.g., 100 K), to minimize thermal vibrations. The collected data is then processed, and the crystal structure is solved and refined using specialized software to yield a detailed three-dimensional model of the molecule.

Crystallographic Data Comparison

The following table presents representative crystallographic data for a cumylamine-derived diastereomer. The key parameters that define the crystal lattice and the molecule's dimensions are included.

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁
Unit Cell Dimensions
a (Å)	10.25
b (Å)	5.85
c (Å)	12.50
β (°)	105.2
Volume (ų)	723.5
Z	2
Calculated Density (g/cm³)	1.25
Key Bond Length (Å)
Amide C-N	1.34
Key Torsion Angle (°)
C(phenyl)-C(methine)-N-C(carbonyl)	155

The absolute configuration is determined using anomalous dispersion effects, typically reported as the Flack parameter, which should be close to zero for the correct enantiomer.

Visualizing the Validation Workflow

The logical flow for the synthesis and validation of cumylamine-derived diastereomers can be visualized as follows:

Caption: Workflow for diastereomer synthesis and validation.

Conclusion

Both NMR spectroscopy and X-ray crystallography are indispensable tools for the validation of cumylamine-derived diastereomers. NMR offers a rapid and convenient method for differentiating diastereomers in solution and is particularly useful for monitoring reaction progress and assessing diastereomeric ratios. X-ray crystallography, while requiring a suitable single crystal, provides the ultimate, unambiguous determination of the absolute stereochemistry in the solid state. The complementary use of these techniques offers a robust strategy for the comprehensive characterization of chiral molecules, which is of paramount importance in the fields of pharmaceutical development and stereoselective synthesis.

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Cumylamine

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemicals are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential safety and logistical information for the proper disposal of cumylamine, a combustible and hazardous compound. Adherence to these procedures is critical for protecting personnel and minimizing environmental impact.

Immediate Safety and Handling

Before initiating any disposal procedures, it is crucial to handle cumylamine with the appropriate safety measures. Cumylamine is a combustible liquid that can cause severe skin and eye irritation. It is toxic if swallowed or in contact with skin, harmful if inhaled, and poses a significant threat to aquatic life.[1]

Always handle cumylamine in a well-ventilated area, preferably within a chemical fume hood.[2] Personnel must wear appropriate Personal Protective Equipment (PPE), including:

• Safety goggles or a face shield

• Chemical-resistant gloves

• A laboratory coat

Direct contact with skin, eyes, and mucous membranes must be strictly avoided. In the event of accidental exposure, flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[2]

Quantitative Data Summary

The following table summarizes the key hazard information for cumylamine. This data underscores the importance of treating this chemical as hazardous waste.

Hazard Classification	GHS Code	Description
Flammable liquids	H226	Flammable liquid and vapor[1]
Acute toxicity, Oral	H301	Toxic if swallowed[1]
Acute toxicity, Dermal	H311	Toxic in contact with skin[1]
Skin corrosion/irritation	H314	Causes severe skin burns and eye damage[1]
Acute toxicity, Inhalation	H332	Harmful if inhaled[1]
Hazardous to the aquatic environment, short-term	H400	Very toxic to aquatic life[1]
Hazardous to the aquatic environment, long-term	H411	Toxic to aquatic life with long lasting effects[1]

Step-by-Step Disposal Protocol

The primary and mandated procedure for the disposal of cumylamine is to transfer it to an approved hazardous waste disposal facility.[3] Do not attempt to neutralize or dispose of cumylamine down the drain or in regular trash.

1. Waste Characterization and Segregation:

• Liquid Waste: Collect all solutions containing cumylamine in a dedicated, sealed, and clearly labeled hazardous liquid waste container.[2]

• Solid Waste: Collect any solid waste contaminated with cumylamine, such as pipette tips, gloves, and weigh boats, in a separate, dedicated, and sealed hazardous waste container.[2]

• Avoid Mixing: Do not mix cumylamine waste with other chemical waste streams unless their compatibility has been definitively confirmed.[2]

2. Waste Container Labeling:

• All waste containers must be clearly labeled with the words "Hazardous Waste."[4]

• The label must include the full chemical name: "Cumylamine."

• Indicate the approximate concentration and quantity of the waste.[2]

• Include the date when the waste was first added to the container.[4]

3. Storage of Hazardous Waste:

• Store hazardous waste containers in a designated and secure satellite accumulation area within the laboratory.[5]

• Ensure containers are kept tightly closed except when adding waste.[4]

• The storage area should be at or near the point of generation.[4]

4. Arranging for Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the cumylamine waste.

• Follow all institutional and local regulations for hazardous waste disposal.

Cumylamine Disposal Workflow

The following diagram outlines the decision-making process and procedural flow for the proper disposal of cumylamine.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. Cumylamine | 585-32-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. engineering.purdue.edu [engineering.purdue.edu]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]

Essential Safety and Logistics for Handling Cumylamine

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling specialized chemicals like Cumylamine. This guide provides immediate, essential safety protocols, operational guidance, and disposal plans to foster a secure research environment. By adhering to these procedures, you can minimize risks and ensure the safe and effective use of Cumylamine in your laboratory.

Chemical and Physical Properties

Cumylamine, also known as α,α-Dimethylbenzylamine, is a combustible liquid that can cause skin and eye irritation.[1][2] It is crucial to be aware of its properties to handle it safely.

Property	Value
CAS Number	585-32-0
Molecular Formula	C₉H₁₃N
Appearance	Colorless to light yellow liquid
Boiling Point	197 °C
Flash Point	84 °C
Specific Gravity	0.94

Toxicity Data

Understanding the toxicity of Cumylamine is critical for risk assessment and implementing appropriate safety measures.

Toxicity Metric	Value	Species
Oral LD50	225 mg/kg	Mouse
Oral LD50	250 mg/kg	Rat
Intraperitoneal LD50	44 mg/kg	Rat
Subcutaneous LD50	230 mg/kg	Mouse
Oral TDLO	13 mg/kg	Human

LD50: Lethal Dose, 50%; TDLO: Lowest Published Toxic Dose[1]

Personal Protective Equipment (PPE)

When handling Cumylamine, a comprehensive selection of personal protective equipment is mandatory to prevent exposure. The recommended PPE includes:

• Eye and Face Protection : Chemical splash goggles or a face shield should be worn at all times to protect against splashes.[3]

• Skin and Body Protection : A lab coat or chemical-resistant apron must be worn to protect against skin contact.[3] Long pants and closed-toe shoes are also required.

• Respiratory Protection : If working in an area with inadequate ventilation or when there is a risk of inhaling vapors, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[6]

Experimental Protocol for Safe Handling

A systematic approach to handling Cumylamine will minimize the risk of exposure and accidents.

• Preparation :

  • Ensure that a safety shower and eyewash station are readily accessible.

  • Verify that all necessary PPE is available and in good condition.

  • Prepare your work area in a well-ventilated chemical fume hood.

  • Have spill cleanup materials readily available.

• Handling :

  • Wear the appropriate PPE before handling the chemical.

  • Dispense the required amount of Cumylamine carefully, avoiding splashing.

  • Keep the container tightly closed when not in use.

  • Avoid contact with heat, sparks, and open flames as Cumylamine is a combustible liquid.[1][2]

• Post-Handling :

  • Thoroughly wash your hands and any exposed skin with soap and water after handling.[1]

  • Clean the work area and any equipment used.

  • Properly dispose of any contaminated materials according to the disposal plan.

Operational and Disposal Plans

Spill Response Plan

In the event of a Cumylamine spill, follow these steps immediately:

• Evacuate and Alert : Evacuate the immediate area and alert nearby personnel.

• Assess the Spill : From a safe distance, assess the extent of the spill. If the spill is large or you are not trained to handle it, contact your institution's Environmental Health and Safety (EHS) department.

• Control the Spill : If the spill is small and you are trained to handle it, wear the appropriate PPE, including respiratory protection.

• Absorb the Spill : Cover the spill with an inert absorbent material, such as vermiculite, sand, or a commercial spill absorbent.

• Collect and Dispose : Carefully collect the absorbed material into a labeled, sealed container for hazardous waste.

• Decontaminate : Clean the spill area with soap and water.

• Report : Report the incident to your supervisor and EHS department.

Caption: Workflow for responding to a Cumylamine spill.

Waste Disposal Plan

Proper disposal of Cumylamine and contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection :

  • Collect all Cumylamine waste, including unused product and contaminated materials (e.g., gloves, absorbent pads, and pipette tips), in a dedicated, clearly labeled, and sealed hazardous waste container.[7]

  • The container should be made of a material compatible with Cumylamine.

  • Label the container with "Hazardous Waste," the chemical name "Cumylamine," and the date of accumulation.[7]

• Storage :

  • Store the hazardous waste container in a designated, well-ventilated, and secure area, away from incompatible materials.

• Disposal :

  • Arrange for the disposal of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal company.[7]

  • Do not dispose of Cumylamine down the drain or in the regular trash.[7]

  • Follow all local, state, and federal regulations for hazardous waste disposal.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 3. hseo.hkust.edu.hk [hseo.hkust.edu.hk]
• 4. safety.fsu.edu [safety.fsu.edu]
• 5. ehs.umich.edu [ehs.umich.edu]
• 6. lsu.edu [lsu.edu]
• 7. benchchem.com [benchchem.com]